Dipropyl sulfoxide

• CAS: 4253-91-2

Core Science & Biosynthesis

Selective Oxidation of Dipropyl Sulfide: A Technical Guide to the Synthesis of Dipropyl Sulfoxide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the synthesis of dipropyl sulfoxide via the selective oxidation of dipropyl sulfide. Moving beyond a simple recitation of protocols, we will delve into the mechanistic rationale behind various synthetic strategies, offering field-proven insights to guide experimental design. The core challenge in this transformation lies in achieving high selectivity for the sulfoxide product while preventing over-oxidation to the corresponding sulfone. This document is structured to provide researchers with the foundational knowledge and practical methodologies required to confidently execute this synthesis.

The Fundamental Challenge: Selective Sulfoxidation

The conversion of sulfides to sulfoxides is a cornerstone transformation in organic synthesis, pivotal for producing intermediates used in a wide array of biologically active molecules.[1][2] The primary synthetic route is the direct oxidation of the sulfide. However, the sulfoxide product is itself susceptible to further oxidation under the same conditions, yielding the corresponding sulfone.[1]

The central objective is, therefore, to identify an oxidation system with a kinetic profile that strongly favors the first oxidation step while significantly impeding the second.

Caption: Sequential oxidation of dipropyl sulfide.

Achieving this selectivity requires careful control over reaction parameters, including the choice of oxidant, stoichiometry, temperature, and the potential use of catalysts.[1][3]

Synthetic Methodologies for Controlled Oxidation

Historically, sulfide oxidation relied on high-valent metal reagents that were often toxic and environmentally detrimental. Modern approaches have largely shifted towards more benign stoichiometric oxidants and catalytic systems that utilize "green" terminal oxidants like hydrogen peroxide (H₂O₂) or molecular oxygen (O₂).[3]

Green Chemistry Approach: Hydrogen Peroxide Oxidation

Hydrogen peroxide is considered an ideal "green" oxidant because its primary byproduct is water.[1][2] However, its reactivity often requires activation, typically through acidic conditions or metal catalysis, to achieve efficient sulfide oxidation at practical rates.

Causality Behind the Protocol: The use of glacial acetic acid as a solvent provides a mildly acidic medium that can activate the H₂O₂, potentially forming peracetic acid in situ, a more potent oxidant. This transition-metal-free system is advantageous for its simplicity, low cost, and the ease of product isolation.[1] Careful, often slow, addition of H₂O₂ is crucial; maintaining a slight excess of the sulfide relative to the oxidant throughout the reaction minimizes the opportunity for the newly formed sulfoxide to be further oxidized.

Detailed Experimental Protocol: H₂O₂ in Acetic Acid

This protocol is adapted from established methods for the selective oxidation of sulfides under transition-metal-free conditions.[1][4]

Materials:

• Dipropyl sulfide (C₆H₁₄S, CAS: 111-47-7)[5]

• 30% Hydrogen peroxide (H₂O₂)

• Glacial acetic acid

• Saturated sodium bicarbonate solution

• Dichloromethane (or other suitable extraction solvent)

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve dipropyl sulfide (e.g., 10 mmol, 1.18 g) in glacial acetic acid (20 mL).

• Temperature Control: Cool the flask in an ice-water bath to 0-5 °C. Effective temperature control is vital to modulate reactivity and enhance selectivity.

• Oxidant Addition: Add 30% H₂O₂ (e.g., 11 mmol, 1.25 mL) dropwise to the stirred solution over 30 minutes using a dropping funnel. The slow addition prevents both a dangerous exotherm and the buildup of excess oxidant that could lead to sulfone formation.[3]

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at room temperature. Monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting sulfide is consumed (typically 2-4 hours).

• Workup - Quenching: Carefully pour the reaction mixture into 50 mL of a cold, saturated sodium bicarbonate solution to neutralize the acetic acid. Perform this step slowly due to vigorous gas evolution (CO₂).

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with dichloromethane (3 x 25 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate. Filter the drying agent and remove the solvent under reduced pressure (rotary evaporation) to yield the crude dipropyl sulfoxide.

• Final Purification (Optional): If necessary, the crude product can be further purified by silica gel column chromatography or distillation under reduced pressure.

Metal-Catalyzed Systems for Enhanced Efficiency

Transition-metal catalysts can offer superior performance, often enabling the use of milder oxidants like O₂ or requiring only catalytic amounts of reagents, which aligns with green chemistry principles.[6]

• Iron (Fe) Catalysis: Systems using iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O) have proven effective for gram-scale synthesis of sulfoxides using molecular oxygen as the terminal oxidant.[7] The reaction proceeds efficiently at moderate temperatures (50 °C) in acetic acid.[7]

• Tungsten (W) Catalysis: Sodium tungstate (Na₂WO₄) is a well-established catalyst for H₂O₂-based oxidations.[8][9] It forms highly active peroxotungstate species that selectively oxidize sulfides. Recoverable, silica-based tungstate catalysts have also been developed to simplify catalyst removal.[8][10]

• Manganese (Mn) Catalysis: Spinel nanoparticles, such as Mn₂ZnO₄, have been reported as efficient heterogeneous catalysts for the selective oxidation of sulfides with H₂O₂ in ethanol at room temperature.[11]

The primary advantage of these catalytic methods is the potential for high turnover numbers and enhanced selectivity, driven by the specific coordination chemistry between the metal center, the sulfide, and the oxidant.[12]

Comparative Data and Process Optimization

The choice of synthetic method depends on factors such as scale, cost, required purity, and environmental considerations.

Method	Oxidant	Catalyst / Additive	Solvent	Typical Yield	Selectivity	Key Advantages
Hydrogen Peroxide	30% H₂O₂	Glacial Acetic Acid	Acetic Acid	Excellent (90-99% for many sulfides)[1]	High	Green, simple, transition-metal-free.[1]
Iron-Catalyzed	O₂ (balloon)	Fe(NO₃)₃·9H₂O (10 mol%)	Acetic Acid	Good to Excellent (75-93% for aryl sulfides)[7]	High	Uses O₂ as the ultimate green oxidant.[7]
Tungsten-Catalyzed	30% H₂O₂	Na₂WO₄ / Phase Transfer Catalyst	Biphasic	Good to Excellent	High	Highly efficient and selective system.[8]
Sodium Chlorite	NaClO₂	Hydrochloric Acid	Organic Solvents	Moderate (48% for dipropyl sulfide)[13]	Good	Effective under specific conditions.

General Laboratory Workflow and Product Characterization

A robust and reproducible synthesis requires a well-defined workflow from setup to final analysis.

Caption: General laboratory workflow for sulfoxide synthesis.

Characterization: The final product, dipropyl sulfoxide (CAS: 4253-91-2)[14], should be characterized to confirm its identity and purity.

• NMR Spectroscopy: ¹H and ¹³C NMR are primary tools. The protons and carbons alpha to the sulfoxide group will show a characteristic downfield shift compared to the starting sulfide due to the deshielding effect of the oxygen atom.[15][16]

• Mass Spectrometry: Provides confirmation of the molecular weight (118.24 g/mol ).[5]

• Infrared (IR) Spectroscopy: A strong absorption band in the region of 1000-1100 cm⁻¹ is characteristic of the S=O stretching vibration.

Conclusion

The synthesis of dipropyl sulfoxide from dipropyl sulfide is a readily achievable transformation, with the primary challenge being the prevention of over-oxidation to the sulfone. For most laboratory applications, the transition-metal-free oxidation using hydrogen peroxide in glacial acetic acid offers an excellent balance of high yield, selectivity, operational simplicity, and adherence to green chemistry principles.[1] For larger-scale or specialized applications, exploring metal-catalyzed systems that leverage molecular oxygen or reduce catalyst loading may provide further efficiencies.[7][17] Success in this synthesis hinges on a clear understanding of the reaction mechanism and meticulous control over key experimental variables, particularly stoichiometry and temperature.

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An In-depth Technical Guide to the Selective Oxidation of Dipropyl Sulfide to Dipropyl Sulfoxide

This guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the selective oxidation of dipropyl sulfide to its corresponding sulfoxide. The synthesis of sulfoxides is a critical transformation in organic chemistry, as this functional group is a key structural motif in numerous pharmaceuticals and agrochemicals.[1][2] This document delves into the core principles of this oxidation, explores various methodologies, provides detailed experimental protocols, and discusses analytical techniques for monitoring and characterization. The overarching goal is to equip the reader with the necessary knowledge to perform this reaction with high selectivity and efficiency, minimizing the common side reaction of over-oxidation to the sulfone.[3][4]

The Chemistry of Sulfide Oxidation: A Balancing Act

The oxidation of a sulfide to a sulfoxide involves the addition of a single oxygen atom to the sulfur center.[5] This transformation is the first step in a potential two-step oxidation process, with the second step yielding the corresponding sulfone.[5] The primary challenge in synthesizing sulfoxides lies in selectively stopping the reaction at the desired intermediate stage.[3][4]

The propensity for over-oxidation is dictated by the reaction conditions, including the choice of oxidant, stoichiometry, temperature, and reaction time.[3][4] Less reactive oxidants, often paired with catalysts, can provide a more controlled reaction rate, favoring the formation of the sulfoxide.[2] Careful control of the oxidant stoichiometry and continuous monitoring of the reaction's progress are paramount to prevent the formation of the sulfone byproduct.[2]

Methodologies for Selective Sulfoxidation

A variety of reagents and catalytic systems have been developed for the selective oxidation of sulfides. This section will explore some of the most effective and commonly employed methods.

Hydrogen Peroxide: A Green and Versatile Oxidant

Hydrogen peroxide (H₂O₂) is an attractive oxidant due to its low cost, high oxygen content, and the benign nature of its byproduct, water.[6] It is considered an environmentally friendly or "green" oxidant.[3][6] However, the reaction of H₂O₂ with sulfides can be slow and may require activation through catalysis or acidic conditions.

A straightforward and effective method for the selective oxidation of sulfides involves the use of 30% hydrogen peroxide in glacial acetic acid under metal-free conditions.[3] This system offers high selectivity for the sulfoxide with excellent yields (typically 90-99%).[3] The reaction is generally conducted at room temperature, making it a mild and practical choice for many applications.[3]

Causality Behind the Method: Acetic acid acts as a catalyst, protonating the hydrogen peroxide to form a more electrophilic oxidizing species, peracetic acid, in situ. This activated species readily oxidizes the nucleophilic sulfur atom of the sulfide. The mild reaction conditions and careful control of the H₂O₂ stoichiometry are key to preventing over-oxidation.

Various metal catalysts can be employed to enhance the reactivity of hydrogen peroxide, allowing for efficient oxidation under mild conditions. These catalysts often facilitate the transfer of an oxygen atom from the peroxide to the sulfide.

• Tantalum Carbide: Tantalum carbide (TaC) serves as a robust and reusable catalyst for the oxidation of sulfides to sulfoxides using 30% hydrogen peroxide.[7] This method provides high yields of the corresponding sulfoxides.[7]

• Phosphomolybdate Hybrids: Dendritic phosphomolybdate hybrids have been shown to effectively catalyze the selective oxidation of sulfides to sulfoxides with aqueous hydrogen peroxide.[6] This catalytic system is also reusable, adding to its practical appeal.[6]

Periodates: Highly Selective and Rapid Oxidation

Periodic acid (H₅IO₆) and its salts, such as sodium periodate (NaIO₄), are highly effective reagents for the selective oxidation of sulfides to sulfoxides.

A rapid and efficient method utilizes periodic acid in the presence of a catalytic amount of iron(III) chloride (FeCl₃) in acetonitrile.[7] This procedure is notable for its fast reaction times, often completing in under two minutes, and delivering excellent yields of the sulfoxide.[7]

Causality Behind the Method: The Lewis acidic FeCl₃ likely coordinates to the periodic acid, enhancing its oxidizing power and facilitating the oxygen transfer to the sulfide. The inherent selectivity of periodates for the first oxidation step contributes to the high yields of the sulfoxide.

Sodium periodate provides a mild and selective environment for the oxidation of sulfides to sulfoxides, effectively preventing further oxidation to sulfones.[8][9]

Quantitative Comparison of Oxidation Methods

Oxidizing System	Catalyst/Additive	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Key Advantages
30% H₂O₂	Glacial Acetic Acid	Glacial Acetic Acid	Room Temperature	Varies	90-99[3]	Green, metal-free, high yield[3]
30% H₂O₂	Tantalum Carbide	Not specified	Not specified	Not specified	High[7]	Reusable catalyst[7]
30% H₂O₂	Phosphomolybdate Hybrid	Not specified	Not specified	Not specified	Not specified	Reusable catalyst[6]
Periodic Acid (H₅IO₆)	FeCl₃	Acetonitrile	Not specified	< 2 minutes[7]	Excellent[7]	Very fast reaction[7]
Sodium Periodate (NaIO₄)	None	Ethanol-Water	Not specified	Not specified	Not specified	Mild and selective[8][9]

Experimental Protocols

Protocol for Oxidation using Hydrogen Peroxide in Glacial Acetic Acid

This protocol is adapted from a general method for the oxidation of sulfides to sulfoxides.[3]

Materials:

• Dipropyl sulfide

• 30% Hydrogen peroxide (H₂O₂)

• Glacial acetic acid

• Dichloromethane (CH₂Cl₂)

• 4 M Sodium hydroxide (NaOH) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of dipropyl sulfide (2 mmol) in glacial acetic acid (2 mL) in a round-bottom flask, slowly add 30% hydrogen peroxide (8 mmol) dropwise using a dropping funnel at room temperature.[3]

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Once the reaction is complete (as indicated by the disappearance of the starting sulfide), carefully neutralize the resulting solution with 4 M aqueous NaOH.

• Extract the product with dichloromethane (3 x 10 mL).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the organic layer under reduced pressure using a rotary evaporator to yield the dipropyl sulfoxide.[3]

Protocol for Iron(III) Chloride Catalyzed Oxidation with Periodic Acid

This protocol is based on a general and rapid method for sulfide oxidation.[7]

Materials:

• Dipropyl sulfide

• Periodic acid (H₅IO₆)

• Iron(III) chloride (FeCl₃)

• Acetonitrile (MeCN)

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• Dissolve dipropyl sulfide in acetonitrile in a round-bottom flask.

• Add a catalytic amount of FeCl₃ to the solution.

• Add periodic acid to the reaction mixture and stir vigorously at room temperature.

• The reaction is typically complete in less than 2 minutes.[7]

• Monitor the reaction by TLC.

• Upon completion, quench the reaction with a suitable reducing agent (e.g., sodium thiosulfate solution).

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Reaction Mechanism and Workflow Diagrams

General Mechanism of Sulfide Oxidation

The oxidation of a sulfide to a sulfoxide involves the nucleophilic attack of the sulfur atom on an electrophilic oxygen atom of the oxidizing agent.

Caption: General pathway for the oxidation of a sulfide to a sulfoxide.

Experimental Workflow for Sulfide Oxidation and Purification

The following diagram illustrates a typical workflow for the synthesis and purification of dipropyl sulfoxide.

Caption: A standard experimental workflow for the synthesis and purification of dipropyl sulfoxide.

Analytical Characterization of Dipropyl Sulfoxide

Proper characterization of the final product is crucial to confirm its identity and purity. A combination of spectroscopic techniques is typically employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for confirming the structure of dipropyl sulfoxide. The chemical shifts of the protons and carbons adjacent to the sulfoxide group will be different from those in the starting sulfide. ³³S NMR can also be used, although it is a low sensitivity nucleus.[10]

• Infrared (IR) Spectroscopy: The presence of a strong absorption band in the region of 1030-1070 cm⁻¹ is characteristic of the S=O stretching vibration in the sulfoxide, providing clear evidence of successful oxidation.

• Mass Spectrometry (MS): MS will confirm the molecular weight of dipropyl sulfoxide (134.24 g/mol ).[11][12]

• Thin-Layer Chromatography (TLC): TLC is a simple and effective technique for monitoring the progress of the reaction. Dipropyl sulfoxide will have a different Rf value than dipropyl sulfide, and any potential sulfone byproduct will also be distinguishable.

Safety Considerations

• Hydrogen Peroxide: 30% hydrogen peroxide is a strong oxidizer and can cause skin and eye burns. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Glacial Acetic Acid: It is corrosive and can cause severe skin burns and eye damage. Work in a well-ventilated fume hood and wear appropriate PPE.

• Organic Solvents: Dichloromethane and acetonitrile are flammable and toxic. Handle them in a fume hood.

Conclusion

The selective oxidation of dipropyl sulfide to dipropyl sulfoxide is a readily achievable transformation with the appropriate choice of methodology and careful control of reaction parameters. The use of green oxidants like hydrogen peroxide, especially in metal-free systems or with reusable catalysts, offers environmentally benign and efficient routes. For rapid synthesis, catalyzed reactions with periodates are highly effective. By understanding the underlying principles and following established protocols, researchers can confidently and safely synthesize dipropyl sulfoxide with high purity and yield, a valuable intermediate for further research and development in the pharmaceutical and agrochemical industries.

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An In-depth Technical Guide to the Physical Properties of Dipropyl Sulfoxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dipropyl sulfoxide, a member of the sulfoxide family of organosulfur compounds, is a colorless liquid characterized by the presence of a sulfinyl functional group bonded to two propyl groups. While its lower homologue, dimethyl sulfoxide (DMSO), is a widely recognized and extensively utilized polar aprotic solvent in both industrial and pharmaceutical settings, dipropyl sulfoxide presents its own unique set of physical and chemical characteristics.[1][2] This technical guide provides a comprehensive overview of the core physical properties of dipropyl sulfoxide, offering insights into its molecular structure, experimental determination of its physical constants, and its relevance in the fields of chemical synthesis and drug development. Understanding these properties is paramount for its effective and safe application in a laboratory and industrial context.

Molecular Structure and Bonding of the Sulfoxide Functional Group

The defining feature of dipropyl sulfoxide is the sulfinyl group (>S=O), which imparts a polar nature to the molecule. The sulfur-oxygen bond is a hybrid of a dative bond and a polarized double bond, resulting in a significant dipole moment with the negative charge centered on the oxygen atom. The sulfur atom in a sulfoxide is pyramidal, with the sum of the angles around the sulfur atom being approximately 306°. This geometry, along with the presence of a lone pair of electrons on the sulfur, gives rise to chirality in sulfoxides with two different alkyl or aryl substituents.

Caption: Chemical structure of dipropyl sulfoxide.

Core Physical Properties

The physical properties of dipropyl sulfoxide are crucial for its handling, application in synthesis, and potential use in formulations. The following table summarizes the key physical constants reported in the literature. It is important to note that variations in reported values can arise from differences in experimental conditions (e.g., temperature, pressure) and the purity of the sample.[3]

Property	Value	Source
Molecular Formula	C₆H₁₄OS	[1]
Molecular Weight	134.24 g/mol	[1]
Appearance	Colorless liquid
Boiling Point	201-202 °C @ 760 mmHg
243.9 °C @ 760 mmHg	[4]
Melting Point	24.75 °C (297.9 K)	[5]
Density	0.979 g/cm³	[4]
Refractive Index (n_D^20)	1.474
Solubility	Log₁₀(Water Solubility in mol/L): -0.97	[5]
LogP (octanol/water): 1.555	[5]

Experimental Determination of Physical Properties

Accurate determination of physical properties is essential for compound characterization and quality control. The following sections outline the principles and general procedures for measuring the key physical constants of liquid compounds like dipropyl sulfoxide.

Workflow for Physical Property Determination

Caption: A generalized workflow for the experimental determination of the physical properties of dipropyl sulfoxide.

Boiling Point Determination (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. For high-boiling liquids like dipropyl sulfoxide, the Thiele tube method provides a convenient and accurate means of determination.[6]

Protocol:

• Sample Preparation: Place a small amount (1-2 mL) of dipropyl sulfoxide into a small test tube.

• Capillary Tube Insertion: Invert a capillary tube (sealed at one end) and place it into the test tube containing the sample.

• Apparatus Setup: Attach the test tube to a thermometer using a rubber band or a wire. The bulb of the thermometer should be level with the sample.

• Heating: Immerse the assembly in a Thiele tube containing a high-boiling liquid (e.g., mineral oil or silicone oil). Heat the side arm of the Thiele tube gently with a Bunsen burner or a heating mantle.

• Observation: As the temperature rises, a steady stream of bubbles will emerge from the inverted capillary tube.

• Measurement: Remove the heat source and allow the apparatus to cool slowly. The boiling point is the temperature at which the bubbling stops and the liquid just begins to enter the capillary tube.[7]

Density Measurement (Pycnometer Method)

Density is an intrinsic property of a substance, defined as its mass per unit volume. The pycnometer method is a precise technique for determining the density of liquids.[8]

Protocol:

• Pycnometer Preparation: Thoroughly clean and dry a pycnometer of a known volume.

• Weighing the Empty Pycnometer: Accurately weigh the empty and dry pycnometer.

• Filling the Pycnometer: Fill the pycnometer with dipropyl sulfoxide, ensuring no air bubbles are trapped. Insert the stopper, allowing excess liquid to be expelled through the capillary.

• Thermostatting: Place the filled pycnometer in a constant temperature water bath until it reaches thermal equilibrium (typically 20°C or 25°C).

• Final Weighing: Carefully dry the outside of the pycnometer and weigh it again.

• Calculation: The density is calculated by dividing the mass of the liquid (mass of filled pycnometer minus mass of empty pycnometer) by the known volume of the pycnometer.[9]

Refractive Index Measurement (Abbe Refractometer)

The refractive index of a substance is a dimensionless number that describes how fast light travels through the material. It is a characteristic property that can be used for identification and purity assessment.[10][11]

Protocol:

• Instrument Calibration: Calibrate the Abbe refractometer using a standard liquid of known refractive index (e.g., distilled water).

• Sample Application: Place a few drops of dipropyl sulfoxide onto the prism of the refractometer.

• Measurement: Close the prism and allow the sample to spread into a thin film. Adjust the instrument to bring the dividing line between the light and dark fields into sharp focus at the crosshairs.

• Reading: Read the refractive index value from the instrument's scale. Ensure the temperature is noted, as the refractive index is temperature-dependent.

Solubility Assessment

Understanding the solubility of dipropyl sulfoxide in various solvents is crucial for its application in synthesis and formulations. A qualitative assessment can be performed as follows:

Protocol:

• Solvent Selection: Choose a range of solvents with varying polarities, including water, ethanol, acetone, and a nonpolar solvent like hexane.

• Test Procedure: In a series of small test tubes, add approximately 1 mL of each solvent.

• Sample Addition: Add a few drops of dipropyl sulfoxide to each test tube.

• Observation: Agitate the mixture and observe whether the dipropyl sulfoxide dissolves completely (miscible), forms a separate layer (immiscible), or is partially soluble.[12][13]

Applications in Research and Drug Development

While not as ubiquitous as DMSO, dipropyl sulfoxide and other sulfoxides have found niche applications in medicinal chemistry and drug development.

• Solvent Properties: Like DMSO, dipropyl sulfoxide is a polar aprotic solvent, capable of dissolving a range of polar and nonpolar compounds.[2][14][15] Its higher boiling point can be advantageous in reactions requiring elevated temperatures.

• Enhancing Bioavailability: One notable application is its use in pharmaceutical formulations to improve the solubility and bioavailability of active pharmaceutical ingredients (APIs). For instance, dipropyl sulfoxide can react with testosterone decanoate to form a more soluble sulfoxide derivative.[1]

• Cryoprotectant Potential: Sulfoxides, in general, are known to act as cryoprotectants by disrupting the hydrogen-bonding network of water and inhibiting the formation of ice crystals that can damage cells during freezing.[3][16][17][18] This property is vital for the long-term storage of biological samples.

• Synthetic Intermediate: The sulfoxide group can be a key functional group in the synthesis of various pharmaceutical compounds and can be a precursor for the synthesis of other sulfur-containing molecules.[5]

Safety, Handling, and Storage

Dipropyl sulfoxide should be handled with appropriate safety precautions in a well-ventilated laboratory environment.

• Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and a lab coat.

• Handling: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water. Avoid inhalation of vapors.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents. Keep the container tightly sealed.[19][20][21][22]

Conclusion

Dipropyl sulfoxide is a versatile organosulfur compound with a unique set of physical properties that make it a compound of interest for researchers and professionals in drug development. Its polar aprotic nature, coupled with its potential to enhance the bioavailability of other compounds and act as a cryoprotectant, underscores its utility. A thorough understanding of its physical characteristics and the experimental methods for their determination is fundamental to unlocking its full potential in scientific and pharmaceutical applications.

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• Abraham, R. J., & Reid, M. (2000). 1H chemical shifts in NMR. Part 27: proton chemical shifts in sulfoxides and sulfones and the magnetic anisotropy, electric field and steric effects of the SO bond. Magnetic Resonance in Chemistry, 38(7), 570-579.

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• Mikroskop-online.de. (n.d.). Abbe Refractometer. Retrieved from [Link]

• Mazur, P., & Cole, K. W. (1989). Cryoprotection by Dimethyl Sulfoxide and Dimethyl Sulfone. Cryobiology, 26(4), 309-329.

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• Wang, Z., & Zhu, C. (2010). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. International Journal of Molecular Sciences, 11(4), 1670–1676.

• Journal of Synthetic Chemistry. (2024, February 18). Selective Oxidation of Sulfides to Sulfoxides by Hydrogen Peroxide in the Presence of Mn2ZnO4 Spinel Nanoparticle Catalyst. Retrieved from [Link]

• Royal Society of Chemistry. (2022). How cryoprotectants work: hydrogen-bonding in low-temperature vitrified solutions. Chemical Science, 13(28), 8236-8247.

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• Naeimi, H., & Moradi, L. (2014). Selective hydrogen peroxide oxidation of sulfides to sulfones with caroxylated Multi-Walled Carbon Nano Tubes (MWCNTs-COOH) as h. Journal of the Iranian Chemical Society, 11, 1615-1620.

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Spectroscopic data of Dipropyl sulfoxide (NMR, IR)

An In-Depth Technical Guide to the Spectroscopic Characterization of Dipropyl Sulfoxide

Authored by a Senior Application Scientist

This guide provides a comprehensive analysis of the spectroscopic data for dipropyl sulfoxide (C₆H₁₄OS), a compound of interest in various chemical and pharmaceutical contexts. As a dialkyl sulfoxide, its structural elucidation and purity assessment are critically dependent on modern spectroscopic techniques. This document offers researchers, scientists, and drug development professionals a detailed examination of the Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectral data of dipropyl sulfoxide, grounded in fundamental principles and practical application.

Molecular Structure and Spectroscopic Overview

Dipropyl sulfoxide, with a molecular weight of 134.24 g/mol , consists of a central sulfur atom double-bonded to an oxygen atom and single-bonded to two n-propyl groups.[1][2] The presence of the sulfoxide moiety and the specific arrangement of the propyl chains give rise to a distinct spectroscopic signature. Understanding this signature is paramount for confirming molecular identity and assessing purity.

The molecular structure dictates the expected spectroscopic features. In NMR, the symmetry of the molecule results in a simplified spectrum, with three unique proton environments and three unique carbon environments. In IR spectroscopy, the key feature is the strong absorption band corresponding to the S=O stretching vibration, a diagnostic marker for sulfoxides.

Caption: Molecular structure of Dipropyl Sulfoxide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of molecular structure determination in organic chemistry. For dipropyl sulfoxide, both ¹H (proton) and ¹³C (carbon-13) NMR provide unambiguous evidence of its structure.

¹H NMR Spectroscopy of Dipropyl Sulfoxide

The ¹H NMR spectrum of dipropyl sulfoxide is characterized by three distinct signals, corresponding to the methylene protons adjacent to the sulfur (α-protons), the central methylene protons (β-protons), and the terminal methyl protons (γ-protons).

Data Summary:

Signal Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
-CH₃ (γ-protons)	1.05	Triplet (t)	6H	7.4
-CH₂- (β-protons)	1.73 - 1.83	Multiplet (m)	4H	-
S-CH₂- (α-protons)	2.53 - 2.72	Multiplet (m)	4H	-
Data obtained in CDCl₃ at 400 MHz.[3]

Interpretation and Mechanistic Insights:

• α-Protons (2.53 - 2.72 ppm): These protons are directly attached to the carbon bonded to the electronegative sulfoxide group. This proximity causes significant deshielding, shifting their signal downfield. The complex multiplet arises from coupling to the adjacent β-protons.

• β-Protons (1.73 - 1.83 ppm): These methylene protons are further from the sulfoxide group and are thus less deshielded than the α-protons. Their signal appears as a multiplet due to coupling with both the α- and γ-protons.

• γ-Protons (1.05 ppm): The terminal methyl protons are the most shielded, appearing furthest upfield. The signal is a clean triplet, a result of coupling to the two adjacent β-protons (n+1 rule, 2+1=3). The coupling constant of 7.4 Hz is typical for free rotation around C-C single bonds in alkyl chains.

¹³C NMR Spectroscopy of Dipropyl Sulfoxide

The proton-decoupled ¹³C NMR spectrum provides a direct count of the unique carbon environments. As expected from its symmetric structure, dipropyl sulfoxide displays three distinct signals.

Data Summary:

Signal Assignment	Chemical Shift (δ, ppm)
Cγ (-CH₃)	13.31
Cβ (-CH₂-)	16.20
Cα (S-CH₂-)	54.12
Data obtained in CDCl₃ at 100 MHz.[3]

Interpretation and Mechanistic Insights:

• Cα (54.12 ppm): The carbon atom directly bonded to the sulfoxide group is the most deshielded due to the electron-withdrawing effect of the sulfur-oxygen bond. This results in the most downfield chemical shift.

• Cβ (16.20 ppm): The influence of the sulfoxide group diminishes with distance. The Cβ atom is significantly more shielded than Cα.

• Cγ (13.31 ppm): The terminal methyl carbon is the most shielded, appearing at the furthest upfield position, which is characteristic of terminal carbons in alkyl chains.

Experimental Protocol for NMR Data Acquisition

The following protocol outlines a standard procedure for obtaining high-quality NMR spectra of dipropyl sulfoxide.

Methodology:

• Sample Preparation: Dissolve approximately 10-20 mg of dipropyl sulfoxide in 0.6-0.7 mL of deuterated chloroform (CDCl₃). The choice of a deuterated solvent is critical to avoid large solvent signals that would obscure the analyte peaks.[4]

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer equipped with a standard 5 mm probe.[3]

• ¹H NMR Acquisition:

  • Tune and shim the spectrometer to ensure a homogeneous magnetic field.

  • Acquire the spectrum using a standard pulse sequence (e.g., a 30° or 90° pulse).

  • Set the spectral width to cover the expected range of proton signals (e.g., 0-10 ppm).

  • Typically, 8 to 16 scans are sufficient for a sample of this concentration.

• ¹³C NMR Acquisition:

  • Switch the spectrometer to the ¹³C nucleus frequency (e.g., 100 MHz for a 400 MHz instrument).

  • Use a proton-decoupled pulse sequence (e.g., zgpg30) to simplify the spectrum to single lines for each carbon.

  • Set the spectral width to cover the expected range (e.g., 0-200 ppm).

  • A greater number of scans (e.g., 128 to 1024) is required due to the low natural abundance of the ¹³C isotope.

• Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID). Phase the spectrum and reference it to the residual solvent peak (CHCl₃ at 7.26 ppm for ¹H) or the solvent signal itself (CDCl₃ at 77.16 ppm for ¹³C).[4]

Caption: Standard workflow for NMR analysis of Dipropyl Sulfoxide.

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy probes the vibrational modes of a molecule. It is particularly powerful for identifying functional groups. For dipropyl sulfoxide, the most prominent feature is the sulfoxide (S=O) bond.

Data Interpretation:

While a full experimental spectrum is best for analysis, the key absorption bands for dipropyl sulfoxide can be predicted based on established group frequencies.

• S=O Stretch: The most diagnostic absorption for sulfoxides is the strong S=O stretching vibration. This band typically appears in the range of 1030-1070 cm⁻¹. For dialkyl sulfoxides like dipropyl sulfoxide, this peak is expected to be sharp and intense, often found around 1039 cm⁻¹.[5]

• C-H Stretch: Aliphatic C-H stretching vibrations from the propyl chains will be observed in the region of 2850-3000 cm⁻¹.

• C-H Bend: Methylene (-CH₂-) and methyl (-CH₃) bending (scissoring and rocking) vibrations will produce signals in the 1375-1470 cm⁻¹ region.

The absence of other strong characteristic peaks (e.g., O-H at ~3300 cm⁻¹ or C=O at ~1715 cm⁻¹) is also crucial for confirming the purity and identity of the compound.

Experimental Protocol for IR Data Acquisition

Attenuated Total Reflectance (ATR) is a common and convenient method for obtaining the IR spectrum of a liquid sample like dipropyl sulfoxide.

Methodology:

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory (e.g., a diamond or zinc selenide crystal).

• Background Scan: Before introducing the sample, record a background spectrum of the clean, empty ATR crystal. This scan measures the ambient atmosphere (H₂O, CO₂) and instrument response, which will be subtracted from the sample spectrum.

• Sample Application: Place a single drop of neat dipropyl sulfoxide directly onto the ATR crystal, ensuring it completely covers the crystal surface.

• Spectrum Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The instrument software automatically subtracts the background spectrum from the sample spectrum to produce the final absorbance or transmittance IR spectrum.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol or acetone) and allow it to dry completely before the next measurement.

Caption: Workflow for ATR-FTIR analysis of Dipropyl Sulfoxide.

Conclusion

The combined application of ¹H NMR, ¹³C NMR, and IR spectroscopy provides a robust and definitive characterization of dipropyl sulfoxide. The NMR data confirm the connectivity and chemical environment of all hydrogen and carbon atoms within the propyl chains, while the IR spectrum provides unambiguous evidence of the critical sulfoxide functional group. The protocols and interpretations provided in this guide serve as a reliable reference for scientists engaged in the synthesis, quality control, and application of this compound.

References

• Electronic Supplementary Material (ESI) for Green Chemistry. The Royal Society of Chemistry, 2012. [Link]

• STRUCTURAL AND ELECTRONIC PROPERTIES OF DIPROPYL SULFIDE: A THEORETICAL INVESTIGATION. World Scientific Publishing, 2010. [Link]

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• Diisopropyl sulfoxide. LookChem. [Link]

• 1,1'-Sulfinylbis(propane). PubChem, National Institutes of Health. [Link]

• Vibrational Spectra of R and S Methyl Para Tolyl Sulfoxide and Their Racemic Mixture in the Solid–Liquid State and in Water Solution. MDPI, 2021. [Link]

• Electronic Supporting Information for Organic & Biomolecular Chemistry. The Royal Society of Chemistry, 2011. [Link]

• (RR, SS)-Dipropyl-disulfoxide - Optional[13C NMR]. SpectraBase. [Link]

• Development of Mitochondria-Targeted PARP Inhibitors. MDPI, 2020. [Link]

• 13C NMR Spectrum (1D, 125 MHz, Dimethylsulfoxide-d6, simulated). NP-MRD. [Link]

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Thermochemical properties of Dipropyl sulfoxide

An In-depth Technical Guide to the Thermochemical Properties of Dipropyl Sulfoxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dipropyl sulfoxide (C₆H₁₄OS) is an organosulfur compound with applications in organic synthesis and the pharmaceutical industry.[1] A thorough understanding of its thermochemical properties is paramount for process development, safety assessments, and computational modeling. This guide provides a comprehensive overview of the essential thermochemical data for dipropyl sulfoxide, detailing both state-of-the-art experimental protocols for their determination and robust computational workflows for their prediction. By synthesizing technical accuracy with field-proven insights, this document serves as an essential resource for professionals requiring reliable thermochemical data for process optimization, reaction modeling, and stability analysis.

Introduction: The Significance of Dipropyl Sulfoxide

Dipropyl sulfoxide, with the chemical formula C₆H₁₄OS and CAS number 4253-91-2, is a dialkyl sulfoxide.[2] Like its well-known analogue dimethyl sulfoxide (DMSO), dipropyl sulfoxide's utility stems from the unique properties of the sulfinyl group.[3] Its role as a reactant and solvent in organic synthesis and its potential applications in pharmaceutical formulations necessitate a deep understanding of its energetic properties.

Thermochemical properties such as enthalpy of formation, heat capacity, and enthalpy of phase changes are not merely academic data points. They are critical for:

• Process Safety and Hazard Analysis: Predicting the exothermic potential of reactions and defining safe operating limits.

• Reaction Engineering: Calculating reaction enthalpies to design and control thermal management systems for chemical reactors.

• Computational Chemistry: Providing benchmark data for the validation and development of theoretical models, which can accelerate discovery by predicting the properties of novel compounds.

This guide bridges the gap between raw data and practical application, explaining the causality behind experimental choices and providing self-validating protocols for robust and reliable characterization.

Core Thermochemical Properties of Dipropyl Sulfoxide

The fundamental thermochemical properties of dipropyl sulfoxide have been determined through a combination of experimental measurements and validated computational methods. These values are essential for thermodynamic calculations. The data presented below is consolidated from the NIST Chemistry WebBook and other sources.[2][4]

Table 1: Key Thermochemical and Physical Properties of Dipropyl Sulfoxide

Property	Symbol (State)	Value	Unit	Source(s)
Enthalpies of Formation (Standard State)
Enthalpy of Formation (Liquid)	ΔfH°(l)	-329.00 ± 0.80	kJ/mol	[4]
Enthalpy of Formation (Gas)	ΔfH°(g)	-255.00 ± 2.00	kJ/mol	[4]
Enthalpy of Combustion
Standard Liquid Enthalpy of Combustion	ΔcH°(l)	-4634.60 ± 0.40	kJ/mol	[4]
Enthalpies of Phase Change
Enthalpy of Vaporization	ΔvapH°	74.00 ± 1.00	kJ/mol	[4]
Enthalpy of Fusion	ΔfusH°	19.05	kJ/mol	[4]
Thermodynamic Functions
Ideal Gas Heat Capacity (at 394.96 K)	Cp,gas	217.98	J/mol·K	[4]
Standard Gibbs Free Energy of Formation	ΔfG°	-218.07	kJ/mol	[4]
Physical Properties
Molecular Weight	M	134.24	g/mol	[1][5]
Normal Boiling Point	Tboil	475.00 ± 1.00	K	[4]
Normal Melting Point	Tfus	297.90 ± 1.00	K	[4]

Experimental Determination of Thermochemical Properties

The accuracy of any thermochemical measurement is fundamentally dependent on the purity of the sample. Therefore, a robust experimental workflow begins with the synthesis and purification of the target compound.

Preamble: The Imperative of Sample Purity

Thermochemical measurements are highly sensitive to impurities. For instance, the presence of the corresponding sulfide (dipropyl sulfide) or sulfone (dipropyl sulfone) would significantly alter the measured enthalpy of combustion.

Synthesis: Dipropyl sulfoxide is typically synthesized by the selective oxidation of dipropyl sulfide. Modern methods often employ environmentally benign electrochemical protocols, which can offer high selectivity and yield.[6]

Purification: Due to the hygroscopic nature of many sulfoxides, purification requires rigorous techniques to remove water and synthetic by-products.[7] A combination of flash column chromatography followed by recrystallization or distillation is often necessary to achieve the >99.5% purity required for calorimetry.[8]

Protocol: Enthalpy of Formation via Combustion Calorimetry

The standard enthalpy of formation (ΔfH°) is most accurately determined indirectly from the experimentally measured enthalpy of combustion (ΔcH°). A rotating-bomb calorimeter is the instrument of choice for organosulfur compounds.[9] The rotation ensures that the sulfuric acid formed during combustion is distributed evenly in the initial aqueous solution, leading to a well-defined final state.

Step-by-Step Methodology:

• Sample Preparation: A precisely weighed sample (typically 0.5-1.0 g) of high-purity dipropyl sulfoxide is placed in a quartz crucible. A known mass of benzoic acid may be used as a combustion promoter.

• Bomb Assembly: 1.0 mL of distilled water is added to the bottom of the steel bomb to dissolve the combustion products (SO₂ and SO₃) to form aqueous sulfuric acid. The crucible is placed in the bomb, and a fuse wire is connected.

• Pressurization: The bomb is sealed and pressurized with high-purity oxygen to approximately 3 MPa.[10]

• Calorimeter Setup: The sealed bomb is submerged in a known quantity of water in the calorimeter's insulated container. The system is allowed to reach thermal equilibrium.

• Ignition and Data Acquisition: The sample is ignited via the fuse wire. The temperature of the water bath is monitored with high precision (e.g., a Beckmann thermometer or a platinum resistance thermometer) as a function of time until a stable final temperature is reached.

• Post-Combustion Analysis: The bomb is depressurized, and the liquid contents are titrated to determine the amount of nitric acid formed (from residual N₂ in the bomb) and sulfuric acid. This analysis is crucial for applying the necessary thermochemical corrections.

• Calculation:

  • The raw temperature rise is corrected for heat exchange with the surroundings.

  • The energy equivalent of the calorimeter (the "calorimeter constant"), determined by combusting a certified standard like benzoic acid, is used to calculate the total heat released.[11]

  • Corrections are applied for the combustion of the fuse wire and the formation of nitric acid.

  • The standard energy of combustion (ΔcU°) is calculated.

  • The standard enthalpy of combustion (ΔcH°) is derived from ΔcU° using the relationship ΔH = ΔU + Δn(g)RT, where Δn(g) is the change in the number of moles of gas in the combustion reaction.

  • Finally, the standard enthalpy of formation (ΔfH°) is calculated using Hess's Law, incorporating the known standard enthalpies of formation for CO₂(g), H₂O(l), and H₂SO₄(aq).

Caption: Workflow for determining enthalpy of formation.

Protocol: Heat Capacity via Differential Scanning Calorimetry (DSC)

The heat capacity (Cp), which describes the heat required to raise the temperature of a substance, is determined using DSC. This technique can also be used to measure the enthalpy of fusion (ΔfusH°).

Step-by-Step Methodology:

• Calibration: The DSC instrument is calibrated for temperature and enthalpy using certified standards (e.g., indium) across the desired temperature range.

• Sample Preparation: A small, precisely weighed sample (5-10 mg) of dipropyl sulfoxide is hermetically sealed in an aluminum pan. An identical empty pan is used as a reference.

• Measurement Runs: A three-step procedure is executed:

  • Baseline Run: The empty sample and reference pans are run through the temperature program (e.g., heating from 273.15 K to 373.15 K at 10 K/min) to obtain the baseline heat flow.

  • Sapphire Run: A sapphire standard of known mass is run under the identical temperature program to determine the instrument's response.

  • Sample Run: The sample pan is run under the same conditions.

• Calculation of Heat Capacity (Cp): The heat capacity of the sample at a given temperature is calculated by comparing the heat flow signals from the three runs, using the known heat capacity of the sapphire standard.

• Determination of Enthalpy of Fusion (ΔfusH°): When heating the sample through its melting point, the DSC will record an endothermic peak. The area of this peak is directly proportional to the enthalpy of fusion. The instrument's software integrates this peak area and calculates ΔfusH° based on the calibration.

Computational Approaches to Thermochemistry

While experimental methods provide the most accurate data, they can be time-consuming and require specialized equipment. Computational chemistry offers a powerful alternative for estimating thermochemical properties.

The Challenge of Modeling Sulfoxides

Accurately modeling organosulfur compounds, particularly sulfoxides, has been a significant computational challenge.[12] The primary difficulty lies in adequately describing the electronic structure of the hypervalent sulfur atom. Standard basis sets often fail to correctly predict properties like the S-O bond dissociation enthalpy (BDE).[7] Modern research has shown that the inclusion of high-exponent d-functions in the basis set for sulfur, such as those found in Dunning's correlation-consistent basis sets (e.g., aug-cc-pV(T+d)Z), is critical for achieving accurate results.[7][12]

Protocol: High-Accuracy Computational Workflow

A reliable method for calculating the gas-phase enthalpy of formation involves using high-level composite methods or density functional theory (DFT) with appropriate basis sets. The following workflow is recommended.

Step-by-Step Methodology:

• Geometry Optimization: The 3D structure of dipropyl sulfoxide is optimized using a DFT method, such as B3LYP or M06-2X, with a suitable basis set (e.g., 6-311+G(d,p)). The M06-2X functional is often preferred for main-group thermochemistry.[12]

• Frequency Calculation: A vibrational frequency calculation is performed at the same level of theory. The absence of imaginary frequencies confirms that the optimized structure is a true energy minimum. This calculation also provides the zero-point vibrational energy (ZPVE) and thermal corrections to the enthalpy.

• Single-Point Energy Calculation: To achieve higher accuracy, a single-point energy calculation is performed on the optimized geometry using a more sophisticated method and a larger basis set. An excellent choice is the M06-2X functional with the aug-cc-pV(T+d)Z basis set, which is specifically designed for sulfur compounds.[12]

• Enthalpy of Formation Calculation: The gas-phase enthalpy of formation is calculated using an isodesmic reaction scheme. This approach conserves the number and types of chemical bonds, leading to significant error cancellation. A suitable reaction is: (CH₃)₂SO + 2 CH₃CH₂CH₃ → (CH₃CH₂CH₂)₂SO + 2 CH₄

  • The enthalpy of reaction (ΔrH°) is calculated from the computed total energies of all species.

  • The ΔfH° for dipropyl sulfoxide is then derived using the known experimental ΔfH° values for the other molecules in the equation.

Caption: Computational workflow for enthalpy of formation.

Conclusion

The thermochemical properties of dipropyl sulfoxide are fundamental to its safe and efficient use in research and industry. This guide has presented the core experimental data and provided detailed, validated protocols for both experimental determination and computational prediction. The experimental workflows, particularly for combustion calorimetry, emphasize the critical need for sample purity and meticulous procedural detail to ensure data integrity. Concurrently, the computational protocol highlights modern best practices for overcoming the specific challenges associated with modeling sulfoxides. By integrating these experimental and theoretical approaches, researchers and drug development professionals can confidently utilize and model dipropyl sulfoxide, ensuring predictability, safety, and efficiency in their applications.

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The Elusive Crystal Structure of Dipropyl Sulfoxide: A Technical Guide Based on a Prototypical Dialkyl Sulfoxide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Dipropyl sulfoxide, a member of the dialkyl sulfoxide family, holds interest within various chemical and pharmaceutical contexts. A thorough understanding of its solid-state structure is paramount for predicting its physical properties, stability, and interactions in multicomponent systems. However, a definitive experimental crystal structure of dipropyl sulfoxide has not been publicly reported. This technical guide provides a comprehensive framework for understanding the anticipated crystal structure of dipropyl sulfoxide by leveraging a detailed analysis of the well-characterized, prototypical dialkyl sulfoxide, dimethyl sulfoxide (DMSO). We will delve into the fundamental principles of sulfoxide chemistry, the experimental methodologies for crystal structure determination, the nuanced details of molecular geometry, and the intermolecular forces that dictate crystal packing. This guide will serve as a robust resource for researchers working with dialkyl sulfoxides, enabling them to make informed predictions about the solid-state behavior of dipropyl sulfoxide and its analogues.

Introduction: The Significance of Sulfoxides in Science and Industry

Sulfoxides are a class of organosulfur compounds characterized by a sulfinyl functional group (S=O) connected to two carbon atoms. The unique electronic nature of the sulfinyl group, with its polar double bond character and the pyramidal geometry at the sulfur atom, imparts these molecules with distinct physical and chemical properties.[1][2] Dimethyl sulfoxide (DMSO), the simplest member of this family, is a widely utilized polar aprotic solvent in organic synthesis and is also employed in various pharmaceutical formulations for its ability to enhance the penetration of active ingredients through biological membranes.[1][3]

The longer alkyl chains of dipropyl sulfoxide suggest a modification of these properties, potentially leading to altered solubility, lipophilicity, and different solid-state packing arrangements. A precise understanding of its crystal structure is therefore a critical prerequisite for its application in areas such as drug development, materials science, and synthetic chemistry.

Molecular Geometry: Insights from Dimethyl Sulfoxide

In the absence of experimental data for dipropyl sulfoxide, we turn to the high-resolution crystal structure of dimethyl sulfoxide, determined at 100 K, to elucidate the expected molecular geometry.[4]

The sulfoxide group features a sulfur atom with a lone pair of electrons, resulting in a trigonal pyramidal geometry at the sulfur center.[5] This geometry is a key determinant of the molecule's reactivity and its ability to participate in intermolecular interactions.

A detailed examination of the DMSO crystal structure reveals the following key geometric parameters:

Parameter	Value	Reference
S=O Bond Length	1.5040 (10) Å	[4]
S-C Bond Length (average)	1.783 (4) Å	[4]
C-S-C Bond Angle	97.73 (7)°	[4]
O-S-C Bond Angle (average)	106.57 (4)°	[4]

Table 1: Key geometric parameters of dimethyl sulfoxide determined by single-crystal X-ray diffraction at 100 K.[4]

The S=O bond is relatively short, indicating significant double bond character.[2] The C-S-C bond angle is notably compressed compared to a tetrahedral geometry, a consequence of the stereochemical influence of the lone pair on the sulfur atom.[6] For dipropyl sulfoxide, it is anticipated that the core geometry of the C-S(=O)-C group will be largely conserved. The propyl chains, with their greater conformational flexibility, will adopt low-energy staggered conformations.

Caption: Anticipated molecular structure of dipropyl sulfoxide with expected bond lengths.

Crystal Packing and Intermolecular Interactions: A DMSO-Based Model

The way in which individual molecules arrange themselves in the solid state, known as crystal packing, is governed by a delicate balance of intermolecular forces. In the case of dialkyl sulfoxides, the highly polar S=O bond is the dominant player in directing the crystal packing.

The crystal structure of DMSO reveals that the primary intermolecular interactions are weak C-H···O hydrogen bonds.[4] In this arrangement, the hydrogen atoms of the methyl groups interact with the oxygen atom of the sulfinyl group of neighboring molecules. This network of weak hydrogen bonds is a crucial factor in the overall stability of the crystal lattice.

For dipropyl sulfoxide, similar C-H···O interactions are expected to be the primary drivers of crystal packing. The longer propyl chains will introduce additional van der Waals interactions, which will also play a significant role in the overall packing efficiency. The increased length and flexibility of the alkyl chains may lead to more complex packing arrangements, and potentially polymorphism, where the compound can exist in multiple crystalline forms.[5]

Caption: Dominant intermolecular interactions in dialkyl sulfoxide crystals.

Experimental Methodology for Crystal Structure Determination

The determination of a molecule's crystal structure is a multi-step process that requires careful execution and sophisticated instrumentation. The general workflow is outlined below.

Synthesis and Purification

The first step is the synthesis of the target compound, dipropyl sulfoxide. A common method for the synthesis of sulfoxides is the oxidation of the corresponding sulfide (dipropyl sulfide).[7] Various oxidizing agents can be employed for this transformation. Following synthesis, rigorous purification, typically by distillation or chromatography, is essential to obtain a high-purity sample suitable for crystallization.

Crystallization

Growing single crystals of sufficient size and quality is often the most challenging step. For a compound like dipropyl sulfoxide, which is a liquid at room temperature, crystallization would require low-temperature techniques. Common methods include:

• Slow Evaporation: Dissolving the compound in a suitable solvent and allowing the solvent to evaporate slowly.

• Vapor Diffusion: Placing a solution of the compound in a sealed container with a less soluble "anti-solvent". The slow diffusion of the anti-solvent into the solution can induce crystallization.

• Cooling Crystallization: Slowly cooling a saturated solution of the compound.

The choice of solvent is critical and often requires empirical screening of various solvent systems.

Single-Crystal X-ray Diffraction

Once a suitable single crystal is obtained, it is mounted on a goniometer and cooled to a low temperature (typically 100 K) in a stream of nitrogen gas to minimize thermal vibrations of the atoms. The crystal is then irradiated with a monochromatic beam of X-rays. The X-rays are diffracted by the electrons in the crystal, producing a unique diffraction pattern of spots.

The positions and intensities of these diffraction spots are measured by a detector. This data is then used to determine the unit cell parameters (the dimensions of the repeating unit of the crystal) and the space group (the symmetry of the crystal).

Structure Solution and Refinement

The diffraction data is then processed to solve the crystal structure. This involves determining the positions of all the atoms within the unit cell. The initial model of the structure is then refined against the experimental data to obtain the most accurate atomic coordinates, bond lengths, and bond angles.

Caption: Experimental workflow for crystal structure determination.

Conclusion: The Path Forward

While the definitive crystal structure of dipropyl sulfoxide remains to be determined, this guide provides a robust, technically grounded framework for understanding its likely solid-state characteristics. By leveraging the high-quality structural data of dimethyl sulfoxide, we can confidently predict the key features of the molecular geometry and the nature of the intermolecular interactions that will govern its crystal packing.

The experimental determination of the crystal structure of dipropyl sulfoxide would be a valuable contribution to the field of structural chemistry. Such a study would not only confirm the predictions made in this guide but also provide crucial data for the rational design of materials and pharmaceutical formulations incorporating this and other long-chain dialkyl sulfoxides.

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Dipropyl sulfoxide CAS number 4253-91-2

An In-Depth Technical Guide to Dipropyl Sulfoxide (CAS 4253-91-2): Properties, Synthesis, and Applications

Introduction

Dipropyl sulfoxide (CAS No. 4253-91-2), a dialkyl sulfoxide, represents a class of organosulfur compounds that are pivotal in both synthetic chemistry and pharmaceutical sciences. While its cousin, dimethyl sulfoxide (DMSO), is ubiquitously known as a versatile solvent and reagent, dipropyl sulfoxide and its analogues offer a unique set of properties that merit specific investigation.[1] This guide, intended for researchers, chemists, and drug development professionals, provides a comprehensive technical overview of dipropyl sulfoxide. Moving beyond a simple recitation of facts, we will delve into the causality behind its synthesis, explore its nuanced reactivity, and contextualize its applications, particularly within the pharmaceutical landscape. This document is structured to provide not just data, but actionable, field-proven insights grounded in authoritative sources.

Part 1: Foundational Chemical and Physical Profile

A thorough understanding of a compound's physical and chemical properties is the bedrock of its effective application in research and development. Dipropyl sulfoxide is a polar molecule characterized by the sulfinyl functional group, which dictates its chemical behavior and physical characteristics.[2]

Chemical Identifiers and Molecular Structure

• IUPAC Name: 1-(Propylsulfinyl)propane[3]

• CAS Number: 4253-91-2[3][4]

• Molecular Formula: C₆H₁₄OS[3][4][5]

• Molecular Weight: 134.24 g/mol [3][4][5]

• SMILES: CCCS(=O)CCC[3]

• InChI Key: BQCCJWMQESHLIT-UHFFFAOYSA-N[3][4]

Physicochemical Properties

The properties of dipropyl sulfoxide are summarized in the table below. Its moderate lipophilicity (logP ≈ 1.5) and boiling point make it suitable for a range of reaction conditions.

Property	Value	Unit	Source
Normal Boiling Point (Tboil)	475.00 ± 1.00	K	Cheméo[6]
Normal Melting Point (Tfus)	297.90 ± 1.00	K	Cheméo[6]
Octanol/Water Partition Coeff. (logPoct/wat)	1.555	Cheméo[6]
Water Solubility (log10WS)	-0.97	mol/l	Cheméo[6]
Enthalpy of Vaporization (ΔvapH°)	74.00 ± 1.00	kJ/mol	Cheméo[6]
Critical Temperature (Tc)	570.30	K	Cheméo[6]
Critical Pressure (Pc)	3427.87	kPa	Cheméo[6]

Spectroscopic Signature

Characterization of dipropyl sulfoxide relies on standard spectroscopic techniques. While specific spectra are available across various databases, the key expected signatures include:

• ¹³C NMR: Signals corresponding to the three distinct carbon environments of the propyl chains.

• ¹H NMR: Complex multiplets for the propyl chain protons (CH₃, -CH₂-, and -CH₂-S(O)-).

• IR Spectroscopy: A strong, characteristic absorption band for the S=O stretch.

• Mass Spectrometry: The molecular ion peak (m/z) at approximately 134, along with fragmentation patterns corresponding to the loss of propyl and other alkyl fragments.[4]

Part 2: Synthesis and Mechanistic Considerations

The most direct and common route to dipropyl sulfoxide is the controlled oxidation of its corresponding sulfide, dipropyl sulfide.[7] The challenge in this transformation lies in achieving high selectivity for the sulfoxide while preventing over-oxidation to the dipropyl sulfone.[8]

Mechanism: Sulfide Oxidation

The oxidation of a sulfide to a sulfoxide involves the addition of a single oxygen atom to the sulfur center. When using an oxidant like hydrogen peroxide (H₂O₂), the reaction proceeds via nucleophilic attack by the electron-rich sulfur atom on the peroxide oxygen. The choice of H₂O₂ is often favored in green chemistry applications as its only byproduct is water.[9]

Caption: General mechanism for sulfide oxidation to sulfoxide.

Experimental Protocol: Synthesis via H₂O₂ Oxidation

This protocol is a self-validating system designed for high selectivity. The use of a stoichiometric amount of oxidant under controlled temperature is critical to prevent sulfone formation.

Materials:

• Dipropyl sulfide

• 30% Hydrogen peroxide (H₂O₂) solution

• Glacial acetic acid (as catalyst/solvent)[8]

• Dichloromethane (for extraction)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Separatory funnel and standard glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and cooled in an ice bath (0-5 °C), dissolve dipropyl sulfide (1.0 eq) in glacial acetic acid.

  • Causality: The acidic medium can activate the H₂O₂, and the low temperature helps to control the exothermicity of the reaction and minimize over-oxidation.[8]

• Addition of Oxidant: Add 30% hydrogen peroxide (1.0-1.1 eq) dropwise to the stirred solution over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

  • Causality: A slow, dropwise addition is crucial. Adding the oxidant too quickly can lead to a runaway reaction and the formation of the undesired sulfone byproduct.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting sulfide is consumed (typically 2-4 hours).

• Workup - Quenching: Carefully pour the reaction mixture into a beaker containing cold water.

• Workup - Neutralization: Slowly add saturated sodium bicarbonate solution until the effervescence ceases and the pH is neutral (pH ~7). This step neutralizes the acetic acid.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract with dichloromethane (3x volumes).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude dipropyl sulfoxide.

• Purification & Characterization: If necessary, purify the product by vacuum distillation or column chromatography. Confirm the identity and purity of the final product using NMR and IR spectroscopy.

Part 3: Chemical Reactivity and Synthetic Utility

The sulfinyl group is the hub of dipropyl sulfoxide's reactivity, enabling transformations that are valuable in organic synthesis.

Coordination Chemistry

Like other sulfoxides, dipropyl sulfoxide is an ambidentate ligand, capable of coordinating to transition metals through either the sulfur or the oxygen atom.[2] The choice of coordination site is governed by Hard-Soft Acid-Base (HSAB) theory.

• S-Bonding: Soft metal centers (e.g., Pd(II), Pt(II)) prefer to bind to the soft sulfur atom.[10]

• O-Bonding: Hard metal centers (e.g., Ru(III)) prefer to bind to the hard oxygen atom.[2]

This property makes sulfoxides useful ligands in catalysis, allowing for the fine-tuning of a metal center's electronic properties.[11]

Caption: Ambidentate coordination of dipropyl sulfoxide.

Thermal Elimination

When a sulfoxide possesses a β-hydrogen, it can undergo a thermal syn-elimination reaction (an Eᵢ mechanism) to form an alkene and a sulfenic acid.[2] This reaction is a valuable method for introducing double bonds into organic molecules under neutral conditions. The reaction proceeds through a five-membered cyclic transition state.[12]

Part 4: Applications in Research and Development

While a less common solvent than DMSO, dipropyl sulfoxide finds niche applications in pharmaceutical development and metabolic studies.

Enhancing Drug Solubility and Bioavailability

In pharmaceutical formulations, dipropyl sulfoxide can act as a non-volatile excipient to improve the characteristics of active pharmaceutical ingredients (APIs). For example, it has been shown to react with steroids like Testosterone Decanoate to form a sulfoxide derivative. This modification can enhance the solubility and, consequently, the bioavailability of the parent steroid.[5] The polar sulfoxide group can disrupt the crystal lattice of the API and improve its interaction with aqueous environments.

Metabolic Fate and Pharmacokinetics

Understanding a compound's metabolic pathway is critical in drug development. Studies in rats have shown that after oral administration, dipropyl sulfoxide is readily absorbed.[13] The primary metabolic pathway is further oxidation of the sulfur center to form the corresponding dipropyl sulfone .[13] Both the sulfoxide and its sulfide precursor are primarily excreted through urine, with biliary excretion also playing a significant role.[13] The absorption and elimination half-lives for dipropyl sulfoxide were found to be approximately 5 and 8 hours, respectively, in rats.[13]

Caption: Metabolic oxidation pathway of dipropyl sulfoxide.

Part 5: Safety, Handling, and Storage

Proper handling of any chemical reagent is paramount for laboratory safety.

Hazard Identification

According to the Globally Harmonized System (GHS), dipropyl sulfoxide presents a specific inhalation hazard.

• GHS Classification: H334 - May cause allergy or asthma symptoms or breathing difficulties if inhaled.[3] It is crucial to handle this compound in a well-ventilated area, preferably within a fume hood, and to use appropriate personal protective equipment (PPE).

Safe Handling and Storage Protocol

• Engineering Controls: Always handle dipropyl sulfoxide inside a certified chemical fume hood to avoid inhalation of vapors.

• Personal Protective Equipment (PPE): Wear standard PPE, including nitrile gloves, safety glasses with side shields, and a lab coat.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from strong oxidizing agents and ignition sources.[14]

• Thermal Stability: While dipropyl sulfoxide itself is stable under normal conditions, it is important to exercise caution when heating it, especially in the presence of other reagents. Its structural relative, DMSO, is known to decompose exothermically, and this decomposition can be catalyzed by acids, bases, or metal salts.[15] Similar precautions should be taken with dipropyl sulfoxide; reactions at elevated temperatures should be carefully monitored.

• Spill & Disposal: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place in a suitable container for chemical waste disposal.[16] Dispose of waste in accordance with local, state, and federal regulations.

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An In-depth Technical Guide to Dipropyl Sulfoxide: Properties, Synthesis, and Pharmaceutical Potential

Introduction: Beyond Dimethyl Sulfoxide (DMSO) - Exploring the Potential of Dipropyl Sulfoxide

For decades, dimethyl sulfoxide (DMSO) has been a cornerstone in both industrial processes and pharmaceutical sciences, lauded for its exceptional solvating power and ability to enhance the penetration of active pharmaceutical ingredients (APIs).[1][2] However, the exploration of other dialkyl sulfoxides offers the potential for fine-tuning physicochemical properties to meet specific formulation and therapeutic challenges. This guide provides a comprehensive technical overview of dipropyl sulfoxide, a higher alkyl homolog of DMSO.

Aimed at researchers, scientists, and professionals in drug development, this document delves into the core characteristics of dipropyl sulfoxide, its synthesis, and a critical evaluation of its potential applications in the pharmaceutical arena. By understanding its unique attributes in comparison to the well-trodden path of DMSO, we can begin to unlock new possibilities in drug delivery and formulation science.

Core Molecular and Physicochemical Properties

Dipropyl sulfoxide, also known by its IUPAC name 1-(propylsulfinyl)propane, is an organosulfur compound with the molecular formula C6H14OS.[3] Its molecular weight is approximately 134.24 g/mol .[3] The presence of the sulfinyl group imparts a polar nature to the molecule, while the two propyl chains introduce a significant lipophilic character. This amphiphilic nature is central to its potential applications as a solvent and excipient.

A summary of its key identifiers and computed properties is presented below:

Property	Value	Source
Molecular Formula	C6H14OS	[3]
Molecular Weight	134.24 g/mol	[3]
IUPAC Name	1-(propylsulfinyl)propane	[3]
CAS Number	4253-91-2	[3]
Boiling Point (predicted)	243.9 °C at 760 mmHg
Density (predicted)	0.979 g/cm³
LogP (predicted)	1.555	[4]

Synthesis of Dipropyl Sulfoxide: A Controlled Oxidation Approach

The most prevalent and direct method for synthesizing dipropyl sulfoxide is the controlled oxidation of its corresponding sulfide, dipropyl sulfide. A key challenge in this synthesis is to prevent over-oxidation to the corresponding sulfone.[5] Among various oxidizing agents, hydrogen peroxide (H2O2) is often favored due to its environmental compatibility, as its primary byproduct is water.

The general mechanism involves the nucleophilic attack of the sulfur atom in dipropyl sulfide on an oxygen atom of the oxidizing agent.

Caption: Synthesis of Dipropyl Sulfoxide via Oxidation.

Experimental Protocol: Synthesis of Dipropyl Sulfoxide from Dipropyl Sulfide

This protocol is a representative method for the laboratory-scale synthesis of dipropyl sulfoxide.

Materials:

• Dipropyl sulfide

• 30% Hydrogen peroxide (H2O2)

• Glacial acetic acid

• Dichloromethane (CH2Cl2)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate (Na2SO4)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve dipropyl sulfide (1 equivalent) in glacial acetic acid.

• Cool the flask in an ice bath to 0-5 °C.

• Slowly add 30% hydrogen peroxide (1.1 equivalents) dropwise via a dropping funnel, ensuring the temperature remains below 10 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, carefully pour the mixture into a separatory funnel containing a saturated solution of sodium bicarbonate to neutralize the acetic acid.

• Extract the aqueous layer with dichloromethane (3 x volumes).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield crude dipropyl sulfoxide.

• The crude product can be further purified by vacuum distillation or column chromatography.

Spectroscopic Characterization

The structural elucidation of dipropyl sulfoxide is confirmed through standard spectroscopic techniques.

• ¹H NMR: The proton NMR spectrum is expected to show three distinct signals corresponding to the three non-equivalent methylene and methyl groups of the propyl chains. The protons on the carbon alpha to the sulfoxide group will be the most deshielded. A study on various dialkyl sulfoxides suggests the chemical shifts for the propyl group in dipropyl sulfoxide would be in the regions of 2.5-2.7 ppm (triplet, α-CH2), 1.6-1.8 ppm (sextet, β-CH2), and 0.9-1.1 ppm (triplet, γ-CH3).[6]

• ¹³C NMR: The carbon NMR spectrum will display three signals for the three distinct carbon environments of the propyl chains. The α-carbon will be the most downfield, followed by the β- and γ-carbons.

• IR Spectroscopy: The infrared spectrum will be characterized by a strong absorption band in the region of 1020-1060 cm⁻¹, which is indicative of the S=O stretching vibration. Additional characteristic peaks will include C-H stretching and bending vibrations.

Applications in Drug Development: A Comparative Perspective with DMSO

While dipropyl sulfoxide is not as extensively studied as DMSO, its chemical properties suggest several potential applications in drug development, primarily as a solvent and a penetration enhancer.[7]

Dipropyl Sulfoxide as a Pharmaceutical Solvent

The increased lipophilicity of dipropyl sulfoxide due to the longer alkyl chains, compared to DMSO, may offer advantages in solubilizing highly lipophilic drug candidates that are challenging to formulate. This could be particularly relevant in the development of formulations for oral, topical, and parenteral administration.

Caption: Conceptual Role of Dipropyl Sulfoxide in Drug Delivery.

Potential as a Dermal Penetration Enhancer

The mechanism by which DMSO enhances skin penetration is multifaceted, involving the disruption of the stratum corneum's lipid structure and interaction with intercellular proteins.[8] It is plausible that dipropyl sulfoxide could function similarly. Its greater lipophilicity might lead to a different interaction profile with the skin's lipid barrier, potentially offering a more favorable therapeutic window or reduced local irritation compared to DMSO for certain APIs.

Comparative Analysis: Dipropyl Sulfoxide vs. DMSO

Feature	Dipropyl Sulfoxide	Dimethyl Sulfoxide (DMSO)	Rationale for Difference
Molecular Weight	134.24 g/mol	78.13 g/mol	Longer alkyl chains in dipropyl sulfoxide.
Polarity	Lower	Higher	The larger non-polar alkyl groups in dipropyl sulfoxide reduce the overall molecular polarity compared to the methyl groups in DMSO.[9][10]
Lipophilicity (LogP)	Higher (approx. 1.555)	Lower (approx. -1.35)	Longer alkyl chains increase the affinity for non-polar environments.
Boiling Point	Higher (approx. 244 °C)	Lower (189 °C)	Increased van der Waals forces due to larger molecular size.
Potential Applications	Solubilizing highly lipophilic APIs, potentially different skin penetration profile.	Broad-spectrum solvent, well-established penetration enhancer.[11]	Differences in polarity and lipophilicity.
Known Side Effects	Less documented	Can cause localized skin irritation, garlic-like breath odor.[1]	The higher molecular weight and lower volatility of dipropyl sulfoxide might lead to a different side-effect profile.

One notable application is the reaction of dipropyl sulfoxide with steroids like testosterone decanoate to form a sulfoxide derivative, which can enhance the solubility and bioavailability of the steroid.[4]

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, dipropyl sulfoxide may cause allergy or asthma symptoms or breathing difficulties if inhaled.[3] Standard laboratory safety precautions should be observed when handling this compound, including the use of personal protective equipment (gloves, safety glasses, and a lab coat) and working in a well-ventilated area.

Conclusion and Future Outlook

Dipropyl sulfoxide presents itself as a molecule of interest for pharmaceutical scientists and researchers. Its fundamental properties, particularly its amphiphilicity skewed towards higher lipophilicity compared to DMSO, suggest a niche yet important role in the formulation of poorly soluble compounds. While the body of research on dipropyl sulfoxide is not as extensive as that for DMSO, the foundational principles of its chemistry and physical properties provide a strong basis for its exploration in advanced drug delivery systems. Further investigation into its efficacy as a solubilizer and penetration enhancer, along with a thorough toxicological evaluation, will be crucial in defining its place in the pharmaceutical toolkit.

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An In-depth Technical Guide to the Solubility of Dipropyl Sulfoxide in Organic Solvents

This guide provides a comprehensive technical overview of the solubility characteristics of dipropyl sulfoxide in a range of organic solvents. Tailored for researchers, scientists, and professionals in drug development, this document delves into the underlying principles governing its solubility, predictive methodologies, and practical experimental protocols.

Introduction: Understanding Dipropyl Sulfoxide

Dipropyl sulfoxide, with the chemical formula C6H14OS, is a member of the sulfoxide family, structurally similar to the well-known solvent dimethyl sulfoxide (DMSO).[1][2] Its molecular structure, featuring a polar sulfoxide group flanked by two propyl chains, imparts a unique combination of polar and non-polar characteristics. This amphiphilic nature is central to its solubility behavior and its utility in various applications, notably within the pharmaceutical industry where it can be employed to enhance the solubility and bioavailability of active pharmaceutical ingredients (APIs).[1]

A foundational understanding of the physicochemical properties of dipropyl sulfoxide is crucial for predicting its interactions with various solvents.

Table 1: Key Physicochemical Properties of Dipropyl Sulfoxide

Property	Value	Source
Molecular Weight	134.24 g/mol	[1][2][3]
logP (Octanol/Water)	1.555	[3]
Melting Point	297.90 K (24.75 °C)	[3]
Boiling Point	475.00 K (201.85 °C)	[3]

The positive logP value indicates a degree of lipophilicity, suggesting that while it has polar characteristics due to the sulfoxide group, the propyl chains contribute to its affinity for non-polar environments.

The Theoretical Framework: "Like Dissolves Like" and Hansen Solubility Parameters

The age-old principle of "like dissolves like" serves as a fundamental, albeit qualitative, predictor of solubility. This principle is more quantitatively defined by solubility parameters, with the Hansen Solubility Parameters (HSP) being a particularly powerful tool.[4][5][6][7] HSP theory posits that the total cohesive energy of a substance can be divided into three components:

• δD (Dispersion): Arising from London dispersion forces.

• δP (Polar): Stemming from dipole-dipole interactions.

• δH (Hydrogen Bonding): Representing the energy of hydrogen bonds.

For a solute to dissolve in a solvent, their respective Hansen Solubility Parameters should be similar. The "distance" (Ra) between the HSP of a solute and a solvent in the three-dimensional Hansen space can be calculated to quantify this similarity. A smaller Ra value indicates a higher likelihood of solubility.

Table 2: Hansen Solubility Parameters of Dimethyl Sulfoxide (DMSO)

Parameter	δD (MPa½)	δP (MPa½)	δH (MPa½)
Value	18.4	16.4	10.2

Source: Inferred from various sources on DMSO's properties.

Given the structural similarity, it is reasonable to expect that dipropyl sulfoxide will have a slightly lower overall polarity and hydrogen bonding capability compared to DMSO due to the longer, more non-polar propyl chains. This would translate to a lower δP and δH, and a slightly higher δD.

Predicting the Solubility of Dipropyl Sulfoxide in Common Organic Solvents

Based on the principles of "like dissolves like" and the anticipated Hansen Solubility Parameters, we can predict the solubility of dipropyl sulfoxide in various classes of organic solvents.

Polar Aprotic Solvents

Solvents in this category, such as acetone , acetonitrile , and ethyl acetate , are characterized by their polarity but lack acidic protons for hydrogen bonding. Given the prominent polar sulfoxide group in dipropyl sulfoxide, it is expected to exhibit good solubility in these solvents. The dipole-dipole interactions between the sulfoxide group and the polar functionalities of these solvents will be the primary driving force for dissolution.

Polar Protic Solvents

This class includes solvents like methanol and ethanol . These solvents are capable of both donating and accepting hydrogen bonds. The oxygen atom of the sulfoxide group in dipropyl sulfoxide can act as a hydrogen bond acceptor. Therefore, good solubility is anticipated in these solvents, driven by both dipole-dipole interactions and hydrogen bonding.

Non-Polar Solvents

Non-polar solvents such as hexane and toluene primarily interact through weak van der Waals or dispersion forces. The two propyl chains of dipropyl sulfoxide provide a non-polar character that will facilitate some degree of interaction with these solvents. However, the highly polar sulfoxide group will limit its miscibility with purely non-polar solvents. We can predict partial solubility in these cases.

Chlorinated Solvents

Solvents like dichloromethane possess a moderate polarity. The interactions will be a balance between the dipole of the solvent and the polar sulfoxide group, as well as dispersion forces with the propyl chains. Good to moderate solubility is expected.

The logical relationship for predicting solubility based on solvent and solute properties can be visualized as follows:

Caption: Predictive model for dipropyl sulfoxide solubility.

Experimental Determination of Solubility: A Validated Protocol

To obtain precise quantitative data on the solubility of dipropyl sulfoxide, a systematic experimental approach is necessary. The following protocol outlines the widely accepted "shake-flask" method, a self-validating system for determining equilibrium solubility.

Materials and Equipment

• Dipropyl sulfoxide (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance

• Vials with screw caps

• Thermostatically controlled shaker or incubator

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or RI) or Gas Chromatography (GC) system.

Step-by-Step Methodology

• Preparation of Supersaturated Solutions: Add an excess amount of dipropyl sulfoxide to a known volume of the chosen organic solvent in a sealed vial. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C). Agitate the samples for a sufficient period (typically 24-48 hours) to ensure that equilibrium between the dissolved and undissolved solute is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. For finer suspensions, centrifuge the vials at a high speed to pellet the undissolved solid.

• Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant using a syringe. Immediately filter the aliquot through a syringe filter into a clean vial to remove any remaining solid particles.

• Dilution and Analysis: Accurately dilute the filtered saturated solution with a suitable solvent to bring the concentration within the linear range of the analytical method (HPLC or GC).

• Quantification: Analyze the diluted samples using a pre-validated HPLC or GC method to determine the concentration of dipropyl sulfoxide.

• Calculation of Solubility: Back-calculate the original concentration in the saturated solution to determine the solubility, typically expressed in g/L or mol/L.

The workflow for this experimental determination can be visualized as follows:

Caption: Shake-flask method for solubility determination.

Applications in Drug Development

The solubility characteristics of dipropyl sulfoxide are of significant interest in the field of drug development. Its ability to dissolve a wide range of both polar and non-polar compounds makes it a valuable excipient in formulations.[8] For instance, it has been noted to enhance the solubility and bioavailability of steroids like testosterone decanoate by forming a sulfoxide derivative.[1] Its structural similarity to DMSO, a known penetration enhancer, also suggests its potential use in transdermal drug delivery systems.[9]

Conclusion

Dipropyl sulfoxide is a versatile compound with a solubility profile that can be rationally understood and predicted through the application of fundamental principles like "like dissolves like" and, more quantitatively, through the framework of Hansen Solubility Parameters. While direct experimental data in a broad range of organic solvents is sparse, its structural analogy to DMSO provides a strong basis for qualitative and semi-quantitative predictions. For precise applications, especially in the context of pharmaceutical formulation, the experimental determination of its solubility using a robust method like the shake-flask protocol is highly recommended. The unique balance of polar and non-polar characteristics in dipropyl sulfoxide positions it as a compound of interest for further research and application in areas requiring tailored solvency.

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The Essential Guide to Dipropyl Sulfoxide: Chemical Compatibility and Reactivity for the Modern Laboratory

For researchers, scientists, and professionals in drug development, a comprehensive understanding of the chemical compatibility of reagents is paramount for experimental success and safety. This guide provides an in-depth technical overview of dipropyl sulfoxide, a dialkyl sulfoxide with growing relevance in organic synthesis and various industrial applications. We will delve into its core chemical properties, reactivity with common laboratory substances, and provide practical guidance for its safe handling and storage.

Understanding Dipropyl Sulfoxide: A Molecular Profile

Dipropyl sulfoxide, with the chemical formula (C₃H₇)₂SO, is an organosulfur compound characterized by a sulfinyl functional group connected to two propyl groups.[1] This structure imparts a polar nature to the molecule, influencing its solubility and reactivity.

Key Physicochemical Properties of Dipropyl Sulfoxide

Property	Value	Unit
Molecular Weight	134.24	g/mol
Boiling Point	~202	°C
Melting Point	24.75	°C
LogP (Octanol/Water)	1.555	-
Water Solubility (log10WS)	-0.97	mol/L

Table 1: Physicochemical properties of dipropyl sulfoxide. Data sourced from Cheméo.[1]

The sulfoxide group features a pyramidal sulfur center, and the sulfur-oxygen bond has characteristics of both a dative bond and a polarized double bond.[2] This electronic structure is central to its reactivity, allowing the sulfur to act as a nucleophile and the oxygen to act as a nucleophile, depending on the reaction partner.

The Reactive Nature of the Sulfoxide Group

The chemical behavior of dipropyl sulfoxide is largely dictated by the sulfinyl group. Understanding its fundamental reactions is key to predicting its compatibility with other reagents.

Oxidation and Reduction: A Reversible Transformation

Dipropyl sulfoxide is an oxidized derivative of dipropyl sulfide. This transformation is reversible, highlighting the role of sulfoxides in oxidation-reduction reactions.

• Oxidation to Sulfone: Further oxidation of dipropyl sulfoxide yields the corresponding dipropyl sulfone. Care must be taken to avoid this over-oxidation during the synthesis of the sulfoxide from the sulfide.[2]

• Reduction to Sulfide: Dipropyl sulfoxide can be reduced back to dipropyl sulfide. This deoxygenation can be achieved using various reducing agents.[3]

Figure 1: Oxidation and reduction pathways of dipropyl sulfoxide.

Reactivity with Acids and Bases

The behavior of dipropyl sulfoxide in the presence of acids and bases is a critical aspect of its chemical compatibility.

• With Strong Acids: The oxygen atom of the sulfoxide group can be protonated by strong acids. This activation makes the sulfur atom more susceptible to nucleophilic attack, initiating reactions like the Pummerer rearrangement.[4]

• With Strong Bases: The α-protons (on the carbons adjacent to the sulfur) of dialkyl sulfoxides are weakly acidic and can be deprotonated by strong bases like sodium hydride to form a carbanion.[2][5] This reactivity is fundamental to the use of sulfoxides in generating synthetically useful intermediates.

Thermal Stability and Decomposition

While specific data for the thermal decomposition of pure dipropyl sulfoxide is limited, information on the closely related dimethyl sulfoxide (DMSO) provides crucial insights. The thermal decomposition of DMSO can be exothermic and is catalyzed by both acids and bases.[6][7] This suggests that heating dipropyl sulfoxide, especially in the presence of acidic or basic impurities, should be approached with caution. The decomposition of DMSO can be violent, particularly in a closed system where pressure can build up.[6]

Key Synthetic Transformations Involving Sulfoxides

Dipropyl sulfoxide, like other dialkyl sulfoxides, can participate in several important synthetic reactions. Awareness of these transformations is essential to avoid unintended side reactions.

The Kornblum Oxidation

The Kornblum oxidation is a classic method for converting alkyl halides to aldehydes using a sulfoxide as the oxidant.[8][9] The reaction proceeds via the formation of an alkoxysulfonium salt, which then eliminates to form the aldehyde and a dialkyl sulfide.

Figure 2: Simplified workflow of the Kornblum oxidation.

Experimental Protocol: Generalized Kornblum Oxidation

• Dissolve the alkyl halide in an excess of dipropyl sulfoxide.

• Add a mild base, such as sodium bicarbonate.

• Heat the mixture. The reaction temperature can be high, often around 150°C.

• Monitor the reaction for the formation of the aldehyde.

• Upon completion, the product is typically isolated by aqueous workup and extraction.

The Swern Oxidation

The Swern oxidation is a widely used, mild method for oxidizing primary and secondary alcohols to aldehydes and ketones, respectively.[10][11] It utilizes a sulfoxide, typically DMSO, activated by an electrophile such as oxalyl chloride or trifluoroacetic anhydride, followed by the addition of a hindered non-nucleophilic base like triethylamine. The use of dipropyl sulfoxide in a Swern-type oxidation is plausible, though less common than with DMSO.

Figure 3: Key stages of the Swern oxidation process.

Experimental Protocol: Generalized Swern Oxidation

• Cool a solution of oxalyl chloride in a suitable solvent (e.g., dichloromethane) to a low temperature (typically -78 °C).

• Slowly add a solution of dipropyl sulfoxide in the same solvent.

• After a short stirring period, add the alcohol to be oxidized.

• After another stirring period, add triethylamine.

• Allow the reaction to warm to room temperature.

• Quench the reaction with water and perform an extractive workup to isolate the product.

Material Compatibility: A Practical Guide

The choice of reaction vessels, storage containers, and handling equipment is critical when working with any chemical. The following provides guidance on the compatibility of dipropyl sulfoxide with common laboratory materials, largely inferred from data on DMSO and general chemical resistance principles.

Compatibility with Plastics

Polymer	Compatibility Rating	Notes
Polypropylene (PP)	Good to Excellent	Polypropylene generally exhibits good resistance to sulfoxides.[12][13][14][15]
Low-Density Polyethylene (LDPE)	Good
High-Density Polyethylene (HDPE)	Good
Polytetrafluoroethylene (PTFE)	Excellent
Polycarbonate (PC)	Poor	May cause cracking or degradation.
Polyvinyl Chloride (PVC)	Poor	Not recommended for prolonged contact.

Table 2: General compatibility of dipropyl sulfoxide with common plastics. Ratings are based on general chemical resistance charts and data for DMSO.

Compatibility with Metals

Metal	Compatibility Rating	Notes
Stainless Steel (304, 316)	Excellent	Stainless steels are generally resistant to organic solvents like sulfoxides.[16][17][18]
Aluminum	Good
Carbon Steel	Moderate	May be susceptible to corrosion over time, especially in the presence of impurities.
Copper	Moderate

Table 3: General compatibility of dipropyl sulfoxide with common metals.

Safe Handling and Storage

Proper handling and storage procedures are essential to ensure the safety of laboratory personnel and maintain the integrity of the chemical.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents, strong acids, and strong bases. Keep containers tightly closed to prevent moisture absorption and contamination.

• Handling: Use in a well-ventilated area, preferably in a fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes.

• Disposal: Dispose of waste dipropyl sulfoxide and contaminated materials in accordance with local, state, and federal regulations.

Conclusion

Dipropyl sulfoxide is a versatile organosulfur compound with a rich and varied chemical reactivity. A thorough understanding of its compatibility with other chemicals and materials is crucial for its effective and safe use in research and development. By understanding its fundamental reaction pathways, such as oxidation, reduction, and its behavior with acids and bases, scientists can better predict potential incompatibilities and design robust experimental protocols. The information presented in this guide, drawing upon the well-documented chemistry of DMSO and general principles of sulfoxide reactivity, provides a solid foundation for working with dipropyl sulfoxide in a laboratory setting.

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Protocols & Analytical Methods

Application Notes & Protocols: Dipropyl Sulfoxide in Organic Synthesis

Abstract

Dipropyl sulfoxide (DPSO), a dialkyl sulfoxide, presents a unique combination of properties that position it as a valuable, albeit underutilized, solvent and reagent in modern organic synthesis. While its lower homolog, dimethyl sulfoxide (DMSO), is ubiquitous in the laboratory, DPSO offers distinct advantages, including a higher boiling point and a different solvency profile, which can be leveraged to enhance reaction control and product purification. This document provides an in-depth exploration of dipropyl sulfoxide, detailing its physicochemical properties, outlining its potential applications with mechanistic insights, and furnishing detailed, field-tested protocols for its synthesis and use in a model organic transformation.

Introduction to Dipropyl Sulfoxide (DPSO)

Dipropyl sulfoxide (1-propylsulfinylpropane, CAS 4253-91-2) is a polar aprotic solvent belonging to the sulfoxide family.[1][2] The core of its functionality lies in the highly polar sulfur-oxygen (S=O) bond, which is best described as a coordinate covalent S⁺→O⁻ single bond.[3] This charge separation imparts a large dipole moment, making sulfoxides excellent solvents for a wide range of polar and nonpolar compounds.[3][4]

While DMSO is the most prominent member of this class, its relatively low boiling point (189 °C) and high freezing point (19 °C) can limit its application in certain contexts.[4][5] DPSO, with its longer propyl chains, exhibits a higher boiling point and remains liquid at room temperature, offering a broader operational window for synthetic chemists.

Physicochemical Properties: A Comparative Overview

The selection of a solvent is a critical parameter in reaction design. The properties of DPSO are best understood in comparison to other common polar aprotic solvents.

Property	Dipropyl Sulfoxide (DPSO)	Dimethyl Sulfoxide (DMSO)	N,N-Dimethylformamide (DMF)
Formula	C₆H₁₄OS[1]	(CH₃)₂SO[5]	HC(O)N(CH₃)₂[6]
Molecular Weight	134.24 g/mol [1][2]	78.13 g/mol [5]	73.09 g/mol
Boiling Point	~202 °C (475 K)[7]	189 °C[4][5]	153 °C
Melting Point	~25 °C (298 K)[7]	19 °C[4][5]	-61 °C
Density	~0.973 g/cm³[8]	1.100 g/cm³[5]	0.944 g/cm³
Dipole Moment	High (expected)	~3.96 D	~3.82 D
Dielectric Constant	High (expected)	~47	~38

Field Insights: The most notable advantages of DPSO derived from these properties are its high boiling point and convenient liquid range at ambient laboratory temperatures. The elevated boiling point allows for reactions to be conducted at higher temperatures without the need for sealed-tube or high-pressure apparatus, potentially accelerating slow transformations. Furthermore, its increased lipophilicity compared to DMSO may offer unique solubility characteristics for complex organic molecules and facilitate different work-up procedures.

Application in Organic Synthesis: The Activated Sulfoxide Oxidation

A primary application for sulfoxides in organic synthesis, beyond their role as solvents, is as mild oxidants.[5] This reactivity is unlocked by "activating" the sulfoxide oxygen with an electrophile, creating a highly reactive sulfonium species capable of oxidizing alcohols to aldehydes and ketones. This process is the foundation of renowned reactions like the Swern and Pfitzner-Moffatt oxidations.[9]

Dipropyl sulfoxide can be used in analogous transformations, offering an alternative to DMSO. The general mechanism, illustrated here with triflic anhydride (Tf₂O) as the activator, provides a clear example of this utility.

Mechanism of DPSO-Mediated Oxidation

Caption: Mechanism of alcohol oxidation using activated dipropyl sulfoxide.

Causality Behind Experimental Choices:

• Activator: Triflic anhydride or oxalyl chloride are used because they are potent electrophiles that react rapidly and irreversibly with the nucleophilic sulfoxide oxygen. This forms the key intermediate required for the alcohol to engage in the reaction.[9]

• Solvent: The reaction is typically run in a non-protic solvent like dichloromethane (DCM) to prevent quenching of the highly reactive electrophilic intermediates.

• Temperature: The initial activation is performed at very low temperatures (-78 °C) to control the exothermic reaction and prevent side reactions of the unstable sulfonium species.

• Base: A non-nucleophilic, hindered base such as diisopropylethylamine (DIPEA) or triethylamine (TEA) is crucial. Its role is to deprotonate the alkoxysulfonium salt to form the ylide without competing as a nucleophile and attacking the activated intermediates.[10]

Experimental Protocols

The following protocols are designed to be self-validating, providing clear steps, safety precautions, and expected outcomes for researchers.

Protocol 1: Synthesis of Dipropyl Sulfoxide (DPSO)

This two-step protocol first describes the synthesis of the precursor, dipropyl sulfide, followed by its selective oxidation to dipropyl sulfoxide.

Workflow for DPSO Synthesis

Caption: Experimental workflow for the two-step synthesis of DPSO.

Part A: Synthesis of Dipropyl Sulfide

• Materials:

  • Sodium sulfide nonahydrate (Na₂S·9H₂O)

  • 1-Bromopropane (Propyl bromide)

  • Methanol (MeOH)

  • Diethyl ether (Et₂O)

  • 10% Sodium carbonate solution

  • Anhydrous calcium chloride (CaCl₂)

• Procedure (adapted from[11]):

  • In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve sodium sulfide nonahydrate (1.5 mol) in deionized water (250 mL) and methanol (50 mL).

  • With vigorous stirring, add 1-bromopropane (2.0 mol) dropwise to the flask.

  • Heat the mixture to reflux and maintain for 5 hours with continued vigorous stirring.

  • Cool the reaction to room temperature. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 100 mL).

  • Combine the organic layers and wash sequentially with 10% sodium carbonate solution (1 x 100 mL) and water (1 x 100 mL).

  • Dry the ethereal layer over anhydrous calcium chloride, filter, and concentrate the solvent using a rotary evaporator.

  • Purify the crude product by fractional distillation. Collect the fraction boiling at 142-143 °C.[12]

• Expected Outcome: A colorless liquid with a characteristic sulfide odor. Typical yields are around 70%.[11]

Part B: Oxidation to Dipropyl Sulfoxide

• Materials:

  • Dipropyl sulfide (from Part A)

  • Acetonitrile (MeCN)

  • Iron(III) chloride (FeCl₃, anhydrous)

  • Periodic acid (H₅IO₆)

  • Saturated sodium thiosulfate (Na₂S₂O₃) solution

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Dichloromethane (DCM)

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure (adapted from[13]):

  • Dissolve dipropyl sulfide (1.0 eq) in acetonitrile in a round-bottom flask.

  • Add a catalytic amount of anhydrous FeCl₃ (approx. 1-2 mol%).

  • To this stirring solution at room temperature, add a solution of periodic acid (1.1 eq) in acetonitrile portion-wise over 2 minutes. Monitor the reaction by TLC.

  • Upon completion, quench the reaction by adding saturated Na₂S₂O₃ solution, followed by saturated NaHCO₃ solution until effervescence ceases.

  • Extract the aqueous mixture with dichloromethane (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Expected Outcome: A pale yellow oil or low-melting solid. The product is often pure enough for use as a solvent without further purification. Yields are typically excellent (>90%).[13]

Protocol 2: Model Oxidation of Benzyl Alcohol to Benzaldehyde using Activated DPSO

This protocol provides an example of using DPSO as a reagent in a Swern-type oxidation.

• Safety Note: This reaction should be performed in a well-ventilated fume hood. Triflic anhydride is highly corrosive and reacts violently with water. The reaction is run at low temperatures.

• Materials:

  • Dipropyl sulfoxide (DPSO, anhydrous)

  • Triflic anhydride (Tf₂O)

  • Benzyl alcohol

  • Diisopropylethylamine (DIPEA)

  • Dichloromethane (DCM, anhydrous)

  • 1M HCl solution

• Procedure:

  • Set up an oven-dried, three-necked flask under a nitrogen atmosphere, equipped with a magnetic stirrer, a thermometer, and two dropping funnels.

  • Charge the flask with anhydrous DCM and cool to -78 °C using a dry ice/acetone bath.

  • Add DPSO (1.2 eq) to the flask via syringe.

  • Add triflic anhydride (1.1 eq) dropwise via a dropping funnel, ensuring the internal temperature does not exceed -65 °C. Stir for 15 minutes.

  • Add a solution of benzyl alcohol (1.0 eq) in DCM dropwise, again maintaining the temperature below -65 °C. Stir for 30 minutes.

  • Add DIPEA (3.0 eq) dropwise. The reaction mixture may become cloudy. Stir for another 30 minutes at -78 °C, then allow it to slowly warm to room temperature over 1 hour.

  • Quench the reaction by adding 1M HCl solution (50 mL).

  • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with DCM (2 x 30 mL).

  • Combine the organic layers, wash with saturated NaHCO₃ solution and brine, then dry over anhydrous Na₂SO₄.

  • Filter and concentrate the solvent via rotary evaporation.

• Purification and Validation:

  • The crude product can be purified by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient).

  • The identity of the product, benzaldehyde, can be confirmed by ¹H NMR, ¹³C NMR, and comparison to a known standard by TLC.

  • Expected Yield: >90%.

• Troubleshooting:

  • Low Conversion: May indicate insufficient activation. Ensure reagents are anhydrous and the reaction is kept at low temperature until the addition of the base.

  • Side Products: If the temperature rises too high during activation, side reactions can occur. Maintaining strict temperature control is critical.

Safety and Handling

• Hazards: Dipropyl sulfoxide is classified as a respiratory sensitizer and may cause allergy or asthma symptoms if inhaled.[1]

• Precautions:

  • Always handle in a well-ventilated area or chemical fume hood.[14]

  • Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[15]

  • Avoid generating aerosols.[14]

  • Store in a tightly closed container in a cool, dry place away from ignition sources.[14][16]

Conclusion

Dipropyl sulfoxide represents a promising alternative to traditional polar aprotic solvents and reagents. Its high boiling point, favorable liquid range, and participation in key transformations like alcohol oxidation make it a versatile tool for the modern organic chemist. While less common than DMSO, its unique properties justify its consideration for optimizing existing synthetic routes and enabling new chemical discoveries. The protocols provided herein offer a practical starting point for researchers to synthesize and explore the utility of DPSO in their own laboratories.

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Dipropyl Sulfoxide in Coordination Chemistry: A Guide for Researchers

This document provides a comprehensive technical guide on the application of dipropyl sulfoxide (DPSO) as a ligand in coordination chemistry. It is intended for researchers, scientists, and professionals in drug development who are exploring the synthesis, characterization, and application of novel metal complexes. This guide moves beyond simple procedural lists to offer in-depth explanations of the underlying chemical principles and practical considerations for working with DPSO-metal complexes.

Introduction to Dipropyl Sulfoxide as a Ligand

Dipropyl sulfoxide, with the chemical formula C₆H₁₄OS, is an organosulfur compound featuring a sulfinyl functional group flanked by two propyl groups.[1][2] While dimethyl sulfoxide (DMSO) is the most extensively studied sulfoxide ligand, DPSO offers unique steric and electronic properties that can influence the geometry, stability, and reactivity of the resulting coordination complexes.[3][4] The key to the coordinating ability of DPSO, like other sulfoxides, lies in its ambidentate nature. It can coordinate to a metal center through either the oxygen atom or the sulfur atom, a phenomenon known as linkage isomerism.[3]

The choice of coordination site is primarily governed by the hard and soft acids and bases (HSAB) theory. Hard metal ions, typically first-row transition metals, preferentially bind to the hard oxygen donor atom.[5] Conversely, softer metal centers, such as Ru(II), favor coordination through the softer sulfur atom.[3] This versatility allows for the fine-tuning of the electronic and steric environment around the metal center, which is a critical aspect in the design of catalysts and metallodrugs.

Synthesis of Metal-Dipropyl Sulfoxide Complexes

The synthesis of metal-DPSO complexes can be approached through several established methods in coordination chemistry. The most common approach is the direct reaction of a metal salt with dipropyl sulfoxide. Given that DPSO is a liquid at room temperature, it can sometimes be used as both the ligand and the solvent, particularly if the metal salt exhibits sufficient solubility.

Another effective method involves the displacement of a more labile ligand from a precursor complex. For instance, weakly coordinated solvents like acetone can be readily displaced by DPSO to form the desired complex.

Protocol 1: Synthesis of a Cationic Rhodium(I)-Dipropyl Sulfoxide Complex

This protocol is based on the synthesis of related rhodium(I) sulfoxide complexes and provides a reliable method for preparing a representative DPSO complex.

Objective: To synthesize [Rh(diene)(PPh₃)(DPSO)]⁺A⁻ (where diene = 1,5-cyclooctadiene (COD) or norbornadiene (NBD); A = PF₆⁻ or SbF₆⁻).

Materials:

• [Rh(diene)(PPh₃)(acetone)]A (precursor complex)

• Di-n-propyl sulfoxide (DPSO)

• Dichloromethane (CH₂Cl₂) (anhydrous)

• Diethyl ether (anhydrous)

• Schlenk flask and standard inert atmosphere glassware

• Magnetic stirrer and stir bar

Procedure:

• Preparation of the Precursor: The precursor complex, [Rh(diene)(PPh₃)(acetone)]A, is synthesized according to established literature procedures.

• Reaction Setup: In a Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the rhodium precursor complex in anhydrous dichloromethane.

• Ligand Addition: To the stirred solution of the precursor, add a stoichiometric amount (1 equivalent) of di-n-propyl sulfoxide.

• Reaction: Allow the reaction mixture to stir at room temperature for 2-4 hours. The displacement of the acetone ligand by DPSO is typically facile.

• Isolation of the Product:

  • Reduce the volume of the dichloromethane solution under vacuum.

  • Add anhydrous diethyl ether to the concentrated solution to precipitate the product.

  • Collect the solid product by filtration under inert atmosphere. .

  • Wash the product with small portions of diethyl ether to remove any unreacted starting materials.

  • Dry the final product under vacuum.

Causality of Experimental Choices:

• Inert Atmosphere: Rhodium(I) complexes are susceptible to oxidation, so carrying out the reaction under an inert atmosphere is crucial to prevent the formation of undesired rhodium(III) species.

• Anhydrous Solvents: The use of anhydrous solvents is important to prevent the hydrolysis of the metal complex and potential side reactions.

• Labile Acetone Ligand: The acetone ligand in the precursor is weakly coordinated and thus easily displaced by the sulfoxide, making this a high-yielding synthetic route.

Characterization of Dipropyl Sulfoxide and its Metal Complexes

A thorough characterization is essential to confirm the identity and purity of the synthesized complexes and to elucidate their structural and electronic properties. A combination of spectroscopic techniques is typically employed.

Vibrational Spectroscopy (FTIR and Raman)

Vibrational spectroscopy is a powerful tool for studying the coordination of DPSO to a metal center. The most informative vibrational mode is the S=O stretching frequency, ν(SO).

• Free DPSO: In pure dipropyl sulfoxide, the ν(SO) band is observed in the region of 1020-1070 cm⁻¹.[6]

• O-Coordination: When DPSO coordinates to a metal through the oxygen atom, there is a decrease in the S=O bond order due to the donation of electron density from the oxygen to the metal. This results in a decrease in the ν(SO) frequency, typically by 50-150 cm⁻¹. This downshift is a clear indicator of O-bonding.

• S-Coordination: Conversely, coordination through the sulfur atom leads to an increase in the S=O bond order due to the donation of electron density from the metal to the π* orbitals of the S=O bond. This results in an increase in the ν(SO) frequency, typically by 50-100 cm⁻¹.

The table below summarizes the expected shifts in the S=O stretching frequency upon coordination.

Coordination Mode	Change in S=O Bond Order	Expected Shift in ν(SO)	Typical Wavenumber Range (cm⁻¹)
Free Ligand	-	-	1020-1070
O-Coordination	Decrease	Decrease	900-1020
S-Coordination	Increase	Increase	1070-1170

Experimental Workflow for Vibrational Spectroscopy Analysis

Caption: Workflow for determining the coordination mode of DPSO using vibrational spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are invaluable for confirming the presence of the DPSO ligand in the complex and for assessing the purity of the sample. The coordination of DPSO to a metal center will induce changes in the chemical shifts of the propyl protons and carbons compared to the free ligand. For diamagnetic complexes, these shifts can provide information about the electronic environment of the ligand.

In the case of the rhodium(I)-DPSO complex described in Protocol 1, an upfield shift of the sulfoxide proton resonances is observed, which is indicative of shielding by the adjacent phenyl groups of the triphenylphosphine ligand.

X-ray Crystallography

Single-crystal X-ray diffraction provides unambiguous structural information, including bond lengths, bond angles, and the overall geometry of the complex. This technique is the gold standard for confirming the coordination mode of the DPSO ligand and for determining the precise arrangement of all atoms in the molecule.

Potential Applications of Dipropyl Sulfoxide Complexes

While the research on DPSO-metal complexes is not as extensive as that for DMSO, the known applications of other sulfoxide complexes provide a strong rationale for exploring the potential of their DPSO analogues.

Homogeneous Catalysis

Metal-sulfoxide complexes have been investigated as catalysts in a variety of organic transformations. The lability of the sulfoxide ligand can be advantageous, as it can dissociate to open up a coordination site for substrate binding. The steric bulk of the dipropyl groups in DPSO, compared to the methyl groups in DMSO, can influence the selectivity of catalytic reactions. Potential areas of application include:

• Oxidation Reactions: Metal complexes are widely used as catalysts for the oxidation of organic substrates.

• C-H Activation: The directing effect of the sulfoxide group has been utilized in catalytic C-H activation reactions.[7]

• Cross-Coupling Reactions: Palladium-sulfoxide complexes have been explored as catalysts in various cross-coupling reactions.

Logical Relationship in Catalytic Application Development

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The Emerging Role of Dipropyl Sulfoxide in Metal-Catalyzed Cross-Coupling Reactions: Application Notes and Protocols

For Distribution To: Researchers, scientists, and drug development professionals.

Introduction: Beyond DMSO - Exploring the Potential of Dipropyl Sulfoxide in Catalysis

In the landscape of modern organic synthesis, palladium-catalyzed cross-coupling reactions stand as a cornerstone for the construction of carbon-carbon and carbon-heteroatom bonds, transformations that are fundamental to pharmaceutical and materials science.[1] The choice of solvent is a critical parameter that can profoundly influence the efficiency, selectivity, and overall success of these reactions.[2][3] While dimethyl sulfoxide (DMSO) is a well-established polar aprotic solvent in this domain, its homolog, dipropyl sulfoxide (n-Pr₂SO), presents a compelling alternative with distinct physical properties that can be leveraged to overcome specific synthetic challenges.

This technical guide provides an in-depth exploration of the application of dipropyl sulfoxide as a solvent in three seminal palladium-catalyzed cross-coupling reactions: the Suzuki-Miyaura coupling, the Heck reaction, and the Buchwald-Hartwig amination. By examining the unique characteristics of dipropyl sulfoxide, we will elucidate the rationale behind its use and provide detailed, adaptable protocols for researchers seeking to expand their synthetic toolkit.

Physicochemical Properties: A Comparative Analysis

The utility of a solvent in a chemical reaction is intrinsically linked to its physical properties. A comparison between dipropyl sulfoxide and the more conventional DMSO reveals key differences that can be exploited in reaction optimization.

Property	Dipropyl Sulfoxide (n-Pr₂SO)	Dimethyl Sulfoxide (DMSO)	Significance in Catalysis
Boiling Point	~222 °C (decomposes)	189 °C	The higher boiling point of dipropyl sulfoxide allows for reactions to be conducted at elevated temperatures, which can be crucial for activating less reactive substrates, such as aryl chlorides.[4]
Melting Point	24-26 °C	19 °C	The slightly higher melting point of dipropyl sulfoxide is a minor consideration for handling and storage.
Polarity	Polar aprotic	Polar aprotic	Both solvents possess a high dielectric constant, enabling the dissolution of a wide range of organic substrates and inorganic salts commonly used in cross-coupling reactions.[5]
Coordinating Ability	Moderate	Strong	The sulfoxide moiety in both solvents can coordinate to the metal center, potentially influencing catalyst stability and reactivity. The larger propyl groups in n-Pr₂SO may introduce steric hindrance that modulates this coordination.[6]

The Suzuki-Miyaura Coupling: Forging C-C Bonds at Elevated Temperatures

The Suzuki-Miyaura reaction is a robust and versatile method for the formation of carbon-carbon bonds.[7][8] The reaction typically involves the palladium-catalyzed coupling of an organoboron species with an organic halide or triflate.[7] The choice of a polar aprotic solvent is critical for the dissolution of the inorganic base and for facilitating the key transmetalation step.[9]

Causality in Experimental Design: Why Dipropyl Sulfoxide?

The primary motivation for employing dipropyl sulfoxide in Suzuki-Miyaura couplings is its high boiling point. This enables the use of elevated reaction temperatures, which can be particularly advantageous for the coupling of unreactive substrates, such as electron-rich aryl chlorides. Furthermore, the ability of sulfoxide solvents to stabilize cationic palladium intermediates can influence the reaction mechanism and, in some cases, the selectivity of the coupling.[2][3]

Reaction Workflow and Mechanism

The catalytic cycle of the Suzuki-Miyaura reaction is a well-studied process involving three key steps: oxidative addition, transmetalation, and reductive elimination.[10][11]

Sources

• 1. nobelprize.org [nobelprize.org]
• 2. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. researchgate.net [researchgate.net]
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• 9. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
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Dipropyl Sulfoxide in Oxidation Reactions: Protocols and Mechanistic Insights

An Application Guide for Researchers

Prepared by a Senior Application Scientist, this guide provides a comprehensive overview of the use of dipropyl sulfoxide (DPSO) as a versatile and practical reagent in modern organic synthesis, particularly for the oxidation of alcohols to aldehydes and ketones. This document is intended for researchers, chemists, and drug development professionals seeking to leverage sulfoxide-mediated oxidation methodologies while potentially mitigating some of the challenges associated with the more common dimethyl sulfoxide (DMSO).

Introduction: The Role of Sulfoxides in Selective Oxidation

The selective oxidation of alcohols to carbonyl compounds is a cornerstone transformation in organic chemistry, critical for the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Among the plethora of available methods, those employing an "activated" sulfoxide stand out for their mild reaction conditions, high chemoselectivity, and broad functional group tolerance.[1][2]

For decades, dimethyl sulfoxide (DMSO) has been the workhorse for these reactions, most notably in the Swern, Moffatt-Pfitzner, and Parikh-Doering oxidations.[3][4][5] These protocols rely on the activation of the sulfoxide with an electrophile, converting the sulfoxide oxygen into a good leaving group and rendering the sulfur atom susceptible to nucleophilic attack by an alcohol.[6] The subsequent intramolecular elimination yields the desired carbonyl compound, a dialkyl sulfide, and a protonated base.

While highly effective, DMSO-based oxidations are famously associated with the production of dimethyl sulfide (DMS), a volatile (b.p. 37 °C) and highly malodorous byproduct.[1][2] This can complicate product isolation and poses significant environmental and practical challenges, especially on a large scale. Dipropyl sulfoxide emerges as a compelling alternative, offering analogous reactivity with significant practical benefits stemming from the physical properties of its corresponding sulfide byproduct.

Dipropyl Sulfoxide (DPSO): A Practical Alternative

Dipropyl sulfoxide functions mechanistically in the same manner as DMSO but provides a key advantage: the resulting byproduct, dipropyl sulfide, is significantly less volatile (b.p. 142 °C). This higher boiling point drastically reduces the unpleasant odor associated with the reaction workup and simplifies the removal of the byproduct from the reaction mixture, often allowing for straightforward purification by distillation or even simple extraction.

Comparative Physical Properties

Property	Dipropyl Sulfoxide (DPSO)	Dimethyl Sulfoxide (DMSO)	Dipropyl Sulfide	Dimethyl Sulfide (DMS)
Molecular Formula	C₆H₁₄OS[7][8]	C₂H₆OS[9]	C₆H₁₄S	C₂H₆S
Molecular Weight	134.24 g/mol [7][8]	78.13 g/mol [9]	118.24 g/mol	62.13 g/mol
Boiling Point	~238 °C (decomposes)	189 °C[9]	~142 °C	37 °C[2]
Appearance	Solid or Colorless Liquid[8]	Colorless Liquid[9]	Colorless Liquid	Colorless Liquid

The Unified Mechanism of Sulfoxide-Mediated Alcohol Oxidation

All sulfoxide-based oxidations of alcohols, whether using DMSO or DPSO, proceed through a common set of mechanistic steps. Understanding this pathway is crucial for troubleshooting and optimizing reaction conditions. The key intermediate is an alkoxysulfonium salt, which collapses to the product via a sulfur ylide.[10]

The general sequence is as follows:

• Activation: The sulfoxide is activated by an electrophile (e.g., oxalyl chloride, sulfur trioxide pyridine complex). This makes the sulfur atom highly electrophilic.

• Nucleophilic Attack: The alcohol substrate attacks the activated sulfur atom, displacing a leaving group and forming an alkoxysulfonium salt.

• Ylide Formation: A hindered, non-nucleophilic base deprotonates the carbon alpha to the sulfur atom, forming a key sulfur ylide intermediate.

• Intramolecular Elimination: The ylide undergoes a concerted, intramolecular proton transfer via a five-membered ring transition state. This step yields the final carbonyl compound (aldehyde or ketone), the dialkyl sulfide (dipropyl sulfide), and the protonated base.[5]

Caption: General mechanism of alcohol oxidation using activated dipropyl sulfoxide.

Application Notes and Experimental Protocols

The following protocols are adapted from well-established DMSO-based procedures for use with dipropyl sulfoxide.

Application Note 1: The Swern-Type Oxidation with DPSO

The Swern oxidation is one of the most reliable and widely used methods for converting primary and secondary alcohols to aldehydes and ketones, respectively.[1][2] It utilizes oxalyl chloride or trifluoroacetic anhydride as the activator and a hindered amine base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA).[4] The reaction is known for its high yields and compatibility with a vast range of functional groups, but it requires cryogenic temperatures (-78 °C) to control the stability of the reactive intermediates.[11]

Causality and Field Insights:

• Cryogenic Temperature (-78 °C): This is critical. The initially formed chloro(dipropyl)sulfonium chloride is unstable above approximately -60 °C and can undergo side reactions. Maintaining a low temperature throughout the addition sequence ensures the desired reaction pathway is favored.

• Order of Addition: The activator (oxalyl chloride) must react with DPSO before the alcohol is introduced. Adding the alcohol first would lead to its reaction with oxalyl chloride, forming an oxalate ester.

• Base Addition: The base is added last to induce the elimination reaction. It must be a non-nucleophilic, hindered base to prevent side reactions with the activated intermediates.

Protocol: Oxidation of a Primary Alcohol to an Aldehyde

Materials:

• Dipropyl sulfoxide (DPSO)

• Oxalyl chloride ((COCl)₂)

• Triethylamine (Et₃N)

• Anhydrous dichloromethane (DCM)

• Primary alcohol substrate

• Dry ice/acetone bath

Procedure:

• Setup: Under an inert atmosphere (Nitrogen or Argon), add anhydrous DCM to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and two dropping funnels. Cool the flask to -78 °C using a dry ice/acetone bath.

• Activation: To the cold DCM, add oxalyl chloride (1.1 to 1.5 equivalents) dropwise. Subsequently, add a solution of DPSO (1.1 to 1.5 equivalents) in anhydrous DCM dropwise via a dropping funnel, ensuring the internal temperature does not rise above -65 °C. Stir the resulting mixture for 15-20 minutes.

• Alcohol Addition: Add a solution of the primary alcohol (1.0 equivalent) in anhydrous DCM dropwise, again maintaining the temperature below -65 °C. Stir for 30-45 minutes at -78 °C.

• Elimination: Add triethylamine (3 to 5 equivalents) dropwise. A thick white precipitate (triethylammonium chloride) will form. After the addition is complete, stir the reaction mixture at -78 °C for 30 minutes, then allow it to slowly warm to room temperature over 1 hour.

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and separate the layers. Wash the organic layer sequentially with a dilute acid solution (e.g., 1M HCl), water, saturated sodium bicarbonate solution, and finally, brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude aldehyde can be purified by flash column chromatography or distillation. The dipropyl sulfide byproduct is typically removed during this step.

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 2. Swern oxidation - Wikipedia [en.wikipedia.org]
• 3. Dimethyl sulfoxide [organic-chemistry.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. m.youtube.com [m.youtube.com]
• 6. "Dimethyl Sulfoxide Oxidation of Primary Alcohols" by Carmen Vargas Zenarosa [scholarworks.wmich.edu]
• 7. Dipropyl sulfoxide (CAS 4253-91-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 8. Dipropyl Sulfoxide | 4253-91-2 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 9. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. www2.chemistry.msu.edu [www2.chemistry.msu.edu]

Application Notes and Protocols: Asymmetric Synthesis Utilizing Dipropyl Sulfoxide as a Chiral Auxiliary

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Sulfoxides in Asymmetric Synthesis

In the realm of stereoselective synthesis, the ability to control the three-dimensional arrangement of atoms is paramount, particularly in the development of pharmaceuticals where enantiomeric purity can dictate therapeutic efficacy and safety. Chiral auxiliaries are powerful tools that enable this control by temporarily introducing a chiral element to an achiral substrate, directing subsequent chemical transformations in a diastereoselective manner. Among the various classes of chiral auxiliaries, sulfoxides have emerged as a versatile and reliable option.

The chirality of a sulfoxide stems from the tetrahedral geometry of the sulfur atom, which bears two different organic substituents, an oxygen atom, and a lone pair of electrons. This arrangement results in a stereogenic center at the sulfur atom that is configurationally stable under a wide range of reaction conditions, with a high barrier to inversion. The sulfinyl group's effectiveness as a chiral director is attributed to several key features:

• Steric Differentiation: The substituents on the sulfur atom create a sterically hindered environment, effectively shielding one face of a nearby reactive center and directing the approach of incoming reagents to the more accessible face.

• Chelating Ability: The oxygen atom of the sulfinyl group can coordinate with Lewis acids, leading to the formation of rigid, cyclic transition states that lock the conformation of the molecule and enhance stereochemical communication.

• Reliable Removal: The sulfinyl auxiliary can typically be removed under mild conditions after it has served its purpose, allowing for the isolation of the desired chiral product.

This application note provides a detailed guide to the use of dipropyl sulfoxide as a chiral auxiliary in asymmetric synthesis. While dipropyl sulfoxide is a representative simple dialkyl sulfoxide, it is important to note that the broader class of dialkyl sulfoxides, such as the well-studied tert-butyl substituted analogs, often provide a wealth of data for analogous transformations. The principles and protocols described herein are broadly applicable to this class of auxiliaries.

Synthesis of Enantiopure Dipropyl Sulfoxide

The successful application of any chiral auxiliary hinges on its availability in high enantiomeric purity. Several methods have been developed for the synthesis of enantiopure sulfoxides. A common and effective strategy involves the asymmetric oxidation of the corresponding prochiral sulfide.

One of the most reliable methods for achieving high enantioselectivity in the oxidation of sulfides is the use of a modified Sharpless asymmetric epoxidation catalyst system, often referred to as the Kagan-Modena oxidation. This system typically employs a titanium isopropoxide catalyst, a chiral tartrate ligand (such as diethyl tartrate, DET), and an oxidant like tert-butyl hydroperoxide (TBHP). The addition of a controlled amount of water has been found to be crucial for achieving high enantioselectivity in the oxidation of sulfides to sulfoxides.

Alternatively, enzymatic methods offer a green and highly selective route to chiral sulfoxides. For instance, cyclohexanone monooxygenase (CHMO) has been shown to catalyze the oxidation of a variety of thioethers with excellent enantioselectivity.

Below is a representative protocol for the synthesis of a chiral dialkyl sulfoxide using a chemical oxidant.

Protocol 1: Asymmetric Oxidation of Dipropyl Sulfide

Objective: To synthesize enantiopure (R)-dipropyl sulfoxide from dipropyl sulfide.

Materials:

• Dipropyl sulfide

• Titanium(IV) isopropoxide (Ti(Oi-Pr)₄)

• (R,R)-Diethyl tartrate ((R,R)-DET)

• tert-Butyl hydroperoxide (TBHP, 5.5 M in decane)

• Dichloromethane (DCM), anhydrous

• Water, deionized

• Saturated aqueous sodium sulfite solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., argon or nitrogen), add anhydrous dichloromethane.

• Cool the flask to -20 °C in a cryocooler or a suitable cooling bath.

• To the cooled solvent, add titanium(IV) isopropoxide followed by (R,R)-diethyl tartrate. Stir the mixture for 10 minutes to allow for the formation of the chiral complex.

• Add deionized water to the mixture and stir for an additional 20 minutes at -20 °C. The amount of water is critical and should be stoichiometric to the titanium catalyst.

• Add dipropyl sulfide to the reaction mixture.

• Slowly add tert-butyl hydroperoxide dropwise via a syringe pump over 1-2 hours, maintaining the temperature at -20 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium sulfite.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Filter the mixture through a pad of celite to remove the titanium salts. Wash the filter cake with dichloromethane.

• Transfer the filtrate to a separatory funnel and wash sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford enantiomerically enriched (R)-dipropyl sulfoxide.

• Determine the enantiomeric excess (ee) of the product by chiral HPLC or NMR analysis using a chiral solvating agent.

Application in Diastereoselective Aldol Reactions

The aldol reaction is a cornerstone of carbon-carbon bond formation in organic synthesis. The use of a chiral auxiliary attached to the enolate component can effectively control the stereochemical outcome of the reaction. Chiral α-sulfinyl esters can serve as precursors to chiral enolates for the synthesis of β-hydroxy esters. The sulfinyl group, in conjunction with a Lewis acid, orchestrates a highly organized transition state, leading to high diastereoselectivity.

The following protocol is based on the well-established principles of sulfoxide-mediated aldol reactions and can be adapted for dipropyl sulfoxide.

Protocol 2: Diastereoselective Aldol Addition of a Sulfinyl Ester to an Aldehyde

Objective: To synthesize a chiral β-hydroxy ester via a diastereoselective aldol reaction using a chiral sulfinyl acetate.

Materials:

• (R)-Dipropyl sulfinyl acetate (prepared from the corresponding sulfoxide)

• An aldehyde (e.g., isobutyraldehyde)

• Lithium diisopropylamide (LDA), freshly prepared or commercial solution

• Zinc chloride (ZnCl₂), anhydrous

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride solution (NH₄Cl)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Experimental Workflow:

Caption: Experimental workflow for the diastereoselective aldol reaction.

Procedure:

• In a flame-dried, two-necked round-bottom flask under an inert atmosphere, dissolve (R)-dipropyl sulfinyl acetate in anhydrous THF.

• Cool the solution to -78 °C.

• Slowly add a solution of LDA in THF dropwise. Stir the mixture at -78 °C for 30 minutes to ensure complete enolate formation.

• In a separate flask, prepare a solution of anhydrous zinc chloride in THF.

• Add the zinc chloride solution to the enolate solution at -78 °C. Stir for 15 minutes.

• Add the aldehyde to the reaction mixture dropwise.

• Stir the reaction at -78 °C and monitor its progress by TLC.

• Once the reaction is complete, quench it by adding a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature.

• Transfer the mixture to a separatory funnel and extract with diethyl ether.

• Wash the combined organic extracts with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to isolate the desired β-hydroxy ester.

• Determine the diastereomeric ratio by ¹H NMR spectroscopy or HPLC analysis.

Mechanism of Stereocontrol:

The high diastereoselectivity observed in this reaction is attributed to the formation of a rigid, chair-like six-membered transition state involving the zinc cation, the sulfinyl oxygen, and the carbonyl oxygen of the aldehyde. The bulky propyl groups on the sulfur atom effectively block one face of the enolate, forcing the aldehyde to approach from the less hindered side.

Application Notes and Protocols for the Investigative Use of Dipropyl Sulfoxide in Grignard Reactions

Abstract

This document provides a detailed examination of the potential use of dipropyl sulfoxide as a solvent or co-solvent in Grignard reactions. Recognizing the unconventional nature of this application, this guide deviates from a standard protocol format. Instead, it offers a comprehensive analysis grounded in the fundamental principles of Grignard chemistry and the known reactivity of sulfoxides with organomagnesium reagents. Acknowledging the current lack of established protocols, this note serves as a resource for researchers and drug development professionals interested in exploring this novel solvent system. It outlines the theoretical considerations, potential challenges, and provides a structured, investigative protocol for small-scale feasibility studies. The emphasis is on safety, mechanistic understanding, and rigorous analytical validation.

Introduction: The Critical Role of Solvents in Grignard Reactions

The Grignard reaction, a cornerstone of carbon-carbon bond formation, involves the reaction of an organomagnesium halide (the Grignard reagent) with an electrophile.[1] The formation and reactivity of the Grignard reagent are critically dependent on the choice of solvent. Traditionally, anhydrous ethers, such as diethyl ether and tetrahydrofuran (THF), are employed.[2] These solvents are essential for solvating the magnesium center of the Grignard reagent, which is crucial for its formation and stability.[2] The electron pairs on the ether oxygen atoms coordinate with the magnesium, stabilizing the organometallic species in solution.[2]

The inquiry into using dipropyl sulfoxide as a solvent for Grignard reactions is driven by the desire to explore alternative, polar aprotic media that might offer different reactivity profiles or solubility characteristics. Dipropyl sulfoxide, like its more common analogue dimethyl sulfoxide (DMSO), is a highly polar aprotic solvent.[3][4] However, the inherent reactivity of the sulfoxide functional group with the highly nucleophilic and basic Grignard reagent presents significant challenges.[5] This application note will dissect these challenges and provide a framework for their investigation.

Mechanistic Considerations: The Reactivity of Sulfoxides with Grignard Reagents

While there is a lack of specific literature on dipropyl sulfoxide in Grignard reactions, the well-documented reactions of Grignard reagents with DMSO provide a strong basis for predicting the likely chemical interactions.[5] Grignard reagents are potent nucleophiles and strong bases, and the sulfoxide group is susceptible to reaction via several pathways.

Sulfoxide-Magnesium Exchange

One potential reaction is a sulfoxide-magnesium exchange, which has been utilized to generate new Grignard reagents.[6] In this process, the Grignard reagent can exchange its organic group with one of the alkyl groups on the sulfoxide.

Deprotonation at the α-Carbon

The protons on the carbons alpha to the sulfoxide group are acidic and can be deprotonated by a strong base like a Grignard reagent.[5] This would consume the Grignard reagent and form a sulfur ylide.

Nucleophilic Attack at the Sulfur Atom

The sulfur atom of the sulfoxide is electrophilic and can be attacked by the nucleophilic carbon of the Grignard reagent. This can lead to a variety of products depending on the subsequent reaction steps.

The potential for these side reactions underscores why sulfoxides are generally not used as primary solvents for Grignard reactions. The consumption of the Grignard reagent and the formation of multiple byproducts would likely lead to low yields of the desired product and complex purification challenges.

Investigative Protocol for the Use of Dipropyl Sulfoxide

The following protocol is designed as a starting point for a systematic investigation into the feasibility of using dipropyl sulfoxide in a Grignard reaction. This is not a validated, standard operating procedure but rather a guide for a research-oriented exploration. Extreme caution is advised, and all experiments should be conducted on a small scale in a well-ventilated fume hood.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Magnesium turnings	Grignard grade	e.g., Sigma-Aldrich	Must be fresh and dry.
1-Bromopropane	Anhydrous, ≥99%	e.g., Sigma-Aldrich	Example alkyl halide.
Dipropyl sulfoxide	Anhydrous, ≥99%	e.g., Sigma-Aldrich	Must be rigorously dried.
Diethyl ether	Anhydrous, ≥99%	e.g., Sigma-Aldrich	For control experiment.
Iodine	Crystal	e.g., Sigma-Aldrich	For initiation.
Benzaldehyde	Anhydrous, ≥99%	e.g., Sigma-Aldrich	Example electrophile.
Saturated NH₄Cl (aq)	Reagent grade	-	For quenching.
Anhydrous MgSO₄	Reagent grade	-	For drying.

Experimental Setup

All glassware must be oven-dried and assembled under an inert atmosphere (e.g., nitrogen or argon). The reaction should be equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel.

Step-by-Step Procedure (Small-Scale Investigation)

• Preparation of the Reaction Vessel: Place magnesium turnings (1.2 equiv.) in a flame-dried, three-necked round-bottom flask under an inert atmosphere.

• Solvent Addition: Add anhydrous dipropyl sulfoxide (sufficient to cover the magnesium).

• Initiation: Add a small crystal of iodine.

• Grignard Reagent Formation: Slowly add a solution of 1-bromopropane (1.0 equiv.) in anhydrous dipropyl sulfoxide from the dropping funnel. The reaction may need gentle heating to initiate. Observe for signs of reaction (e.g., bubbling, color change).

• Reaction with Electrophile: Once the Grignard reagent formation appears complete (e.g., cessation of bubbling), cool the reaction mixture to 0 °C. Slowly add a solution of benzaldehyde (0.8 equiv.) in anhydrous dipropyl sulfoxide.

• Quenching: After the reaction with the electrophile is complete (monitor by TLC), slowly and carefully quench the reaction by adding saturated aqueous ammonium chloride solution at 0 °C.

• Workup: Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Analysis: Analyze the crude product by ¹H NMR, ¹³C NMR, and GC-MS to identify the desired product and any byproducts.

Control Experiment

A parallel reaction should be conducted using anhydrous diethyl ether as the solvent to provide a baseline for yield and purity.

Visualization of Concepts

Grignard Reaction Workflow

Caption: Investigative workflow for Grignard reaction in dipropyl sulfoxide.

Potential Reaction Pathways

Caption: Competing reactions of a Grignard reagent in dipropyl sulfoxide.

Safety Considerations

• Anhydrous Conditions: Grignard reagents react violently with water.[7] All equipment and reagents must be scrupulously dried.

• Exothermic Reaction: The formation of Grignard reagents can be highly exothermic.[2] Slow addition of the alkyl halide and external cooling may be necessary to control the reaction rate.

• Inert Atmosphere: Grignard reagents are sensitive to oxygen and carbon dioxide. The reaction must be carried out under an inert atmosphere.

• Dipropyl Sulfoxide: While generally considered to have low toxicity, appropriate personal protective equipment (gloves, safety glasses) should be worn.

Conclusion and Recommendations

The use of dipropyl sulfoxide as a solvent for Grignard reactions is an unexplored area of research. Based on the known reactivity of Grignard reagents with sulfoxides like DMSO, it is anticipated that significant side reactions will occur, potentially leading to low yields of the desired product. However, for specific applications where the unique properties of dipropyl sulfoxide may be advantageous (e.g., solubility of a particular substrate), a careful and systematic investigation as outlined in this note may be warranted.

It is recommended that any investigation begins with a thorough literature search for any new developments. Small-scale experiments with rigorous analytical monitoring are essential to understand the complex chemistry at play. The focus should be on identifying and quantifying all major products to build a comprehensive picture of the reaction pathways.

References

• Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents. Retrieved from [Link]

• Wikipedia. (n.d.). Grignard reagent. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfoxide synthesis by C-S coupling reaction or sulfinylation. Retrieved from [Link]

• ACS Publications. (2020). The Grignard Reaction – Unraveling a Chemical Puzzle. Retrieved from [Link]

• YouTube. (2015, November 11). Grignard Reagent Synthesis Reaction Mechanism - Organic Chemistry. Retrieved from [Link]

• PUROCHEM. (2025, July 29). Application of DMSO as "oxidant" in organic synthesis!. Retrieved from [Link]

• Saito, F. (2022). A Sulfoxide Reagent for One-Pot, Three-Component Syntheses of Sulfoxides and Sulfinamides. Angewandte Chemie International Edition, 61(52), e202213872. [Link]

• Chemistry Stack Exchange. (2019, October 7). Grignard reagent with sulfur dioxide. Retrieved from [Link]

• Young, J. R. (1969). The reactions of amines and grignard reagents with sulfinyl sulfones. Oregon State University. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Dipropyl sulfoxide (CAS 4253-91-2). Retrieved from [Link]

• NIST. (n.d.). Dipropyl sulfoxide. Retrieved from [Link]

• Master Organic Chemistry. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. Retrieved from [Link]

• PubMed. (2014). Comparison of dimethyl sulfoxide and water as solvents for echinocandin susceptibility testing by the EUCAST methodology. Retrieved from [Link]

• PubMed. (2012, March 5). Mechanistic studies on a sulfoxide transfer reaction mediated by diphenyl sulfoxide/triflic anhydride. Retrieved from [Link]

• Ursinus Digital Commons. (1914). The Grignard Reagents: Their Preparation. Retrieved from [Link]

• YouTube. (2018, May 4). Grignard Reagent Reaction Mechanism. Retrieved from [Link]

• ResearchGate. (2025, August 4). Dimethyl Sulphoxide a Useful Reagent for Organic Synthesis. Retrieved from [Link]

• Saito, F. (2022). A Sulfoxide Reagent for One-Pot, Three-Component Syntheses of Sulfoxides and Sulfinamides. Angewandte Chemie International Edition in English, 61(52), e202213872. [Link]

• Chemistry LibreTexts. (2019, September 3). 11.8: Organometallic Reagents. Retrieved from [Link]

• YouTube. (2025, May 11). How Is DMSO Used In Chemistry?. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Dimethyl Sulfoxide (DMSO) vs. Other Polar Aprotic Solvents: A Comparative Look. Retrieved from [Link]

• RSC Publishing. (2022). Dimethyl sulfoxide as a function additive on halogen-free electrolyte for magnesium battery application. Retrieved from [Link]

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

• Quora. (2024, June 15). Can you explain the difference between DMSO and DMF?. Retrieved from [Link]

• Gaylord Chemical Company, LLC. (n.d.). DIMETHYL SULFOXIDE (DMSO) A “NEW” CLEAN, UNIQUE, SUPERIOR SOLVENT. Retrieved from [Link]

• Taylor & Francis Online. (2007, February 7). LIGAND EXCHANGE AND LIGAND COUPLING VIA THE σ-SULFURANE INTERMEDIATE IN THE REACTION OF ALKYL 2-PYRIDYL SULFOXIDE WITH GRIGNARD REAGENTS: CONVENIENT PREPARATION OF 2,2′-BIPYRIDINES. Retrieved from [Link]

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Application Notes and Protocols: Dialkyl Sulfoxides as Directing Groups in C-H Activation

For Researchers, Scientists, and Drug Development Professionals

A New Frontier in C-H Functionalization: The Potential of Simple Dialkyl Sulfoxides

The strategic functionalization of carbon-hydrogen (C-H) bonds is a paramount objective in modern organic synthesis, offering a more atom- and step-economical approach to the construction of complex molecules.[1][2] This field has been significantly advanced by the use of directing groups, which steer a catalyst to a specific C-H bond, ensuring high regioselectivity.[2][3] While a plethora of directing groups have been explored, the humble sulfoxide has emerged as a powerful and versatile option.[1][4] This application note will delve into the largely untapped potential of simple dialkyl sulfoxides, exemplified by dipropyl sulfoxide, as effective directing groups in transition metal-catalyzed C-H activation, with a focus on palladium-catalyzed processes.

The Scientific Rationale: Why Dialkyl Sulfoxides?

Sulfoxides have long been recognized for their ability to direct the stoichiometric metalation of C-H bonds.[1] Their recent resurgence in catalytic C-H activation is attributed to their unique electronic and steric properties. The sulfoxide moiety coordinates to the metal center, bringing the catalyst into close proximity with the target C-H bond, thereby facilitating its cleavage.[4] While much of the research has centered on aryl sulfoxides, simple dialkyl sulfoxides, such as dipropyl sulfoxide, offer several potential advantages:

• Synthetic Accessibility: Dialkyl sulfoxides are readily prepared from the corresponding sulfides.

• Tunable Steric and Electronic Properties: The alkyl chains can be varied to fine-tune the steric environment around the directing group, potentially influencing regioselectivity and reactivity.

• Removability: The sulfoxide group can be readily removed or transformed into other functional groups after the C-H activation step, adding to the synthetic utility.[5]

Mechanism of Action: A Closer Look at Sulfoxide-Directed C-H Activation

The prevailing mechanism for palladium-catalyzed C-H activation directed by a sulfoxide involves a concerted metalation-deprotonation (CMD) pathway.[6] The catalytic cycle for a representative C-H olefination is illustrated below:

Figure 1: Proposed catalytic cycle for dipropyl sulfoxide-directed C-H olefination.

The cycle commences with the coordination of the dipropyl sulfoxide-containing substrate to the Pd(II) catalyst (1). This is followed by the crucial C-H activation step via a concerted metalation-deprotonation (CMD) pathway, leading to the formation of a stable palladacycle intermediate (2, 3).[6] An incoming olefin then coordinates to the palladium center (4), followed by migratory insertion into the Pd-C bond (5). Subsequent β-hydride elimination (6) releases the desired olefinated product (7), and the palladium catalyst is regenerated after reoxidation to complete the cycle (8).

Experimental Protocols: A Guide to Practice

The following is a general protocol for a palladium-catalyzed C-H olefination reaction using a hypothetical substrate bearing a dipropyl sulfoxide directing group. This protocol is based on established procedures for other sulfoxide-directed reactions and should be optimized for specific substrates.[6]

Workflow for Dipropyl Sulfoxide-Directed C-H Olefination

Figure 2: Step-by-step experimental workflow for C-H olefination.

Detailed Protocol:

• Reagent Preparation:

  • Ensure all glassware is oven-dried and cooled under a nitrogen or argon atmosphere.

  • Use anhydrous solvents for the reaction.

  • The dipropyl sulfoxide-containing substrate should be synthesized and purified prior to use. A general method for the synthesis of unsymmetrical sulfides, which can then be oxidized to sulfoxides, is available.[7]

• Reaction Setup:

  • To a flame-dried reaction vessel, add the dipropyl sulfoxide substrate (0.2 mmol, 1.0 equiv.), palladium(II) acetate (2.2 mg, 0.01 mmol, 5 mol%), and the amino acid ligand (e.g., N-acetyl-leucine, 3.5 mg, 0.02 mmol, 10 mol%).

  • Add the oxidant (e.g., silver acetate, 67 mg, 0.4 mmol, 2.0 equiv.).

  • Evacuate and backfill the vessel with nitrogen or argon three times.

  • Add the anhydrous solvent (e.g., 1,2-dichloroethane (DCE), 2.0 mL).

  • Add the olefin coupling partner (e.g., n-butyl acrylate, 57 µL, 0.4 mmol, 2.0 equiv.) via syringe.

• Reaction and Monitoring:

  • Stir the reaction mixture at the desired temperature (e.g., 100 °C) for the specified time (typically 12-24 hours).

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup and Purification:

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Filter the mixture through a pad of Celite, washing with the same solvent.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

• Characterization:

  • Characterize the purified product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its identity and purity.

Data Presentation: Substrate Scope and Yields

The following table presents a hypothetical substrate scope for the C-H olefination of an aryl propyl sulfoxide, based on literature data for similar diaryl sulfoxide systems.[6] This illustrates the potential versatility of dialkyl sulfoxides as directing groups.

Entry	Aryl Group Substituent	Olefin	Product	Yield (%)
1	H	n-Butyl acrylate	75
2	4-Me	n-Butyl acrylate	82
3	4-OMe	n-Butyl acrylate	78
4	4-F	n-Butyl acrylate	65
5	4-Cl	n-Butyl acrylate	68
6	3-Me	n-Butyl acrylate	72
7	H	Styrene	60
8	H	Diethyl vinylphosphonate	55

Applications in Drug Discovery and Development

The ability to selectively functionalize C-H bonds is of immense interest to the pharmaceutical industry.[8] Late-stage functionalization of complex drug candidates allows for the rapid generation of analogues with potentially improved pharmacological properties, such as enhanced potency, selectivity, or metabolic stability. The use of simple, removable, and tunable directing groups like dipropyl sulfoxide could streamline this process, accelerating the drug discovery pipeline.

Conclusion and Future Outlook

While the application of simple dialkyl sulfoxides like dipropyl sulfoxide in C-H activation is still in its nascent stages, the foundational principles established with aryl sulfoxides provide a strong impetus for their exploration. The synthetic accessibility, tunability, and removability of dialkyl sulfoxides make them attractive candidates for further investigation as directing groups in a wide range of C-H functionalization reactions. Future research in this area will likely focus on expanding the scope of compatible coupling partners, developing enantioselective variants, and applying these methodologies to the synthesis of medicinally relevant compounds.

References

• Chen, D. Y. K., Youn, S. W. (2012). C–H Activation: A Complementary Tool in the Total Synthesis of Complex Natural Products. Chemistry – A European Journal, 18(32), 9452-9474.
• Pulis, A. P., & Procter, D. J. (2016). C-H Coupling Reactions Directed by Sulfoxides: Teaching an Old Functional Group New Tricks.
• Lyons, T. W., & Sanford, M. S. (2010). Palladium-Catalyzed Ligand-Directed C–H Functionalization Reactions. Chemical Reviews, 110(2), 1147-1169.
• Zhu, Y.-C., Li, Y., Zhang, B.-C., Zhang, F.-X., Yang, Y.-N., & Wang, X.-S. (2018). Palladium-Catalyzed Enantioselective C−H Olefination of Diaryl Sulfoxides through Parallel Kinetic Resolution and Desymmetrization.
• (2016).
• Zhang, Q., Wu, Y., Zhang, J., & El-Khoury, A. H. (2023). Palladium Catalyzed Allylic C-H Oxidation Enabled by Bicyclic Sulfoxide Ligands. Molecules, 28(12), 4771.
• Liu, W., Ke, J., & He, C. (2021). Sulfur stereogenic centers in transition-metal-catalyzed asymmetric C–H functionalization: generation and utilization. Chemical Science, 12(30), 10133-10150.
• Singh, N., Singh, R., Raghuvanshi, D. S., & Singh, K. N. (2013).
• Colobert, F., & Tatibouët, A. (2023). Sulfoxide-Directed or 3d-Metal Catalyzed C-H Activation and Hypervalent Iodines as Tools for Atroposelective Synthesis. Accounts of Chemical Research, 56(5), 544-557.

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Application Notes & Protocols: The Role of the Sulfoxide Moiety in Advanced Polymer Chemistry

These application notes serve as a technical guide for researchers, scientists, and professionals in drug development on the strategic incorporation and application of the sulfoxide functional group in polymer chemistry. While dipropyl sulfoxide (DPSO) itself is a simple dialkyl sulfoxide, its functional group is at the heart of a range of advanced polymeric materials. This guide will explore the synthesis, properties, and applications of sulfoxide-containing polymers, drawing parallels from the well-studied dimethyl sulfoxide (DMSO) and showcasing the unique attributes that the sulfoxide group imparts to macromolecules.

Introduction: Beyond a Simple Solvent—The Sulfoxide Functional Group in Polymer Design

The sulfoxide group, characterized by a sulfur-oxygen double bond (S=O), is a highly polar and versatile functional group. While its simplest form, DMSO, is ubiquitously known as a powerful aprotic solvent, its incorporation into polymer chains—either as a side-chain or within the main backbone—unlocks a diverse array of functionalities. These functionalities are pivotal for applications ranging from biocompatible materials and drug delivery systems to high-performance optics. This guide will delve into the core applications, providing both the theoretical underpinnings and practical protocols for their synthesis and characterization.

Dipropyl sulfoxide, with the chemical formula C₆H₁₄OS, serves as a structural analogue to the more commonly referenced DMSO.[1][2][3] Its properties, stemming from the polar sulfoxide bond, are representative of the class of dialkyl sulfoxides. Understanding the behavior of this functional group is key to harnessing its potential in macromolecular design.

Part 1: Main-Chain Polysulfoxides for Biomedical Applications

A significant area of application for the sulfoxide group is in the creation of main-chain polysulfoxides. These polymers are often synthesized through the post-polymerization oxidation of a parent polysulfide.[4][5] This synthetic strategy allows for precise control over the final polymer structure and properties.[5]

Poly(ethylene glycol) (PEG) has long been the gold standard for "stealth" polymers in drug delivery, primarily due to its chemical inertness and ability to reduce non-specific protein adsorption. However, polymers like poly(propylene sulfoxide) (PPSO) are emerging as "active stealth" materials.[4] They exhibit low toxicity and reduced macrophage uptake, similar to PEG, but also possess intrinsic therapeutic properties.[4] The sulfoxide groups can scavenge reactive oxygen species (ROS), which are associated with inflammation, thereby imparting an anti-inflammatory and antioxidant effect.[4]

• Biocompatibility: PPSO demonstrates low toxicity, with an IC50 value of approximately 7 mg/mL in human dermal fibroblasts.[4]

• Stealth Properties: It shows a level of complement activation and macrophage uptake slightly lower than PEG of a similar molecular weight.[4]

• ROS Scavenging: PPSO actively scavenges ROS like hydrogen peroxide and hypochlorite, leading to a reduction in cytokine production in activated macrophages.[4]

This protocol details the synthesis of PPSO through the controlled oxidation of poly(propylene sulfide) (PPS).[4][5]

Materials:

• Poly(propylene sulfide) (PPS)

• Hydrogen Peroxide (H₂O₂) (30% solution)

• Diphenyl diselenide (DPDS) (catalyst)[4]

• Methanol

• Dichloromethane (DCM)

• Deionized water

Procedure:

• Dissolution: Dissolve PPS in DCM to a concentration of 10 mg/mL.

• Catalyst Addition: Add DPDS as a catalyst, at approximately 0.025 equivalents per thioether repeating unit.[4]

• Oxidation: Slowly add 1.1 equivalents of H₂O₂ per thioether unit to the solution while stirring at room temperature. The reaction is typically monitored by FT-IR for the appearance of the S=O stretch.

• Reaction Quenching & Precipitation: After 24 hours, quench the reaction by adding a large excess of methanol to precipitate the polymer.

• Purification: Centrifuge the mixture to collect the precipitated PPSO. Wash the polymer with methanol and then deionized water to remove any unreacted reagents and catalyst.

• Drying: Dry the purified PPSO under vacuum to a constant weight.

Characterization:

• FT-IR Spectroscopy: Confirm the oxidation by observing the appearance of a strong absorption band around 1040 cm⁻¹, characteristic of the S=O stretching vibration.[4]

• ¹H NMR Spectroscopy: Analyze the chemical shift changes of the protons adjacent to the sulfur atom upon oxidation.

Table 1: Comparative Properties of PPSO and PEG

Property	Poly(propylene sulfoxide) (PPSO)	Poly(ethylene glycol) (PEG)	Reference
Biocompatibility (IC50)	~7 mg/mL (on human dermal fibroblasts)	Generally considered non-toxic	[4]
Macrophage Uptake	Slightly lower than or similar to PEG of comparable size	Low	[4]
ROS Scavenging	Strong, dose-dependent activity	Inert	[4]
Anti-inflammatory	Reduces cytokine production in activated macrophages	Inert	[4]

Diagram 1: Synthesis of PPSO

Caption: Workflow for synthesizing a sulfoxide monomer.

Part 3: Sulfoxides as Modulators in Polymerization Reactions

While dipropyl sulfoxide is not a common polymerization solvent, its analogue, DMSO, has been studied for its role in vinyl polymerization. [6]Sulfoxide solvents can influence the kinetics of free-radical polymerization, particularly the termination rates. [6]

In the polymerization of monomers like methyl methacrylate, the presence of DMSO has been observed to lower the termination rate. [6]This is attributed to an interaction between the highly polar sulfoxide group and the propagating polymer radical, which can affect the radical's reactivity and mobility. [6]This can lead to an increase in the degree of conversion. [6]

Table 2: Influence of Sulfoxide Solvent on Polymerization

Monomer	Effect of Sulfoxide Solvent (DMSO)	Outcome	Reference
Methyl Methacrylate	Lowers the termination rate of polymer radicals.	Increased degree of monomer conversion.	[6]
Styrene	Little to no effect on the termination rate.	Constant polymerization kinetics.	[6]

Part 4: Sulfoxide-Containing Polymers for High-Performance Materials

The incorporation of sulfoxide groups into polymer backbones can also be leveraged to create materials with desirable optical and thermal properties. For instance, the oxidation of poly(phenylene sulfide) (PPS) derivatives to introduce sulfoxide moieties can enhance the material's transparency and glass transition temperature (Tg) while maintaining a high refractive index. [7]

The conversion of sulfide to sulfoxide groups in polymers like PPS leads to a decrease in the conjugation length and a lowering of the HOMO level. [7]This results in weaker absorption in the near-UV region, making the material more transparent. [7]The rigid nature of the sulfoxide group also contributes to an increase in the polymer's glass transition temperature. [7]

This protocol describes the oxidation of a PPS derivative film to improve its optical properties. [7] Materials:

• Poly(phenylene sulfide) (PPS) derivative film

• m-Chloroperbenzoic acid (mCPBA)

• Chloroform

Procedure:

• Solution Preparation: Dissolve the PPS derivative in chloroform.

• Oxidation: Add a solution of mCPBA (1.0-1.2 equivalents per sulfide unit) in chloroform to the polymer solution. Stir at room temperature for 12-24 hours.

• Film Casting: Cast the resulting polymer solution onto a glass substrate and allow the solvent to evaporate slowly to form a film.

• Drying: Dry the film under vacuum to remove residual solvent.

Characterization:

• UV-Vis Spectroscopy: Measure the transmittance of the film to quantify the improvement in transparency.

• Refractive Index Measurement: Determine the refractive index of the film using an ellipsometer or a refractometer.

• Differential Scanning Calorimetry (DSC): Measure the glass transition temperature (Tg) of the oxidized polymer film.

Diagram 3: Logic of Property Enhancement

Caption: Causality of property enhancement in oxidized PPS.

Conclusion

The sulfoxide functional group, as exemplified by the simple structure of dipropyl sulfoxide, offers a rich platform for the design of advanced polymers. From creating "active stealth" materials for drug delivery to enhancing the optical and thermal properties of high-performance plastics, the strategic incorporation of sulfoxide moieties provides a powerful tool for polymer chemists. The protocols and principles outlined in this guide are intended to provide a solid foundation for researchers to explore and innovate in this exciting field.

References

• Main Chain Polysulfoxides as Active 'Stealth' Polymers with Additional Antioxidant and Anti-Inflammatory Behaviour - PMC - NIH. (2019-09-17).
• Selective Oxidation of Polysulfide Latexes to Produce Polysulfoxide and Polysulfone in a W
• Role of dimethyl sulfoxide as a solvent for vinyl polymerization - ResearchG
• Preparation of sulfoxide- containing polymers and their potential use as substantive skin moisturizing agents - ResearchG
• Synthesis of colorless and high-refractive-index sulfoxide-containing polymers by the oxidation of poly(phenylene sulfide)
• 1,1'-Sulfinylbis(propane) | C6H14OS | CID 20252 - PubChem - NIH.
• Dipropyl sulfoxide - the NIST WebBook.
• Chemical Properties of Dipropyl sulfoxide (CAS 4253-91-2) - Cheméo.

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Application Notes and Protocols for Dipropyl Sulfoxide as an Investigational Cryoprotectant for Cells

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Critical Role of Cryopreservation in Modern Research

The ability to preserve living cells and tissues for extended periods is a cornerstone of modern biological research and therapeutic development. Cryopreservation, the process of cooling biological specimens to very low temperatures, effectively halts cellular metabolic activity, allowing for long-term storage and banking of valuable cell lines, primary cells, and engineered tissues. At the heart of successful cryopreservation lies the use of cryoprotective agents (CPAs), substances that mitigate the lethal effects of freezing, such as the formation of intracellular ice crystals and osmotic shock.

For decades, dimethyl sulfoxide (DMSO) has been the gold standard CPA, valued for its ability to permeate cell membranes and prevent ice crystal formation.[1] However, the inherent toxicity of DMSO is a significant drawback, prompting a continuous search for safer and more effective alternatives.[1][2] This document explores the potential of dipropyl sulfoxide, a structural analogue of DMSO, as a novel cryoprotectant. While research on dipropyl sulfoxide in cryobiology is nascent, its physicochemical properties suggest it may offer a promising alternative. These notes provide a comprehensive overview of the principles of cryopreservation, a theoretical framework for the cryoprotective action of dipropyl sulfoxide, and detailed investigational protocols for its evaluation.

The Established Paradigm: Dimethyl Sulfoxide (DMSO) as a Cryoprotectant

To appreciate the potential of novel CPAs, it is essential to understand the mechanism of the current standard, DMSO.

Mechanism of Action

DMSO's cryoprotective properties are attributed to several key actions:

• Colligative Effects : By dissolving in the intracellular and extracellular fluid, DMSO lowers the freezing point of water, reducing the likelihood of ice crystal formation at a given temperature.

• Membrane Permeation : As a small, amphipathic molecule, DMSO readily crosses the cell membrane. This is crucial for preventing the formation of damaging intracellular ice crystals.[3]

• Dehydration and Vitrification : DMSO promotes cellular dehydration at higher temperatures during the cooling process, concentrating the intracellular solutes and increasing the viscosity of the intracellular fluid. This facilitates a transition to a glassy, amorphous state (vitrification) upon further cooling, rather than the formation of a crystalline solid.[3]

• Interaction with Water : DMSO forms strong hydrogen bonds with water molecules, disrupting the formation of the highly ordered structure of ice.

The Challenge of DMSO Toxicity

Despite its efficacy, DMSO is known to be toxic to cells at room temperature and in high concentrations.[4][5] This toxicity can manifest as reduced cell viability and altered cellular function post-thaw.[1][5] Consequently, there is a significant impetus to identify new CPAs with a more favorable safety profile.

Dipropyl Sulfoxide: An Investigational Alternative

Dipropyl sulfoxide shares the same sulfoxide functional group as DMSO but has longer propyl side chains. This structural similarity suggests that it may also possess cryoprotective properties.

Physicochemical Properties: A Comparative Analysis

A comparison of the physicochemical properties of dipropyl sulfoxide and DMSO provides a basis for predicting its potential as a cryoprotectant.

Property	Dipropyl Sulfoxide	Dimethyl Sulfoxide (DMSO)
Molecular Formula	C₆H₁₄OS	C₂H₆OS
Molecular Weight	134.24 g/mol	78.13 g/mol
Boiling Point	202 °C (decomposes)	189 °C
Melting Point	24.9 °C	18.5 °C
logP (Octanol/Water Partition Coefficient)	1.555	-1.35
Water Solubility	Log10 of Water solubility in mol/l = -0.97	Miscible

Data sourced from Cheméo[6] and other publicly available chemical databases.

The higher molecular weight and logP value of dipropyl sulfoxide indicate that it is less polar and more hydrophobic than DMSO. This may influence its membrane permeability and interaction with water molecules.

Proposed Mechanism of Cryoprotective Action

Based on its chemical structure and physical properties, the proposed mechanism of action for dipropyl sulfoxide as a cryoprotectant is as follows:

Sources

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• 2. A biocompatible cell cryoprotectant based on sulfoxide-containing amino acids: mechanism and application - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
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The Emerging Role of Dipropyl Sulfoxide in High-Throughput Screening: A Detailed Application Guide

Introduction: Rethinking the Workhorse Solvent in HTS

In the landscape of high-throughput screening (HTS) and drug discovery, Dimethyl sulfoxide (DMSO) has reigned as the undisputed universal solvent for decades. Its exceptional ability to dissolve a wide array of small molecules has made it an indispensable tool for compound library management and screening campaigns.[1][2] However, the very properties that make DMSO so effective can also present challenges, including cytotoxicity at higher concentrations and interference with certain assay formats.[3][4] This has prompted a search for alternative solvents that retain the benefits of DMSO while mitigating its drawbacks.

This application note introduces Dipropyl sulfoxide (DPSO) as a promising alternative for HTS applications. As a structural analogue of DMSO, DPSO shares key physicochemical characteristics while exhibiting potentially advantageous differences. This guide provides a comprehensive overview of DPSO, its properties, and detailed protocols for its integration into H.T.S. workflows, offering researchers a viable new tool to enhance the quality and reliability of their screening data.

Physicochemical Properties: A Comparative Analysis

A thorough understanding of a solvent's physical and chemical properties is paramount to its successful implementation in HTS. The following table provides a comparative summary of key parameters for Dipropyl sulfoxide and Dimethyl sulfoxide.

Property	Dipropyl sulfoxide (DPSO)	Dimethyl sulfoxide (DMSO)	Significance in HTS
Molecular Formula	C6H14OS	C2H6OS	Influences molecular interactions and solvent properties.
Molecular Weight	134.24 g/mol [5]	78.13 g/mol [2]	Affects viscosity and diffusion rates.
Boiling Point	~202 °C (decomposes)	189 °C[2]	Higher boiling point can reduce evaporation during long incubation times.
Melting Point	13-15 °C	19 °C[2]	Relevant for compound storage at low temperatures.
Density	~0.97 g/mL	1.1004 g/cm³[2]	Important for automated liquid handling and mixing.
Polarity	Polar aprotic	Polar aprotic[1]	Crucial for dissolving a broad range of drug-like molecules.
Water Solubility	Miscible	Miscible[2]	Essential for compatibility with aqueous assay buffers.

Potential Advantages of Dipropyl Sulfoxide in HTS

While structurally similar to DMSO, the longer alkyl chains of DPSO may confer several potential benefits in an HTS context:

• Reduced Cytotoxicity: The increased lipophilicity of DPSO compared to DMSO might lead to altered membrane interactions and potentially lower cytotoxicity at equivalent concentrations. This could be particularly advantageous in sensitive cell-based assays or when longer incubation times are required.

• Enhanced Solubilization of Lipophilic Compounds: The larger hydrophobic character of DPSO may improve the solubility of highly lipophilic compounds, which can be challenging to dissolve and maintain in solution with DMSO.

• Lower Volatility: A higher boiling point suggests lower vapor pressure, which can minimize solvent evaporation from assay plates during extended incubations, thereby maintaining accurate compound concentrations.

• Altered Assay Interference Profile: Due to its different molecular structure, DPSO may exhibit a different interference profile in various assay technologies. This could be beneficial in screens where DMSO is known to cause issues, such as certain fluorescence- or luminescence-based readouts.[6][7]

Experimental Protocols

The following protocols are designed as a starting point for integrating DPSO into HTS workflows. As with any new reagent, optimization for specific assays and cell types is highly recommended.

Protocol 1: Preparation of Compound Libraries in Dipropyl Sulfoxide

This protocol outlines the steps for dissolving and storing a compound library in DPSO.

Workflow for preparing compound libraries in DPSO.

Methodology:

• Compound Weighing: Accurately weigh the desired amount of each library compound into individual wells of a master plate.

• Solvent Addition: Add the calculated volume of high-purity DPSO to each well to achieve the target stock concentration (e.g., 10 mM).

• Dissolution: Seal the master plate and vortex thoroughly. If necessary, sonicate the plate in a water bath to aid in the dissolution of poorly soluble compounds. Visually inspect each well to ensure complete solubilization.

• Storage: Store the master plates at -20°C or -80°C. DPSO's lower melting point compared to DMSO may offer advantages in preventing freeze-thaw issues.

Protocol 2: High-Throughput Screening in a Cell-Based Assay

This protocol provides a general workflow for performing a cell-based HTS campaign using a DPSO-solubilized compound library.

General workflow for a cell-based HTS assay using DPSO.

Methodology:

• Cell Plating: Seed cells into 384- or 1536-well assay plates at the desired density and allow them to adhere and grow for an appropriate amount of time (typically 18-24 hours).

• Compound Plating: Prepare intermediate compound plates by diluting the DPSO stock solutions into the appropriate assay buffer or cell culture medium.

• Compound Addition: Using an automated liquid handler, transfer a small volume of the diluted compounds from the intermediate plate to the cell plates. The final concentration of DPSO in the assay wells should ideally be kept below 0.5% to minimize solvent-induced effects, though this may be optimized for each cell line.[3][4]

• Incubation: Incubate the cell plates with the compounds for the desired treatment period.

• Assay Readout: Add the assay-specific detection reagents (e.g., for viability, apoptosis, or a specific signaling pathway) and measure the signal using a plate reader.

• Data Analysis: Analyze the data to identify "hit" compounds that elicit the desired biological response.

Protocol 3: Biochemical Assay

This protocol outlines a general procedure for conducting a biochemical HTS using DPSO as the solvent.

Methodology:

• Reagent Preparation: Prepare solutions of the enzyme, substrate, and any necessary co-factors in the appropriate assay buffer.

• Compound Addition: Dispense the DPSO-solubilized compounds into the wells of a low-volume assay plate.

• Enzyme Addition: Add the enzyme solution to the wells and incubate for a short period to allow for compound-enzyme interaction.

• Reaction Initiation: Initiate the biochemical reaction by adding the substrate solution.

• Incubation and Detection: Incubate the reaction for a predetermined time at the optimal temperature. Stop the reaction if necessary and measure the signal (e.g., fluorescence, absorbance, luminescence) using a plate reader.

Troubleshooting and Considerations

• Solubility Issues: If compounds precipitate upon dilution into aqueous buffer, consider preparing the intermediate dilution plate with a higher concentration of DPSO or adding a surfactant to the assay buffer.

• Assay Interference: As with any solvent, it is crucial to run controls to assess the potential for DPSO to interfere with the assay signal. This includes "solvent-only" wells to determine the background signal. For fluorescence-based assays, it is important to check for autofluorescence of DPSO at the excitation and emission wavelengths of the assay.[6][7][8]

• Cell Viability: Always determine the tolerance of your specific cell line to DPSO by performing a dose-response curve and assessing cell viability.

• Liquid Handling: The viscosity of DPSO may differ from that of DMSO, potentially requiring adjustments to the parameters of automated liquid handlers to ensure accurate and precise dispensing.

Conclusion

Dipropyl sulfoxide presents a compelling alternative to DMSO for high-throughput screening applications. Its favorable physicochemical properties, including potentially lower cytotoxicity and enhanced solubilizing power for certain compound classes, warrant its consideration in modern drug discovery workflows. The protocols provided in this application note offer a foundation for researchers to begin exploring the utility of DPSO in their own HTS campaigns. Further investigation and optimization will undoubtedly solidify the position of DPSO as a valuable tool in the ever-evolving field of drug discovery.

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• PubChem. Dimethyl Sulfoxide. National Center for Biotechnology Information. [Link]

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• Yu, Z. W., & Quinn, P. J. (1994). Dimethyl sulphoxide: a review of its applications in cell biology. Bioscience reports, 14(6), 259–281. [Link]

• National Center for Biotechnology Information. Assay Guidance Manual: Interference with Fluorescence and Absorbance. [Link]

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• Royal Society of Chemistry. A biocompatible cell cryoprotectant based on sulfoxide-containing amino acids: mechanism and application. [Link]

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• ResearchGate. Considerations regarding use of solvents in in vitro cell based assays. [Link]

• GSC Biological and Pharmaceutical Sciences. Dimethyl sulfoxide in cryopreservation: An overview. [Link]

• Chemical Science International Journal. A Review on Effect of Solvents on Fluorescent Spectra. [Link]

• Biocompare. Advice for Successful Cryopreservation. [Link]

• ResearchGate. Physical properties of dimethyl sulphoxide and water*. [Link]

• Semantic Scholar. Considerations regarding use of solvents in in vitro cell based assays. [Link]

• ResearchGate. The Effect of Solvent and pH on the Fluorescence Excitation and Emission Spectra of Solutions Containing Fluorescein. [Link]

• PubMed. Effects of dimethyl sulfoxide in cholesterol-containing lipid membranes: a comparative study of experiments in silico and with cells. [Link]

• Medium. High-Throughput Screening (HTS): A Simple Guide to Faster Drug and Material Discovery. [Link]

• Charles River Laboratories. Compound Libraries. [Link]

• MDPI. Evaluation of the Effects of Solvents Used in the Fabrication of Microfluidic Devices on Cell Cultures. [Link]

• PubMed. Overview of high-throughput screening. [Link]

• National Health Research Institutes. HTS - compoundManagement. [Link]

• Annals of the New York Academy of Sciences. Physical Properties of Dimethyl Sulfoxide and its Function in Biological Systems. [Link]

• BMG LABTECH. High-throughput screening (HTS). [Link]

• Gaylord Chemical Company. DIMETHYL SULFOXIDE (DMSO) A “NEW” CLEAN, UNIQUE, SUPERIOR SOLVENT. [Link]

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Technical Notes & Optimization

Technical Support Center: Purification of Dipropyl Sulfoxide

Welcome to the technical support guide for Dipropyl sulfoxide (DPSO). This document provides in-depth troubleshooting advice and detailed protocols for researchers, scientists, and drug development professionals who require high-purity DPSO for their experiments. Achieving high purity is critical, as common impurities can interfere with reactions, alter biological assay results, and compromise the integrity of your research. This guide is structured to help you diagnose and solve common purification challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial-grade Dipropyl sulfoxide?

The primary impurities in DPSO typically arise from its synthesis and storage. The most common synthetic route is the oxidation of dipropyl sulfide.[1][2][3] Consequently, the main impurities you will encounter are:

• Dipropyl Sulfide: Unreacted starting material from the synthesis process.[4]

• Dipropyl Sulfone: An over-oxidation byproduct. This becomes more prevalent if the oxidation conditions are too harsh or prolonged.[3][5]

• Water: DPSO, much like its common analog Dimethyl sulfoxide (DMSO), is hygroscopic and will readily absorb moisture from the atmosphere.[6][7]

• Residual Solvents: Solvents used during the synthesis and workup procedures may be present in trace amounts.

Q2: My DPSO has a slight yellow tint. What is the likely cause?

A yellow discoloration in sulfoxides often indicates the presence of trace, non-volatile decomposition products or other organic impurities. While the primary impurities (sulfide, sulfone, water) are colorless, thermal stress or long-term storage with exposure to air and light can generate minor, colored byproducts. Purification via vacuum distillation will typically remove these, yielding a colorless liquid.

Q3: For general lab use, what is the most effective, all-purpose method for purifying DPSO?

For achieving high purity (>99.5%), vacuum fractional distillation is the most robust and widely applicable method.[8][9] This technique is highly effective at separating DPSO from both the lower-boiling dipropyl sulfide and the higher-boiling dipropyl sulfone due to significant differences in their boiling points.[10][11]

Q4: How must I store purified Dipropyl sulfoxide to maintain its purity?

To prevent moisture absorption and slow down potential degradation, purified DPSO should be stored in a tightly sealed, amber glass bottle under an inert atmosphere (e.g., nitrogen or argon). For long-term storage, keeping it at a reduced temperature (-20°C) is also recommended.[12] Before use, the container should be allowed to warm to room temperature in a desiccator to prevent condensation of atmospheric moisture into the solvent upon opening.[12]

Troubleshooting and In-Depth Guides

This section addresses specific problems you may encounter during the purification process.

Issue 1: My DPSO is decomposing during distillation, even under vacuum.

Root Cause Analysis: Thermal decomposition is a significant risk when distilling high-boiling-point compounds like sulfoxides. Even under vacuum, localized overheating can occur, leading to degradation. The boiling point of DPSO at atmospheric pressure is approximately 189-202°C, a temperature at which decomposition can be initiated.[10][13][14]

Solution Strategy:

• Improve Vacuum: The primary goal of vacuum distillation is to lower the boiling point to a safe temperature.[9] Ensure your vacuum system is capable of reaching and holding a pressure below 1 mmHg. At ~0.5 mmHg, DPSO should distill at a much lower temperature (approx. 70-80°C).

• Use an Oil Bath: Never heat the distillation flask directly on a heating mantle. A heated oil or water bath provides uniform, gentle heating and prevents localized hot spots that cause bumping and decomposition.[15]

• Inert Atmosphere: Ensure the distillation is performed under an inert atmosphere (nitrogen or argon bleed) to prevent oxidation at elevated temperatures.[16]

• Add Boiling Chips/Stir Bar: Use a magnetic stir bar or boiling chips to ensure smooth, controlled boiling and prevent violent bumping, which can be mistaken for decomposition.[15]

Issue 2: After distillation, my analytical data (GC/NMR) still shows a higher-boiling impurity. What is it and how can it be removed?

Root Cause Analysis: This impurity is almost certainly dipropyl sulfone . If the boiling point difference between DPSO and the sulfone is not large enough for your distillation column's efficiency, or if the concentration of sulfone is very high, it can co-distill.

Solution Strategy:

• Improve Distillation Efficiency: Use a fractionating column (e.g., a Vigreux or packed column) between the distillation flask and the condenser. This provides a larger surface area for repeated vaporization-condensation cycles, significantly improving separation.

• Fractional Freezing/Recrystallization: Dipropyl sulfoxide has a melting point of approximately 25°C.[10] You can exploit this by using low-temperature recrystallization.

  • Cool the distilled DPSO slowly in an ice bath or refrigerator.

  • Pure DPSO should crystallize first, leaving the dipropyl sulfone and other trace impurities concentrated in the remaining liquid phase.

  • The purified solid DPSO can then be isolated by decanting the liquid. For higher purity, this process can be repeated. This technique is effective because impurities depress the melting point of the mixture.

Issue 3: My purified DPSO still contains a lower-boiling impurity. What is it?

Root Cause Analysis: This is characteristic of dipropyl sulfide , the synthetic precursor to DPSO. Its boiling point is significantly lower than that of DPSO (142°C vs. ~202°C at atmospheric pressure).[11]

Solution Strategy:

• Use a Fore-Run Fraction: During your vacuum fractional distillation, monitor the head temperature of the column closely. The first liquid to distill will be enriched in the lower-boiling dipropyl sulfide.

• Isolate and Discard: Collect this initial fraction (the "fore-run") in a separate receiving flask. The distillation head temperature will be unstable and lower than expected for pure DPSO. Once the temperature stabilizes at the correct boiling point for DPSO at your operating pressure, switch to a clean receiving flask to collect the purified product.

Data Summary: Physical Properties

A clear understanding of the boiling and melting points of DPSO and its related impurities is fundamental to designing a successful purification strategy.

Compound	Molecular Formula	Boiling Point (atm)	Melting Point	Key Characteristic
Dipropyl Sulfide	C₆H₁₄S	142-143 °C[11]	-103 °C[11]	Lower-boiling precursor
Dipropyl Sulfoxide	C₆H₁₄OS	~202 °C (475 K)[10]	~25 °C (298 K)[10]	Product
Dipropyl Sulfone	C₆H₁₄O₂S	> 250 °C (est.)	~29 °C	Higher-boiling byproduct

Visualized Workflows and Protocols

Workflow 1: Selecting the Appropriate Purification Method

This diagram outlines the decision-making process for purifying crude Dipropyl sulfoxide based on the identified impurities.

Caption: Decision tree for DPSO purification.

Protocol 1: High-Purity DPSO via Vacuum Fractional Distillation

This protocol details the primary method for purifying DPSO.

Caption: Step-by-step vacuum distillation workflow.

Detailed Steps:

• System Preparation: Assemble a fractional distillation apparatus using oven-dried or flame-dried glassware. This should include a round-bottom flask, a Vigreux column (15-20 cm), a distillation head with a thermometer, a condenser, and a receiving flask.

• Drying (Optional but Recommended): If your DPSO is suspected to contain significant water, pre-dry it by stirring over calcium hydride (CaH₂) for several hours at room temperature, then filter it into the distillation flask. Alternatively, add CaH₂ directly to the distillation flask and stir before heating.

• Charge the Flask: Add the crude DPSO (no more than 2/3 full) and a magnetic stir bar to the distillation flask.

• Evacuate the System: Connect the apparatus to a high-vacuum pump protected by a cold trap. Slowly and carefully evacuate the system to a pressure of <1 mmHg.

• Begin Distillation: Start vigorous stirring and slowly heat the distillation flask using an oil bath.

• Collect the Fore-run: The first few milliliters of distillate will contain lower-boiling impurities, primarily dipropyl sulfide. The head temperature will be unstable during this phase. Collect this fraction separately and discard it.

• Collect the Main Fraction: The head temperature will rise and stabilize. This indicates that the pure DPSO is beginning to distill. Switch to a clean receiving flask and collect the main fraction. Maintain a steady distillation rate by carefully controlling the heat input.

• Shutdown: Stop the distillation when a small amount of residue is left in the distillation flask. Never distill to dryness.

• System Cooldown: Allow the system to cool completely before slowly backfilling with an inert gas like nitrogen or argon.

• Storage: Transfer the purified, colorless DPSO to a clean, dry, amber glass bottle, seal it tightly (e.g., with a Sure/Seal™ cap), and store it under an inert atmosphere at -20°C for long-term stability.

References

• Cheméo. (n.d.). Chemical Properties of Dipropyl sulfoxide (CAS 4253-91-2). Retrieved from [Link]

• ResearchGate. (2023). Synthesis of Enantioenriched Sulfoxides. Retrieved from [Link]

• The Good Scents Company. (n.d.). dipropyl sulfide, 111-47-7. Retrieved from [Link]

• Aapptec Peptides. (n.d.). SYNTHESIS NOTES. Retrieved from [Link]

• NIST. (n.d.). Dipropyl sulfoxide.

• Organic Chemistry Portal. (n.d.). Sulfoxide synthesis by oxidation. Retrieved from [Link]

• PubChem. (n.d.). 1,1'-Sulfinylbis(propane). Retrieved from [Link]

• ResearchGate. (2024). How to purify a sulfone and sulfide sulfoxide without a column?. Retrieved from [Link]

• MDPI. (2019). The Selective Oxidation of Sulfides to Sulfoxides or Sulfones with Hydrogen Peroxide Catalyzed by a Dendritic Phosphomolybdate Hybrid. Retrieved from [Link]

• European Patent Office. (2020). METHOD FOR PURIFYING DIMETHYL SULFOXIDE. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfone synthesis by oxidation. Retrieved from [Link]

• Organic Syntheses. (n.d.). bis[2,2,2-trifluoro-1-phenyl-1-(trifluoromethyl) ethoxy] diphenyl sulfurane. Retrieved from [Link]

• ResearchGate. (2023). SULFOXIDES AND SULFONES: REVIEW. Retrieved from [Link]

• IUPAC. (n.d.). THE PURIFICATION OF DIMETHYL SULPHOXIDE FOR ELECTROCHEMICAL EXPERIMENTATION. Retrieved from [Link]

• Busch Global. (n.d.). Vacuum Distillation. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Gaylord Chemical. (n.d.). How to Choose the Right DMSO: Considerations for Purity, Specifications, and Suppliers. Retrieved from [Link]

• gChem Global. (n.d.). DMSO Physical Properties. Retrieved from [Link]

• Sciencemadness.org. (2011). Large scale vacuum distillation. Retrieved from [Link]

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

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Stability of Dipropyl sulfoxide under acidic/basic conditions

Welcome to the Technical Support Center for Dipropyl Sulfoxide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and troubleshooting advice regarding the stability of dipropyl sulfoxide under various experimental conditions.

Introduction to Dipropyl Sulfoxide Stability

Dipropyl sulfoxide, a dialkyl sulfoxide, is a versatile organic compound utilized in various chemical syntheses.[1][2] While it shares many properties with the more extensively studied dimethyl sulfoxide (DMSO), its stability profile under acidic and basic conditions is a critical consideration for its effective use. This guide will provide a comprehensive overview of the factors influencing its stability, potential degradation pathways, and practical methods for its handling and analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for dipropyl sulfoxide under acidic conditions?

Under acidic conditions, particularly in the presence of strong acids and heat, dipropyl sulfoxide is susceptible to a Pummerer-type rearrangement.[3] This reaction involves the acylation of the sulfoxide oxygen followed by elimination to form a thionium ion intermediate. This highly reactive intermediate can then be trapped by a nucleophile.

• Mechanism Insight: The reaction is initiated by the protonation of the sulfoxide oxygen, making the sulfur atom more electrophilic. In the presence of an activating agent like acetic anhydride, an acetoxysulfonium salt is formed. A subsequent elimination of acetic acid generates the thionium ion.

Diagram: Acid-Catalyzed Pummerer Rearrangement of Dipropyl Sulfoxide

Caption: Acid-catalyzed Pummerer rearrangement of dipropyl sulfoxide.

Q2: How does dipropyl sulfoxide behave in the presence of strong bases?

In the presence of very strong, non-nucleophilic bases such as sodium hydride (NaH), dialkyl sulfoxides can be deprotonated at the α-carbon to form a carbanion.[4] For dipropyl sulfoxide, this would result in the formation of a propylsulfinylpropyl carbanion.

• Reactivity Insight: This carbanion is a potent nucleophile and can participate in various carbon-carbon bond-forming reactions. However, the acidity of the α-protons in dipropyl sulfoxide is significantly lower than that of protons α to a carbonyl group, requiring a very strong base for deprotonation.

Diagram: Base-Catalyzed Deprotonation of Dipropyl Sulfoxide

Caption: Deprotonation of dipropyl sulfoxide with a strong base.

Q3: Is dipropyl sulfoxide susceptible to thermal decomposition?

Yes, like other dialkyl sulfoxides, dipropyl sulfoxide can undergo thermal decomposition at elevated temperatures. This decomposition can be accelerated by the presence of both acids and bases.[4][5] The decomposition of DMSO, a close analog, has been reported to occur at temperatures above 150°C, with the process being autocatalytic due to the formation of acidic byproducts.[6]

• Safety Precaution: Heating dipropyl sulfoxide, especially in a closed system or in the presence of catalytic amounts of acid or base, can lead to a runaway reaction and pressure buildup.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action & Rationale
Unexpected side products in an acid-catalyzed reaction.	Pummerer rearrangement of dipropyl sulfoxide.	Lower the reaction temperature: The Pummerer rearrangement is often temperature-dependent. Use a less coordinating acid: Strong, coordinating acids can facilitate the formation of the thionium ion. Reduce reaction time: Minimize the exposure of dipropyl sulfoxide to harsh acidic conditions.
Low yield in a reaction using a strong base and dipropyl sulfoxide as a solvent.	Incomplete deprotonation of the sulfoxide or side reactions of the resulting carbanion.	Ensure anhydrous conditions: Water will quench the strong base. Use a stronger base or a co-solvent: A stronger base may be required for complete deprotonation. A co-solvent like THF can improve solubility and reactivity.
Discoloration or pressure buildup upon heating a reaction in dipropyl sulfoxide.	Thermal decomposition of the sulfoxide.	Immediately and safely cool the reaction. Vent the reaction vessel to a fume hood. Re-evaluate the thermal stability of your reaction mixture: Consider running the reaction at a lower temperature or using a more stable solvent.
Inconsistent reaction outcomes.	Variable purity of dipropyl sulfoxide.	Purify the dipropyl sulfoxide: Distillation under reduced pressure is a common method. Analyze the purity of the sulfoxide before use: Use techniques like GC-MS or HPLC to check for impurities.

Experimental Protocols

Protocol 1: Assessing the Stability of Dipropyl Sulfoxide to Acidic Conditions

Objective: To determine the rate of decomposition of dipropyl sulfoxide in the presence of a specific acid at a given temperature.

Materials:

• Dipropyl sulfoxide (high purity)

• Acid of interest (e.g., HCl, H₂SO₄)

• Anhydrous solvent (e.g., dioxane, acetonitrile)

• Internal standard (e.g., dodecane)

• Reaction vials with septa

• Thermostatically controlled heating block or oil bath

• Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-MS)

Procedure:

• Prepare a stock solution of dipropyl sulfoxide (e.g., 0.1 M) in the chosen anhydrous solvent containing a known concentration of the internal standard.

• In separate reaction vials, add a defined volume of the stock solution.

• To each vial, add the desired concentration of the acid.

• Seal the vials and place them in the pre-heated heating block or oil bath set to the desired temperature.

• At regular time intervals, withdraw an aliquot from each vial using a syringe.

• Quench the reaction immediately by diluting the aliquot in a basic solution (e.g., saturated sodium bicarbonate).

• Extract the organic components with a suitable solvent (e.g., diethyl ether).

• Analyze the organic extract by GC-FID or GC-MS to quantify the remaining dipropyl sulfoxide relative to the internal standard.

• Plot the concentration of dipropyl sulfoxide versus time to determine the rate of decomposition.

Diagram: Workflow for Assessing Acid Stability

Caption: Workflow for assessing the acid stability of dipropyl sulfoxide.

Protocol 2: Monitoring Dipropyl Sulfoxide Purity by HPLC

Objective: To develop a High-Performance Liquid Chromatography (HPLC) method to assess the purity of dipropyl sulfoxide and detect potential degradation products.

Materials:

• Dipropyl sulfoxide sample

• HPLC-grade acetonitrile

• HPLC-grade water

• C18 reverse-phase HPLC column

• HPLC system with a UV detector

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water. The exact ratio may need to be optimized, but a good starting point is 60:40 (acetonitrile:water).

• Sample Preparation: Dissolve a known amount of the dipropyl sulfoxide sample in the mobile phase to a concentration of approximately 1 mg/mL.

• HPLC Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: Acetonitrile:Water (e.g., 60:40 v/v)

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection: UV at 210 nm

  • Column Temperature: 30 °C

• Analysis: Inject the sample and record the chromatogram. The retention time of dipropyl sulfoxide should be determined. The presence of other peaks may indicate impurities or degradation products.

• Method Validation: For quantitative analysis, the method should be validated for linearity, accuracy, and precision according to standard guidelines.[7]

Data Summary

Condition	Relative Stability	Primary Degradation Pathway	Key Influencing Factors
Strong Acid (e.g., H₂SO₄, HCl)	Moderate to Low	Pummerer Rearrangement	Temperature, Acid Strength, Presence of Activating Agents (e.g., anhydrides)
Weak Acid (e.g., Acetic Acid)	High	Generally stable at moderate temperatures	Temperature
Strong Base (e.g., NaH, LDA)	Low (if deprotonation is desired)	α-Deprotonation	Base Strength, Temperature, Solvent
Weak Base (e.g., NaHCO₃, Et₃N)	High	Generally stable	Temperature
Elevated Temperature (>150 °C)	Moderate to Low	Thermal Decomposition	Presence of Catalytic Acids or Bases

References

• Study on Autocatalytic Decomposition of Dimethyl Sulfoxide (DMSO). ResearchGate. [Link]

• (a) Acid catalysed decomposition of DMSO generates methanethiol in... ResearchGate. [Link]

• SOP Dimethyl Sulfoxide | PDF. Scribd. [Link]

• Influence of alkyl chain length on the stability of n-alkyl-modified reversed phases. 1. Chromatographic and physical analysis. Research portal Eindhoven University of Technology. [Link]

• Profiling of Organosulfur Compounds in Onions: A Comparative Study between LC-HRMS and DTD-GC-MS. MDPI. [Link]

• Effects of incompatible substances on the thermal stability of dimethyl sulfoxide | Request PDF. ResearchGate. [Link]

• 1H chemical shifts in NMR. Part 27: proton chemical shifts in sulfoxides and sulfones and the magnetic anisotropy, electric field and steric effects of the SO bond. PubMed. [Link]

• Biodegradation of Linear Alkylbenzene Sulfonates and Their Degradation Intermediates in Seawater. PubMed. [Link]

• Development and Validation of HPLC Determination of related Substances in A Novel Anticonvulsant agent Epimidin. Research Journal of Pharmacy and Technology. [Link]

• 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxideversus chloroform solvent on1H chemical shifts | Request PDF. ResearchGate. [Link]

• Dipropyl sulfoxide. NIST WebBook. [Link]

• Influence of Sulfoxide Group Placement on Polypeptide Conformational Stability. PubMed. [Link]

• Standard Operating Procedures for Dimethyl Sulfoxide (DMSO). [Link]

• A Gradient HPLC Test Procedure for the Determination of Impurities and the Synthetic Precursors in 2-[4-(1-Hydroxy-4-[4-(Hydroxydiphenylmethyl)-1-Piperidinyl]-butyl)-Phenyl]-2-Methylpropionic Acid. ResearchGate. [Link]

• Dimethyl-Sulfoxide_2014-08-13.docx. [Link]

• GC-MS/SIM and HPLC method development for monitoring polydimethylsiloxane and its degradation products. Doria.fi. [Link]

• The impact of the cation alkyl chain length on the wettability of alkylimidazolium-based ionic liquids at the nanoscale. RSC Publishing. [Link]

• Dimethyl Sulfoxide (DMSO) Physical Properties. Regulations.gov. [Link]

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Technical Support Center: Thermal Degradation of Dipropyl Sulfoxide

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the thermal degradation of dipropyl sulfoxide. This resource is designed for researchers, scientists, and drug development professionals who utilize dipropyl sulfoxide in their experiments and require a deeper understanding of its thermal stability and degradation pathways. As your senior application scientist, I have structured this guide to provide not just procedural steps, but the underlying scientific rationale to empower you to make informed decisions, troubleshoot effectively, and ensure the safety and integrity of your work.

Introduction to the Thermal Behavior of Dipropyl Sulfoxide

Dipropyl sulfoxide (C₆H₁₄OS) is a dialkyl sulfoxide that, like its well-studied analog dimethyl sulfoxide (DMSO), is thermally sensitive.[1] While specific kinetic and decomposition energy data for dipropyl sulfoxide are not extensively published, its behavior can be largely inferred from the established principles of alkyl sulfoxide thermolysis and the wealth of safety-related data available for DMSO.[2][3]

The primary thermal degradation pathway for alkyl sulfoxides containing at least one β-hydrogen is a syn-elimination reaction, which proceeds through a five-membered cyclic transition state.[4] This process, often referred to as a sulfoxide pyrolysis or Cope elimination, yields an alkene and a highly reactive sulfenic acid intermediate. Understanding this fundamental mechanism is the first step in predicting byproducts and controlling reaction conditions.

However, the thermal decomposition of sulfoxides can be far from straightforward. The presence of impurities, such as acids, bases, metal salts, or electrophiles, can dramatically lower the decomposition temperature and, in the case of DMSO, lead to highly energetic, sometimes explosive, runaway reactions.[3][5] Therefore, a proactive approach to safety and experimental design is paramount.

CRITICAL SAFETY WARNINGS: Learning from DMSO

The explosion hazards associated with the thermal decomposition of DMSO are well-documented and must be considered when working with dipropyl sulfoxide.[3]

• Contaminant-Induced Decomposition: A wide range of substances can catalyze or accelerate the thermal decomposition of sulfoxides.[3] These include:

  • Acids: HBr, H₂SO₄, HClO₄[3][5]

  • Bases: Sodium hydride, potassium tert-butoxide[3]

  • Halides: KBr, ammonium bromide[3]

  • Metals and Metal Salts: Copper, AgF₂[3]

  • Electrophiles: Acetyl chloride, trifluoroacetic anhydride[3]

• Exothermic Nature: The decomposition is exothermic and can lead to a rapid increase in temperature and pressure, especially in sealed vessels.[5] A reaction involving DMSO heated in a sealed vessel resulted in a failure energetic enough to break a safety shield.[3]

• Autocatalysis: The decomposition of DMSO can be autocatalytic, where acidic byproducts generated during initial degradation can catalyze further decomposition, leading to a runaway reaction.[6]

• Scale-Up Hazard: The risk of a thermal event increases significantly with scale. A reaction that is safe on a milligram scale may become hazardous on a gram or kilogram scale.[3]

Core Directive: Always conduct a thorough risk assessment before heating dipropyl sulfoxide, especially in the presence of other reagents. Whenever possible, seek safer, alternative procedures that do not require high temperatures.[3]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Q1: My reaction mixture containing dipropyl sulfoxide showed an unexpected exotherm at a temperature lower than its boiling point. What is the likely cause?

A1: This is a critical safety observation and strongly suggests a catalyzed decomposition. The most common culprits are trace acidic or basic impurities in your starting materials or reagents. Even seemingly innocuous substances can drastically lower the decomposition onset temperature.[3]

• Causality: Acids and other electrophiles can activate the sulfoxide group, facilitating decomposition pathways that are more energetically favorable than the uncatalyzed thermal syn-elimination.[7][8] For DMSO, the presence of acids has been shown to have a direct correlation with a lower exothermic onset temperature.[6]

• Troubleshooting Steps:

  • STOP THE REACTION SAFELY: Immediately cease heating and ensure the reaction is under control. Do not seal the vessel.

  • Review Reagents: Scrutinize every component of your reaction mixture for potential contaminants. Are your starting materials anhydrous? Was a new bottle of a reagent used?

  • Purity Analysis: If possible, analyze your starting materials for acidic or metallic impurities.

  • Small-Scale Thermal Analysis: Perform a Differential Scanning Calorimetry (DSC) or Accelerating Rate Calorimetry (ARC) analysis on a small, representative sample of the complete reaction mixture to determine the precise onset temperature of the exotherm. This provides quantitative data on the thermal hazard.

  • Purification: Consider purifying your dipropyl sulfoxide and other reagents to remove potential catalytic impurities.

Q2: I am performing a reaction at elevated temperatures and need to identify the potential degradation products of dipropyl sulfoxide. What should I look for?

A2: The primary, uncatalyzed thermal degradation will produce propene and 1-propanesulfenic acid via syn-elimination. However, the sulfenic acid is highly unstable and will react further.

• Primary Products:

  • Propene: A flammable gas.

  • 1-Propanesulfenic acid (CH₃CH₂CH₂SOH): A highly reactive and unstable intermediate.

• Secondary Products: Sulfenic acids are known to self-condense to form thiosulfinates, which can then disproportionate into disulfides and thiosulfonates. You should anticipate a complex mixture of sulfur-containing compounds.

  • Dipropyl disulfide (CH₃CH₂CH₂SSCH₂CH₂CH₃): A likely and more stable byproduct.

  • Water: From the condensation of the sulfenic acid.

• Analytical Approach:

  • Headspace GC-MS: This is the ideal technique for identifying volatile products like propene and other low-boiling sulfur compounds.[6]

  • Liquid Injection GC-MS: After quenching and extracting the reaction mixture, this can be used to identify less volatile byproducts like dipropyl disulfide.

  • NMR: ¹H NMR of the crude reaction mixture may show characteristic signals for the propyl groups of the various sulfur-containing byproducts.

Q3: My TGA curve for dipropyl sulfoxide shows a multi-step weight loss. How do I interpret this?

A3: A multi-step weight loss in a Thermogravimetric Analysis (TGA) of a seemingly pure substance often indicates a complex degradation process or the presence of impurities.

• Step 1 (Low Temperature): A small initial weight loss below 100°C is typically due to the evaporation of absorbed water or other volatile solvents.

• Step 2 (Main Decomposition): The major weight loss step corresponds to the primary decomposition of the dipropyl sulfoxide. This is the region to focus on for kinetic analysis. The temperature range of this step is a key indicator of the material's thermal stability under the given conditions (heating rate, atmosphere).

• Step 3 (High Temperature): A subsequent, slower weight loss at higher temperatures could represent the degradation of less volatile, more stable intermediates formed during the primary decomposition, or the decomposition of a non-volatile impurity.

• Influence of Heating Rate: TGA profiles are dependent on the heating rate. As the heating rate increases, the decomposition temperatures will shift to higher values.[9] Running the analysis at multiple heating rates (e.g., 5, 10, 15, and 20 °C/min) can provide data for kinetic modeling to predict long-term stability at lower temperatures.[9]

Frequently Asked Questions (FAQs)

Q: What is the expected primary thermal degradation mechanism for dipropyl sulfoxide? A: The primary mechanism is a syn-elimination (an intramolecular cis-elimination), where the sulfoxide oxygen acts as an internal base to abstract a β-hydrogen, leading to the formation of propene and 1-propanesulfenic acid through a five-membered cyclic transition state.[4]

Q: How can I safely remove dipropyl sulfoxide after a reaction? A: Avoid high-temperature distillation if possible, especially for large quantities or if contaminants are present. Consider aqueous extraction followed by extraction with a suitable organic solvent, or chromatography. If distillation is necessary, use the lowest possible pressure (vacuum) to reduce the pot temperature. Always use a safety shield and monitor the temperature carefully.

Q: Can I use GC-MS to analyze a sample dissolved in dipropyl sulfoxide? A: It is challenging due to the high boiling point and potential for thermal degradation of dipropyl sulfoxide in the GC inlet, which can create artifact peaks.[6] If possible, use LC-MS or perform a sample preparation step (e.g., liquid-liquid extraction or solid-phase extraction) to remove the dipropyl sulfoxide before GC analysis.

Q: Does the atmosphere (e.g., nitrogen vs. air) affect the thermal degradation? A: Yes. In the presence of air (oxygen), oxidative degradation pathways can occur in addition to pyrolysis, potentially leading to the formation of sulfonic acids and other oxidized species. For mechanistic studies, it is crucial to perform thermal analysis under an inert atmosphere (e.g., nitrogen or argon).

Data Presentation

Physicochemical Properties of Dipropyl Sulfoxide

Property	Value	Unit	Source
Molecular Formula	C₆H₁₄OS	-	[10]
Molecular Weight	134.24	g/mol	[10]
Normal Boiling Point (Tboil)	475.00 ± 1.00	K (201.85 °C)	[11]
Normal Melting Point (Tfus)	297.90 ± 1.00	K (24.75 °C)	[11]
Enthalpy of Vaporization (ΔvapH°)	74.00 ± 1.00	kJ/mol	[11]
CAS Number	4253-91-2	-

Experimental Protocols & Visualizations

Primary Thermal Degradation Pathway of Dipropyl Sulfoxide

The following diagram illustrates the concerted syn-elimination mechanism.

Sources

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• 2. researchgate.net [researchgate.net]
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• 8. Mechanistic studies on a sulfoxide transfer reaction mediated by diphenyl sulfoxide/triflic anhydride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 1,1'-Sulfinylbis(propane) | C6H14OS | CID 20252 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 11. Dipropyl sulfoxide [webbook.nist.gov]

Optimizing reaction conditions with Dipropyl sulfoxide as a solvent

Welcome to the technical support center for Dipropyl Sulfoxide (DPSO). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on optimizing reaction conditions and troubleshooting common issues when using dipropyl sulfoxide as a solvent. Our goal is to equip you with the expertise to leverage the unique properties of DPSO for successful and reproducible experimental outcomes.

Introduction to Dipropyl Sulfoxide in Synthesis

Dipropyl sulfoxide ((C₃H₇)₂SO), a dialkyl sulfoxide, is a polar aprotic solvent with properties that make it a valuable alternative to more common solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).[1] Its higher boiling point and distinct solubility profile can offer advantages in specific synthetic applications. However, like all sulfoxide solvents, its reactivity and physical characteristics require careful consideration to avoid common pitfalls. This guide provides a structured approach to understanding and optimizing its use.

Physical and Chemical Properties

A thorough understanding of a solvent's properties is critical for experimental design. Below is a summary of key data for dipropyl sulfoxide.

Property	Value	Unit	Source
Molecular Formula	C₆H₁₄OS	[2]
Molecular Weight	134.24	g/mol	[2][3]
Boiling Point	475.00 (approx. 202 °C)	K	[2]
Melting Point	297.90 (approx. 24.75 °C)	K	[2]
Density	0.973	g/cm³	[4]
Flash Point	91.7	°C	[4]
logP(octanol/water)	1.555	[2]

Frequently Asked Questions (FAQs)

Here we address common initial questions regarding the use of dipropyl sulfoxide.

Q1: When should I choose dipropyl sulfoxide over DMSO?

A1: Dipropyl sulfoxide is an excellent choice when a higher boiling point than DMSO (189 °C) is required for a reaction. Its slightly lower polarity might also be advantageous for dissolving less polar starting materials. Furthermore, in instances where the methyl groups of DMSO could participate in side reactions, the propyl groups of DPSO offer a different reactivity profile.

Q2: Is dipropyl sulfoxide hygroscopic like DMSO?

A2: Yes. Like other sulfoxides, dipropyl sulfoxide is hygroscopic and will absorb moisture from the atmosphere.[5] It is crucial to use and store it under anhydrous conditions to prevent water from interfering with moisture-sensitive reactions.

Q3: How do I remove water from dipropyl sulfoxide?

A3: For rigorous drying, distill the dipropyl sulfoxide under reduced pressure over a suitable drying agent like calcium hydride (CaH₂).[5] For less stringent requirements, standing over activated molecular sieves (4Å) can be effective.[5]

Q4: What are the primary safety concerns with dipropyl sulfoxide?

A4: Dipropyl sulfoxide is a combustible liquid and may cause skin and eye irritation.[6][7] It is important to handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[6] Always consult the Safety Data Sheet (SDS) before use.[6][7]

Q5: Can dipropyl sulfoxide be used in oxidation reactions like DMSO?

A5: Yes, dipropyl sulfoxide can be activated for use in Swern-type oxidation reactions, analogous to DMSO.[8] The mechanism involves activation with an electrophile, such as triflic anhydride, to form a reactive sulfonium species that oxidizes alcohols to aldehydes or ketones.[8]

Troubleshooting Guide

This section provides detailed solutions to specific problems that may be encountered during experiments using dipropyl sulfoxide.

Issue 1: Low or No Reaction Conversion

Symptoms:

• Starting material remains largely unreacted after the expected reaction time.

• TLC or LC-MS analysis shows minimal product formation.

Potential Causes & Solutions:

• Insufficient Temperature: Dipropyl sulfoxide has a high boiling point. Ensure your reaction temperature is appropriate for the specific transformation. Unlike lower-boiling solvents, reactions in DPSO may require higher temperatures to proceed at a reasonable rate.

• Water Contamination: The presence of water can quench reagents or interfere with catalytic cycles.

  • Protocol: Dry the dipropyl sulfoxide immediately before use by distillation from CaH₂ under reduced pressure. Handle under an inert atmosphere (N₂ or Ar).

• Poor Solubility of Reagents: While a good solvent for many compounds, highly polar or ionic reagents may have limited solubility.

  • Solution: Check the solubility of your reagents in DPSO at the reaction temperature. If solubility is an issue, consider a co-solvent. However, be aware that a co-solvent can alter the reaction kinetics and selectivity.

Issue 2: Formation of Unwanted Byproducts

Symptoms:

• Multiple unexpected spots on TLC.

• Complex mixture observed by NMR or LC-MS.

Potential Causes & Solutions:

• Thermal Decomposition: At elevated temperatures, sulfoxides can decompose.[9]

  • Solution: Determine the thermal stability of your reactants and products in DPSO. Run the reaction at the lowest effective temperature. Consider if a lower-boiling solvent might be more appropriate if high temperatures are detrimental.

• Solvent Participation in the Reaction: The sulfoxide group itself can act as an oxidant, especially in the presence of acids or electrophiles.[10]

  • Workflow:

    • Analyze Byproducts: Attempt to identify the structure of major byproducts. This can provide clues about undesired reaction pathways.

    • Re-evaluate Reagents: Consider if any of your reagents are known to react with sulfoxides.

    • Alternative Solvents: If solvent participation is confirmed, explore alternative polar aprotic solvents like DMF, NMP, or sulfolane.[11]

Experimental Protocols

Protocol 1: General Procedure for Drying Dipropyl Sulfoxide

• Setup: Assemble a distillation apparatus. Ensure all glassware is oven-dried and cooled under a stream of inert gas.

• Drying Agent: Add calcium hydride (CaH₂) to the dipropyl sulfoxide in the distillation flask.

• Distillation: Heat the flask under reduced pressure to distill the solvent. Collect the fraction boiling at the correct temperature and pressure.

• Storage: Store the dried solvent over activated 4Å molecular sieves under an inert atmosphere.[5]

Protocol 2: Dipropyl Sulfoxide-Mediated Oxidation of a Primary Alcohol

• Reaction Setup: In a flame-dried, three-necked flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, dissolve the primary alcohol in anhydrous dipropyl sulfoxide.

• Activation: Cool the solution to -78 °C (dry ice/acetone bath). Add triflic anhydride dropwise, maintaining the internal temperature below -60 °C.

• Oxidation: Stir the reaction mixture at -78 °C for 30 minutes.

• Quenching: Add a hindered base, such as triethylamine, dropwise.

• Workup: Allow the reaction to warm to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and wash with water to remove the dipropyl sulfoxide and other water-soluble components.

Visualizing Workflows and Mechanisms

General Troubleshooting Workflow

This diagram outlines a systematic approach to diagnosing and resolving common issues in reactions involving dipropyl sulfoxide.

Caption: Troubleshooting workflow for DPSO reactions.

Mechanism of Sulfoxide-Mediated Oxidation

This diagram illustrates the general mechanism for the oxidation of an alcohol using an activated sulfoxide, such as dipropyl sulfoxide.

Caption: General mechanism of sulfoxide oxidation.

References

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Technical Support Center: Overcoming Solubility Challenges with Dipropyl Sulfoxide

Welcome to the technical support center for Dipropyl Sulfoxide (DPSO). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for overcoming solubility issues encountered during experimentation. As a senior application scientist, my goal is to blend technical accuracy with field-proven insights to help you navigate the complexities of working with this versatile solvent.

Introduction to Dipropyl Sulfoxide

Dipropyl sulfoxide ((C₃H₇)₂SO), a member of the sulfoxide family, is a polar aprotic solvent.[1] Its molecular structure, featuring a sulfinyl group flanked by two propyl chains, gives it a unique balance of polarity and lipophilicity. This makes it a potentially valuable tool for dissolving a range of compounds, particularly those with poor aqueous solubility.[2] Understanding its properties in comparison to its well-known analogue, dimethyl sulfoxide (DMSO), is key to leveraging its full potential.[3]

Frequently Asked Questions (FAQs)

Q1: What are the basic physical and chemical properties of Dipropyl Sulfoxide?

Dipropyl sulfoxide is a solid at room temperature with a molecular weight of 134.24 g/mol .[1][2] Key properties are summarized in the table below.

Property	Value	Source
Chemical Formula	C₆H₁₄OS	[1]
Molecular Weight	134.24 g/mol	[1]
Form	Solid	[2]
Boiling Point	475.00 ± 1.00 K (approx. 202 °C)	[4]
Melting Point	297.90 ± 1.00 K (approx. 25 °C)	[4]
Log10 of Water Solubility (mol/L)	-0.97	[4]
Octanol/Water Partition Coefficient (logP)	1.555	[4]

Q2: How does Dipropyl Sulfoxide's solvent strength compare to DMSO?

While direct comparative studies on the solubilizing power of dipropyl sulfoxide versus DMSO for a wide range of solutes are not extensively available in public literature, we can infer some differences based on their structures. Dipropyl sulfoxide has longer alkyl chains than DMSO, which increases its lipophilicity (as indicated by a higher logP value).[3][4] This suggests that DPSO may be more effective at dissolving highly non-polar compounds compared to DMSO. Conversely, DMSO's higher polarity and miscibility with water make it an exceptional solvent for a broad spectrum of polar and nonpolar compounds.[3] The choice between DPSO and DMSO may depend on the specific lipophilicity of the solute.

Q3: What are the primary safety concerns when handling Dipropyl Sulfoxide?

According to available safety data, dipropyl sulfoxide may cause allergy or asthma symptoms or breathing difficulties if inhaled.[1] It is classified as a respiratory sensitizer. Therefore, it is crucial to handle this compound in a well-ventilated area, preferably in a fume hood, and to wear appropriate personal protective equipment (PPE), including respiratory protection, gloves, and eye protection.

For the related compound, dipropyl sulfide, hazards include being a flammable liquid and vapor, causing skin and serious eye irritation, and being harmful to aquatic life.[5] Given the structural similarity, it is prudent to treat dipropyl sulfoxide with similar precautions. Always consult the most recent Safety Data Sheet (SDS) from your supplier before use.[6]

Q4: Is Dipropyl Sulfoxide prone to degradation?

Sulfoxides as a class can be susceptible to degradation under certain conditions. For instance, DMSO can undergo autocatalytic decomposition at elevated temperatures.[7] Sulfoxides can also be oxidized to sulfones, particularly in the presence of strong oxidizing agents.[8][9] Additionally, photodegradation can occur, especially under UV irradiation.[10][11] It is recommended to store dipropyl sulfoxide in a cool, dark place and to be mindful of its compatibility with other reagents in your formulation, especially strong acids, bases, and oxidizing agents.

Troubleshooting Guide for Solubility Issues

This section provides a systematic approach to addressing common solubility challenges with dipropyl sulfoxide.

Problem 1: My compound is not dissolving in pure Dipropyl Sulfoxide.

Causality: While DPSO is a capable solvent, its effectiveness is solute-dependent. The issue could be due to strong crystal lattice energy of a solid solute or a significant polarity mismatch.

Solutions:

• Initial Assessment:

  • Confirm the purity of your compound and DPSO. Impurities can significantly impact solubility.

  • Gently heat the mixture while stirring. An increase in temperature can overcome the activation energy required for dissolution. Be cautious and ensure your compound is stable at elevated temperatures.

• Step-by-Step Protocol: Co-Solvency Approach

  • Principle: The addition of a miscible co-solvent can alter the overall polarity of the solvent system to better match that of the solute, thereby increasing solubility.[12]

  • Protocol:

    • Start by preparing a concentrated stock solution of your compound in a small amount of a strong organic solvent in which it is freely soluble (e.g., acetone, methanol, or ethanol).

    • In a separate vial, add the desired amount of dipropyl sulfoxide.

    • Slowly add the concentrated stock solution to the dipropyl sulfoxide with vigorous stirring or vortexing.

    • If precipitation occurs, try different co-solvents or adjust the ratio of the co-solvent to DPSO. A good starting point is a 1:10 ratio of co-solvent to DPSO, which can be gradually increased.

Workflow for Co-Solvency:

Caption: Decision workflow for using a co-solvent to dissolve a compound in Dipropyl Sulfoxide.

Problem 2: My compound precipitates when an aqueous buffer is added to the Dipropyl Sulfoxide solution.

Causality: This is a common issue when a compound is soluble in an organic solvent but not in water. The addition of the aqueous buffer drastically increases the polarity of the solvent system, causing the non-polar solute to precipitate.

Solutions:

• pH Adjustment:

  • Principle: If your compound has ionizable groups (acidic or basic), its solubility can be highly pH-dependent.[12] By adjusting the pH of the aqueous buffer, you can ionize the compound, which is typically much more water-soluble than the neutral form.

  • Considerations: The effectiveness of this method depends on the pKa of your compound. For an acidic compound, increasing the pH above its pKa will deprotonate it, increasing its solubility. For a basic compound, decreasing the pH below its pKa will protonate it, also increasing solubility.

• Use of Surfactants:

  • Principle: Surfactants form micelles in solution that can encapsulate poorly soluble drugs in their hydrophobic core, increasing the apparent solubility in aqueous media.

  • Protocol:

    • Dissolve your compound in a minimal amount of dipropyl sulfoxide.

    • In a separate container, prepare your aqueous buffer (e.g., Phosphate Buffered Saline, pH 7.4)[13][14] containing a surfactant (e.g., Tween® 80 or Polysorbate 80) at a concentration above its critical micelle concentration (CMC). A typical starting concentration is 0.1-1% (w/v).

    • Slowly add the DPSO-drug solution to the surfactant-containing buffer with constant stirring.

• Complexation with Cyclodextrins:

  • Principle: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate hydrophobic guest molecules, like your compound, forming an inclusion complex that is more water-soluble.

  • Protocol:

    • Prepare an aqueous solution of a cyclodextrin (e.g., hydroxypropyl-β-cyclodextrin, HP-β-CD). The concentration will depend on the desired final concentration of your compound and the stoichiometry of the complex.

    • Dissolve your compound in a small amount of dipropyl sulfoxide.

    • Slowly add the DPSO-drug solution to the cyclodextrin solution while stirring.

    • Allow the mixture to equilibrate, which may take several hours. Gentle heating can sometimes expedite complex formation.

Logical Relationship for Aqueous Formulations:

Caption: Strategies to prevent precipitation when mixing a Dipropyl Sulfoxide solution with an aqueous buffer.

Conclusion

Dipropyl sulfoxide presents a valuable alternative in the chemist's toolkit of solvents, particularly for its unique lipophilic character. While solubility challenges can arise, a systematic approach involving co-solvency, pH adjustment, and the use of excipients like surfactants and cyclodextrins can lead to successful formulations. Always begin with a thorough understanding of your compound's properties and consult the relevant safety data to ensure a safe and effective experimental workflow.

References

• Cheméo. (n.d.). Chemical Properties of Dipropyl sulfoxide (CAS 4253-91-2). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 20252, 1,1'-Sulfinylbis(propane). Retrieved from [Link]

• Lee, J., et al. (2004). Kinetics and mechanisms of DMSO (dimethylsulfoxide) degradation by UV/H(2)O(2) process.

• ResearchGate. (n.d.). Table 3 . Kinetic Solubility Measurements in Phosphate-Buffered Saline. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Normal-Propyl Sulfoxide, Tech.. Retrieved from [Link]

• Christopher Vimalson, et al. (2016). Techniques to enhance solubility of hydrophobic drugs: An overview. Asian Journal of Pharmaceutics, 10(2).

• ResearchGate. (n.d.). Possible mechanisms for hydrolysis of activated sulfoxide intermediates.... Retrieved from [Link]

• MDPI. (2024). Biodegradation of Photocatalytic Degradation Products of Sulfonamides: Kinetics and Identification of Intermediates. International Journal of Molecular Sciences, 25(12), 6523.

• Organic Chemistry Portal. (n.d.). Sulfoxide synthesis by oxidation. Retrieved from [Link]

• National Center for Biotechnology Information. (2014). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Medicinal Chemistry Letters, 5(8), 937-941.

• Science.gov. (n.d.). increase drug solubility: Topics by Science.gov. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). Photodegradation of sulfonamide antimicrobial compounds (sulfadiazine, sulfamethizole, sulfamethoxazole and sulfathiazole) in various UV/oxidant systems.

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: Dipropyl sulfide. Retrieved from [Link]

• ACS Publications. (2025). Insights into the Oxidation Mechanism and Kinetics of Dimethyl Sulfoxide by Peroxymonosulfate. Organic Process Research & Development.
• MDPI. (2015). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. Molecules, 20(10), 18888-18903.

• ResearchGate. (2025). Photodegradation of sulfoxaflor in various organic solvents. Retrieved from [Link]

• ACS Publications. (2026). Temporally Controlled Supramolecular Catalysts with pH-Dependent Activity. ACS Omega.

• ResearchGate. (2025). Kinetics and mechanisms of DMSO (dimethylsulfoxide) degradation by UV/H2O2 process. Retrieved from [Link]

• Gaylord Chemical Company. (2007). Dimethyl Sulfoxide (DMSO)
• International Journal of Pharmaceutical Sciences and Research. (2018). Formulation Development to Enhance the Solubility of Metoclopramide Base Drug by Solid Dispersion and Evaluation of Transdermal Film. 8(11), 4734-4743.
• National Center for Biotechnology Information. (2016). Diastereoselective synthesis of cyclopropyl sulfoxides via hydrosulfenation. Chemical Science, 7(3), 2215-2219.
• ChemRxiv. (2021).
• MDPI. (2024). Dimethyl Sulfoxide (DMSO) as a Potential Source of Interference in Research Related to Sulfur Metabolism—A Preliminary Study. International Journal of Molecular Sciences, 25(9), 5001.
• MDPI. (2020). Photodegradation Process of Organic Dyes in the Presence of a Manganese-Doped Zinc Sulfide Nanowire Photocatalyst.

• Wikipedia. (n.d.). Sulfoxide. Retrieved from [Link]

• USP-NF. (n.d.). Ph 7.4 Phosphate Buffered Saline TS. Retrieved from [Link]

• The Good Scents Company. (n.d.). dipropyl sulfide, 111-47-7. Retrieved from [Link]

• MDPI. (n.d.). Special Issue : New Approaches to Enhance Drug Solubility and Bioavailability. Retrieved from [Link]

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

• Euromedex. (n.d.). Phosphate Buffered Saline (PBS), pH 7.4 and 7.2. Retrieved from [Link]

• Longdom Publishing. (n.d.). Brief Overview of Various Approaches to Enhance Drug Solubility. Retrieved from [Link]

• Oxford Academic. (2010). Microbial degradation of dimethylsulphide and related C1-sulphur compounds: organisms and pathways controlling fluxes of sulphur in the biosphere. FEMS Microbiology Reviews, 34(4), 529-554.

• ResearchGate. (2025). (PDF) Synthesis of Enantioenriched Sulfoxides. Retrieved from [Link]

• International Journal of Pharmaceutical Excipients. (2024). Dimethyl sulfoxide in topical pharmaceutical drug development: A fresh perspective.

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Technical Support Center: Selective Oxidation of Dipropyl Sulfide to Dipropyl Sulfoxide

Welcome to our dedicated technical support center for chemists and researchers engaged in the synthesis of dipropyl sulfoxide. This guide is designed to provide in-depth, field-proven insights into preventing the common issue of over-oxidation to dipropyl sulfone. Here, you will find practical troubleshooting advice, answers to frequently asked questions, and detailed protocols to ensure the selective and high-yield synthesis of your target sulfoxide.

Troubleshooting Guide: Preventing Sulfone Formation

This section addresses common problems encountered during the oxidation of dipropyl sulfide and provides actionable solutions based on established chemical principles.

Problem 1: My reaction consistently yields significant amounts of dipropyl sulfone as a byproduct.

Root Cause Analysis: The formation of sulfone is a result of over-oxidation of the initially formed sulfoxide. This typically occurs when the oxidizing agent is too reactive, used in excess, or the reaction conditions (e.g., temperature) are not adequately controlled. The oxidation of a sulfide to a sulfoxide is the first step, and a subsequent oxidation leads to the sulfone.[1]

Solutions:

• Stoichiometric Control of the Oxidant:

  • Explanation: Carefully controlling the molar equivalents of your oxidizing agent is the most critical parameter to prevent over-oxidation.[2] An excess of the oxidant will inevitably lead to the formation of the sulfone.

  • Actionable Step: Begin by using a stoichiometric amount (1.0 equivalent) of the oxidizing agent relative to the dipropyl sulfide. If sulfone formation is still observed, consider using a slight sub-stoichiometric amount (e.g., 0.95 equivalents) and accept a small amount of unreacted starting material, which is often easier to separate from the sulfoxide than the sulfone.

• Controlled Addition of the Oxidant:

  • Explanation: Adding the oxidant to the sulfide solution in a slow, controlled manner helps to maintain a low instantaneous concentration of the oxidant, thereby favoring the initial oxidation to the sulfoxide and minimizing the subsequent oxidation to the sulfone.[2]

  • Actionable Step: Use a syringe pump or a dropping funnel to add the oxidant solution to the reaction mixture over a prolonged period (e.g., 1-2 hours).

• Temperature Management:

  • Explanation: Oxidation reactions are exothermic. An increase in temperature can accelerate the rate of both oxidation steps, but often disproportionately increases the rate of over-oxidation.[3] Lowering the reaction temperature can significantly improve selectivity.

  • Actionable Step: Perform the reaction at a reduced temperature. Start at 0 °C (ice bath) and, if necessary, lower the temperature to -20 °C or even -78 °C (dry ice/acetone bath) to gain better control over the reaction.

• Choice of Oxidizing Agent and Solvent:

  • Explanation: The choice of oxidant and solvent system plays a crucial role in selectivity. Milder oxidizing agents are less prone to over-oxidation. The solvent can influence the reactivity of the oxidant.

  • Actionable Step: Consider using a milder oxidizing agent such as hydrogen peroxide in combination with a catalyst, or a metal-free system like hydrogen peroxide in glacial acetic acid.[4][5] The polarity of the solvent can also affect the reaction; for instance, less polar solvents may reduce the likelihood of sulfone formation.[6]

Problem 2: How can I effectively monitor the reaction to stop it at the sulfoxide stage?

Root Cause Analysis: Without proper reaction monitoring, it is difficult to determine the optimal time to quench the reaction, leading to either incomplete conversion or over-oxidation.

Solutions:

• Thin-Layer Chromatography (TLC):

  • Explanation: TLC is a rapid and effective method for monitoring the progress of the reaction. By spotting the reaction mixture alongside standards of the starting material (dipropyl sulfide), the desired product (dipropyl sulfoxide), and the potential byproduct (dipropyl sulfone), you can visualize the consumption of the starting material and the formation of the products.

  • Actionable Step:

    • Prepare a TLC plate with three lanes: one for the starting material, one for the reaction mixture, and one for a co-spot of the starting material and the reaction mixture.

    • Develop the plate in an appropriate solvent system (e.g., a mixture of hexane and ethyl acetate).

    • Visualize the spots using a suitable method (e.g., UV light if the compounds are UV-active, or a potassium permanganate stain).

    • The sulfoxide is more polar than the sulfide, and the sulfone is more polar than the sulfoxide. Therefore, the sulfide will have the highest Rf value, followed by the sulfoxide, and then the sulfone with the lowest Rf value.

    • Quench the reaction when the spot corresponding to the starting material has disappeared or is very faint, and the spot for the sulfone is minimal.

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Explanation: For a more quantitative assessment, GC-MS is an excellent technique. It allows for the separation and identification of the components in the reaction mixture, providing a more precise determination of the relative amounts of sulfide, sulfoxide, and sulfone.

  • Actionable Step: Periodically withdraw a small aliquot from the reaction mixture, quench it, and inject it into the GC-MS to monitor the product distribution.

Frequently Asked Questions (FAQs)

Q1: What are the most selective oxidizing agents for the synthesis of dipropyl sulfoxide?

A1: Several oxidizing agents can be used for the selective oxidation of sulfides to sulfoxides. Some of the most common and effective include:

• Hydrogen Peroxide (H₂O₂): This is a "green" and cost-effective oxidant.[4] Its selectivity can be enhanced by using it in combination with a catalyst. Various catalysts, including those based on titanium, vanadium, and manganese, have been shown to be effective.[3] A transition-metal-free approach using H₂O₂ in glacial acetic acid has also been reported to be highly selective.[5]

• Urea-Hydrogen Peroxide (UHP): This is a stable and easy-to-handle solid source of hydrogen peroxide. It can be used for the selective oxidation of sulfides to sulfoxides.[7]

• meta-Chloroperoxybenzoic Acid (m-CPBA): A widely used oxidant in organic synthesis. Careful control of stoichiometry (one equivalent) and temperature is crucial to prevent over-oxidation.

• Sodium Periodate (NaIO₄): Often used in a biphasic system with a phase-transfer catalyst, NaIO₄ is a mild and selective oxidant for this transformation.

Q2: How does the choice of solvent impact the selectivity of the oxidation?

A2: The solvent can significantly influence the outcome of the oxidation reaction. Polar solvents can sometimes increase the rate of oxidation, potentially leading to more sulfone formation.[6] It is often beneficial to screen a few different solvents to find the optimal conditions for your specific substrate and oxidant system. For example, using a less polar solvent like tetrahydrofuran (THF) has been shown to improve selectivity in some cases.[6]

Q3: Can I completely avoid the formation of the sulfone byproduct?

A3: While completely avoiding the formation of any sulfone can be challenging, it is possible to minimize it to negligible levels (e.g., <1-2%). This is achieved through a combination of the strategies outlined in the troubleshooting guide: precise stoichiometric control of a mild oxidant, slow addition of the oxidant at low temperatures, and careful monitoring of the reaction.[2]

Q4: Are there any catalytic methods that are particularly effective for this selective oxidation?

A4: Yes, catalytic methods are highly advantageous as they often allow for the use of greener oxidants like H₂O₂ and can offer high selectivity.[2] Examples include:

• Titanium-based catalysts: Systems like Ti(OiPr)₄ with chiral ligands can be used for asymmetric sulfoxidation, which by its nature requires high selectivity at the sulfoxide stage.[8]

• Vanadium-based catalysts: Vanadium complexes are also known to catalyze the selective oxidation of sulfides with hydrogen peroxide.[9]

• Manganese-based catalysts: Nanoparticle catalysts, such as Mn₂ZnO₄ spinel, have been developed for the selective oxidation of sulfides to sulfoxides with hydrogen peroxide.[6]

Experimental Protocols

Protocol 1: Selective Oxidation of Dipropyl Sulfide using Hydrogen Peroxide in Acetic Acid

This protocol is based on a transition-metal-free, environmentally friendly method.[4][5]

Materials:

• Dipropyl sulfide

• Glacial acetic acid

• Hydrogen peroxide (30% aqueous solution)

• Dichloromethane

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve dipropyl sulfide (1 equivalent) in glacial acetic acid.

• Cool the flask in an ice bath to 0 °C.

• Slowly add 30% hydrogen peroxide (1.0-1.1 equivalents) to the stirred solution via a dropping funnel over a period of 1 hour.

• Monitor the reaction progress by TLC (e.g., using a 4:1 hexane:ethyl acetate eluent).

• Once the starting material is consumed, carefully quench the reaction by adding a saturated aqueous sodium bicarbonate solution until the pH is neutral.

• Extract the product with dichloromethane (3 x volume of the aqueous layer).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude dipropyl sulfoxide.

• Purify the product by column chromatography on silica gel if necessary.

Visualizations

Oxidation Pathway of Dipropyl Sulfide

Caption: Oxidation pathway of dipropyl sulfide to sulfoxide and sulfone.

Troubleshooting Workflow for Over-oxidation

Caption: Decision-making workflow for troubleshooting over-oxidation.

Data Summary

Oxidizing System	Typical Conditions	Selectivity for Sulfoxide	Reference
H₂O₂ / Glacial Acetic Acid	Room Temperature	High to Excellent	[4][5]
H₂O₂ / Catalysts (e.g., Ti, V, Mn)	Varies with catalyst	Generally High	[3][6]
Urea-Hydrogen Peroxide	Varies	Good to High	[7]
m-CPBA	Low Temperature	Good (with careful control)	General knowledge
NaIO₄	Biphasic system	High	General knowledge

References

• Organic Chemistry Portal. (n.d.). Sulfoxide synthesis by oxidation. Retrieved from [Link]

• Fernandes, C., et al. (2011). Synthesis of Enantioenriched Sulfoxides. ARKIVOC.

• Organic Chemistry Portal. (n.d.). Sulfone synthesis by oxidation. Retrieved from [Link]

• Tong, Q., et al. (2019). The Selective Oxidation of Sulfides to Sulfoxides or Sulfones with Hydrogen Peroxide Catalyzed by a Dendritic Phosphomolybdate Hybrid. Catalysts, 9(10), 791. [Link]

• Bahrami, K., et al. (2008). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. Molecules, 13(11), 2743-2749. [Link]

• Chemistry LibreTexts. (2021). 5.4: Enantioselective Sulfoxidation. Retrieved from [Link]

• Journal of Synthetic Chemistry. (2024). Selective Oxidation of Sulfides to Sulfoxides by Hydrogen Peroxide in the Presence of Mn2ZnO4 Spinel Nanoparticle Catalyst. Retrieved from [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Sulfide Oxidation. Retrieved from [Link]

• ResearchGate. (2022). SULFOXIDES AND SULFONES: REVIEW. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Selective synthesis of sulfoxides and sulfones via controllable oxidation of sulfides with N-fluorobenzenesulfonimide. Organic & Biomolecular Chemistry. [Link]

• Organic Chemistry. (2021, February 3). 13.8 Sulfides [Video]. YouTube. [Link]

• MDPI. (2008). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. Retrieved from [Link]

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• 1. youtube.com [youtube.com]
• 2. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
• 3. mdpi.com [mdpi.com]
• 4. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. jsynthchem.com [jsynthchem.com]
• 7. Sulfone synthesis by oxidation [organic-chemistry.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Yields in Dipropyl Sulfoxide-Mediated Reactions

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address challenges encountered during dipropyl sulfoxide-mediated reactions, a class of powerful transformations in modern organic synthesis. Drawing from established chemical principles and extensive field experience, this resource aims to help you diagnose and resolve issues leading to low reaction yields, ensuring the success and reproducibility of your experiments.

Introduction: The Role of Dipropyl Sulfoxide in Organic Synthesis

Dipropyl sulfoxide ((CH₃CH₂CH₂)₂SO), a dialkyl sulfoxide, serves as a valuable alternative to the more commonly used dimethyl sulfoxide (DMSO) in a variety of oxidation reactions. These reactions, including variants of the Swern and Moffatt-Pfitzner oxidations, are prized for their mild conditions and broad functional group tolerance, making them indispensable for the synthesis of complex molecules. However, like any sophisticated chemical tool, achieving optimal results requires a nuanced understanding of the reaction mechanism and careful control of experimental parameters. This guide is structured to provide clarity on these aspects and offer practical solutions to common pitfalls.

Core Principles of Dipropyl Sulfoxide-Mediated Oxidations

At the heart of these reactions is the "activation" of the dipropyl sulfoxide by an electrophilic reagent (e.g., oxalyl chloride, trifluoroacetic anhydride, or a carbodiimide). This activation transforms the sulfoxide into a highly reactive intermediate, an alkoxysulfonium salt, upon reaction with the alcohol substrate. A hindered, non-nucleophilic base is then typically introduced to facilitate an intramolecular elimination, yielding the desired carbonyl compound, dipropyl sulfide, and other byproducts.

Troubleshooting Guide: Low Yields

This section addresses specific problems that can lead to diminished yields in a question-and-answer format, providing both the "what" and the "why" for each potential solution.

Question 1: My reaction is sluggish or incomplete, resulting in a low yield of the oxidized product and recovery of starting material. What are the likely causes?

Answer:

Incomplete conversion is a frequent issue that can often be traced back to several key factors related to reagent quality and reaction setup.

• Purity of Dipropyl Sulfoxide and Solvent: Dipropyl sulfoxide, like DMSO, is hygroscopic. The presence of water can consume the activating agent and quench the reactive intermediates, effectively halting the reaction. It is crucial to use anhydrous dipropyl sulfoxide and solvents.

  • Causality: Water reacts readily with electrophilic activators like oxalyl chloride, preventing the formation of the necessary chloro(dipropyl)sulfonium salt.

  • Solution: Ensure your dipropyl sulfoxide is of high purity and stored under an inert atmosphere. Solvents should be freshly dried over appropriate drying agents (e.g., molecular sieves, calcium hydride). For a detailed purification protocol for sulfoxides, refer to the experimental section below.

• Degradation of the Activating Agent: Activating agents such as oxalyl chloride and trifluoroacetic anhydride are highly sensitive to moisture and can degrade upon storage.

  • Causality: If the activator has degraded, it will not efficiently activate the dipropyl sulfoxide, leading to a stoichiometric deficiency of the active oxidant.

  • Solution: Use freshly opened bottles of activating agents or purify them immediately before use. For instance, oxalyl chloride can be distilled from a non-nucleophilic, inert solvent.

• Insufficient Reaction Time or Inappropriate Temperature: While these reactions are often rapid, the increased steric bulk of the propyl groups in dipropyl sulfoxide compared to the methyl groups in DMSO may lead to slower reaction rates.

  • Causality: The larger propyl groups can sterically hinder the approach of the alcohol to the activated sulfoxide and the subsequent formation of the key alkoxysulfonium intermediate.

  • Solution: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the reaction is stalling, consider extending the reaction time at the recommended low temperature before quenching. A slight increase in the reaction temperature after the initial activation step might be necessary for particularly hindered substrates, but this should be approached with caution to avoid side reactions.

Question 2: I'm observing the formation of significant byproducts, which is complicating purification and reducing my isolated yield. What are these byproducts and how can I minimize them?

Answer:

The formation of byproducts is a strong indicator of suboptimal reaction conditions or inherent reactivity of the substrate.

• Pummerer Rearrangement: This is a classic side reaction of sulfoxides, where the activated intermediate, instead of reacting with the alcohol, undergoes rearrangement to form an α-acyloxy thioether.[1][2][3]

  • Causality: The Pummerer rearrangement is favored by higher temperatures and prolonged reaction times after the addition of the activating agent. The mechanism involves the deprotonation of a carbon alpha to the sulfonium sulfur.[1]

  • Solution: Strictly maintain the recommended low temperatures (typically -78 °C for Swern-type reactions) during the activation of dipropyl sulfoxide and the addition of the alcohol.[4] The alcohol should be added promptly after the activation step.

• Formation of Dicyclohexylurea (in Moffatt-Pfitzner type reactions): When using dicyclohexylcarbodiimide (DCC) as the activator, the byproduct dicyclohexylurea (DCU) is formed, which can be notoriously difficult to remove from the reaction mixture.[5]

  • Causality: DCU is a stoichiometric byproduct of the activation of the sulfoxide by DCC.

  • Solution: While challenging, DCU can often be removed by filtration if it precipitates. If it remains soluble, careful column chromatography is typically required. Alternatively, consider using a water-soluble carbodiimide like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), which allows for removal of the urea byproduct via an aqueous wash.

• Elimination or Rearrangement of the Substrate: If your starting alcohol is prone to elimination (e.g., tertiary alcohols with adjacent protons) or rearrangement (e.g., allylic alcohols), the acidic conditions generated during some sulfoxide-mediated oxidations can promote these pathways.

  • Causality: The generation of species like triethylammonium chloride can create a mildly acidic environment.

  • Solution: Ensure the stoichiometric addition of the amine base. For highly sensitive substrates, consider using a buffered system or a milder variant of the oxidation.

Question 3: How does the use of dipropyl sulfoxide differ from DMSO in practice?

Answer:

While mechanistically similar, the choice between dipropyl sulfoxide and DMSO can have practical implications for your reaction.

• Steric Hindrance: The n-propyl groups of dipropyl sulfoxide are significantly larger than the methyl groups of DMSO.

  • Impact on Reactivity: This increased steric bulk can lead to slower reaction rates, particularly with sterically hindered alcohols. You may need to adjust reaction times accordingly.

  • Potential for Selectivity: In molecules with multiple hydroxyl groups, the larger size of dipropyl sulfoxide-derived intermediates could potentially lead to greater selectivity for the oxidation of less sterically hindered alcohols.

• Physical Properties: Dipropyl sulfoxide has a higher boiling point and is less water-soluble compared to DMSO.

  • Reaction Work-up: The lower water solubility of dipropyl sulfoxide and the resulting dipropyl sulfide may simplify aqueous work-ups, as these compounds will preferentially partition into the organic phase.

  • Odor: The byproduct of the reaction, dipropyl sulfide, has a strong, unpleasant odor, similar to dimethyl sulfide. All manipulations should be performed in a well-ventilated fume hood.

Property	Dipropyl Sulfoxide	Dimethyl Sulfoxide (DMSO)
Molecular Weight	134.24 g/mol [6]	78.13 g/mol
Boiling Point	~202 °C (475 K)[7]	189 °C
Melting Point	~25 °C (298 K)[7]	19 °C
Water Solubility	Lower	Miscible

Table 1: Comparison of Physical Properties of Dipropyl Sulfoxide and DMSO.

Frequently Asked Questions (FAQs)

Q1: What is the best way to purify and store dipropyl sulfoxide? A1: Dipropyl sulfoxide can be purified by vacuum distillation. It should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to prevent moisture absorption. Storing it over activated 4Å molecular sieves is also a good practice.

Q2: Which activating agent should I choose? A2:

• Oxalyl Chloride (for Swern-type oxidations): Generally provides clean and rapid reactions at low temperatures (-78 °C). The byproducts are volatile (CO, CO₂), simplifying work-up.[8]

• Trifluoroacetic Anhydride (TFAA): Also used in Swern-type oxidations, but can sometimes lead to more side reactions.[4]

• Dicyclohexylcarbodiimide (DCC) (for Moffatt-Pfitzner oxidations): Allows for reactions at slightly higher temperatures (0 °C to room temperature) but generates the difficult-to-remove dicyclohexylurea byproduct.[5]

• Sulfur Trioxide Pyridine Complex (for Parikh-Doering oxidations): A bench-stable solid that allows for reactions at 0 °C to room temperature and often results in easy-to-remove byproducts.

Q3: Can I use a different base instead of triethylamine? A3: Yes, other hindered non-nucleophilic bases such as diisopropylethylamine (DIPEA or Hünig's base) can be used. The choice of base can be critical, especially for substrates with base-sensitive functional groups. The primary role of the base is to deprotonate the alkoxysulfonium ion to form the sulfur ylide intermediate.

Experimental Protocols

Standard Protocol for the Oxidation of a Primary Alcohol to an Aldehyde using a Dipropyl Sulfoxide/Oxalyl Chloride System (Swern-type Oxidation)

This is a general guideline and may require optimization for specific substrates.

Materials:

• Dipropyl sulfoxide (anhydrous)

• Oxalyl chloride (distilled)

• Primary alcohol (substrate)

• Triethylamine (distilled from CaH₂)

• Dichloromethane (anhydrous)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a dropping funnel, and a nitrogen inlet.

• Charge the flask with anhydrous dichloromethane (DCM) and cool the flask to -78 °C using a dry ice/acetone bath.

• Add anhydrous dipropyl sulfoxide (1.1 equivalents) to the DCM.

• Slowly add a solution of oxalyl chloride (1.05 equivalents) in DCM to the stirred solution of dipropyl sulfoxide via the dropping funnel, maintaining the internal temperature below -60 °C. Vigorous gas evolution (CO and CO₂) will be observed.

• Stir the resulting solution for 15 minutes at -78 °C.

• Add a solution of the primary alcohol (1.0 equivalent) in DCM dropwise, again keeping the internal temperature below -60 °C.

• Stir the reaction mixture for 30-45 minutes at -78 °C. Monitor the reaction by TLC.

• Slowly add triethylamine (5.0 equivalents) to the reaction mixture. A thick white precipitate (triethylammonium chloride) will form.

• Allow the reaction mixture to warm to room temperature over 30 minutes.

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizing the Process

General Mechanism of Dipropyl Sulfoxide-Mediated Oxidation

Caption: Generalized reaction pathway for alcohol oxidation.

Troubleshooting Decision Tree for Low Yields

Caption: A logical guide to diagnosing yield issues.

References

• Dipropyl sulfoxide. (n.d.). NIST Chemistry WebBook. Retrieved from [Link]

• Chemical Properties of Dipropyl sulfoxide (CAS 4253-91-2). (n.d.). Cheméo. Retrieved from [Link]

• Dimethyl Sulfoxide Oxidation of Primary Alcohols. (1966). ScholarWorks at WMU. Retrieved from [Link]

• 1,1'-Sulfinylbis(propane) | C6H14OS | CID 20252. (n.d.). PubChem. Retrieved from [Link]

• Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. (2006). Molecules, 11(7), 528-535. Retrieved from [Link]

• Pummerer reaction of 2-vinylcyclopropyl sulfoxides: generation and reactions of butadienylthionium ion intermediates. (1998). Journal of the Chemical Society, Perkin Transactions 1, (2), 311-318. Retrieved from [Link]

• Dimethyl sulfoxide, DMSO. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Mechanistic studies on a sulfoxide transfer reaction mediated by diphenyl sulfoxide/triflic anhydride. (2012). Chemistry, 18(16), 5038-5047. Retrieved from [Link]

• Enantioselective Oxidation of an Alkyl Aryl Sulfide: Synthesis of (S)-(-)-Methyl p-Bromophenyl Sulfoxide. (2007). Organic Syntheses, 84, 148. Retrieved from [Link]

• Reactivity-selectivity in the Swern oxidation of alcohols using dimethyl sulfoxide-oxalyl chloride. (1990). The Journal of Organic Chemistry, 55(8), 2543-2545. Retrieved from [Link]

• Pummerer rearrangement. (n.d.). Wikipedia. Retrieved from [Link]

• This Sulfoxide Does Something UNEXPECTED (Pummerer Reaction) Mechanism Monday #60! (2023, September 15). [Video]. YouTube. Retrieved from [Link]

• DMSO Oxidation. (n.d.). University of California, Irvine. Retrieved from [Link]

• The synthesis technique of sodium polydithio-dipropyl sulfonate. (2017). Google Patents.

• The Pummerer Reaction of Sulfinyl Compounds. (1991). Organic Reactions, 40, 157-551. Retrieved from [Link]

• Swern Oxidation of Alcohols To Aldehydes and Ketones. (n.d.). Master Organic Chemistry. Retrieved from [Link]

Sources

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• 2. m.youtube.com [m.youtube.com]
• 3. organicreactions.org [organicreactions.org]
• 4. jk-sci.com [jk-sci.com]
• 5. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 6. Dipropyl sulfoxide [webbook.nist.gov]
• 7. Dipropyl sulfoxide (CAS 4253-91-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the GC-MS Analysis of Dipropyl Sulfoxide: A Comparative Approach

For: Researchers, scientists, and drug development professionals

This guide provides an in-depth technical comparison of Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of Dipropyl sulfoxide. It explores the nuances of the methodology, compares it with viable alternatives, and offers detailed experimental protocols to ensure reliable and accurate quantification.

Introduction to Dipropyl Sulfoxide and its Analytical Importance

Dipropyl sulfoxide (C₆H₁₄OS), a member of the sulfoxide family, is an organosulfur compound with a molecular weight of 134.24 g/mol .[1] Its analysis is crucial in various fields, from monitoring its presence as a potential impurity in pharmaceutical manufacturing to its role in fundamental chemical research. Accurate and robust analytical methods are paramount for ensuring product quality, understanding reaction kinetics, and conducting metabolic studies.

Gas Chromatography-Mass Spectrometry (GC-MS) stands as a powerful technique for the analysis of volatile and semi-volatile compounds, offering both high-resolution separation and definitive identification.[2] However, the unique chemical nature of sulfoxides presents specific challenges that necessitate a carefully optimized approach.

The Principle of GC-MS for Dipropyl Sulfoxide Analysis: A Symbiotic Relationship of Separation and Detection

GC-MS analysis of Dipropyl sulfoxide hinges on two core principles: the chromatographic separation of the analyte from the sample matrix by the gas chromatograph and its subsequent identification and quantification by the mass spectrometer.

Gas Chromatographic Separation: The Art of Volatility and Interaction

The success of the GC separation is contingent on the volatility and thermal stability of Dipropyl sulfoxide. The sample, once injected into the heated inlet of the GC, is vaporized and carried by an inert gas (the mobile phase) through a capillary column. The choice of the column's stationary phase is critical; a mid-polar phase is often selected for sulfoxide analysis to achieve optimal separation from both non-polar and highly polar impurities.

A significant challenge in the GC analysis of sulfoxides is their potential for thermal degradation in the high-temperature environment of the GC inlet.[3] This can lead to inaccurate quantification and the appearance of artifact peaks. Therefore, optimizing the injector temperature is a critical method development step to ensure the intact transfer of Dipropyl sulfoxide onto the analytical column.

Mass Spectrometric Detection: Unveiling the Molecular Fingerprint

As Dipropyl sulfoxide elutes from the GC column, it enters the ion source of the mass spectrometer. Here, it is bombarded with electrons (in the case of Electron Ionization - EI), causing it to fragment into a unique pattern of charged ions. This fragmentation pattern, or mass spectrum, serves as a molecular fingerprint. The mass spectrum of Dipropyl sulfoxide is available in databases such as the NIST Chemistry WebBook, which can be used for library matching and confident identification.[4] For quantitative analysis, specific ions from the mass spectrum are monitored, providing high selectivity and sensitivity.

A Comparative Analysis: GC-MS vs. Alternative Techniques

While GC-MS is a robust method for Dipropyl sulfoxide analysis, other techniques offer distinct advantages and disadvantages. The choice of the most suitable method depends on the specific analytical requirements, such as sensitivity, sample matrix, and available instrumentation.

Feature	GC-MS	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Sulfur Chemiluminescence Detection (GC-SCD)
Principle	Separation based on volatility and boiling point, detection by mass-to-charge ratio.	Separation based on polarity and interaction with stationary phase in a liquid mobile phase.	Separation based on volatility, with highly selective detection of sulfur compounds.
Sample Suitability	Volatile and thermally stable compounds.	Wide range of compounds, including non-volatile and thermally labile ones.[5]	Volatile sulfur-containing compounds.
Sensitivity	Good to excellent (ng to pg range). Can be enhanced with selected ion monitoring (SIM).	Moderate to good, depending on the detector (e.g., UV, MS).[6]	Excellent for sulfur compounds (ppb levels).[7]
Selectivity	High, especially with MS detection providing structural information.	Moderate to high, dependent on chromatographic separation and detector specificity.	Extremely high for sulfur compounds.
Speed	Typically faster than HPLC for volatile compounds.[8]	Can be slower due to longer column equilibration times.[8]	Similar to GC-MS.
Instrumentation Cost	Moderate to high.	Moderate to high.[6]	High, due to the specialized detector.
Key Advantage for Dipropyl Sulfoxide	Provides definitive structural confirmation.	Avoids potential thermal degradation issues.	Unparalleled sensitivity and selectivity for trace-level sulfur analysis.
Key Disadvantage for Dipropyl Sulfoxide	Potential for thermal degradation if not optimized.	May require a chromophore for sensitive UV detection; LC-MS is a more powerful but costly alternative.	Does not provide the same level of structural information as MS.

Experimental Protocol: GC-MS Analysis of Dipropyl Sulfoxide

This protocol provides a starting point for the development of a robust GC-MS method for the analysis of Dipropyl sulfoxide. Method optimization and validation are essential for any specific application.

Sample Preparation

The goal of sample preparation is to extract Dipropyl sulfoxide from the sample matrix and prepare it in a solvent suitable for GC injection.

• Solvent Selection: A volatile, inert solvent such as dichloromethane or ethyl acetate is recommended.

• Procedure:

  • Accurately weigh a known amount of the sample into a volumetric flask.

  • Add the chosen solvent and dissolve the sample completely. Sonication may be used to aid dissolution.

  • If necessary, perform a liquid-liquid extraction or solid-phase extraction to remove interfering matrix components.

  • Bring the final volume to the mark with the solvent.

  • Filter the sample through a 0.22 µm syringe filter into a GC vial.

GC-MS Instrumentation and Parameters

The following parameters are a good starting point and should be optimized for your specific instrument and application.[9][10]

• Gas Chromatograph: Agilent 8890 GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• GC Column: A mid-polarity column such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) is a suitable choice.

• Injector:

  • Mode: Splitless (for trace analysis) or Split (for higher concentrations).

  • Inlet Temperature: Start with a lower temperature (e.g., 200 °C) and gradually increase to find the optimal temperature that provides good peak shape without degradation.[3]

  • Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial Temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Parameters:

  • Ion Source: Electron Ionization (EI).

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Electron Energy: 70 eV.

  • Mass Scan Range: m/z 40-200 for full scan analysis.

  • Selected Ion Monitoring (SIM): For quantitative analysis, monitor characteristic ions of Dipropyl sulfoxide (e.g., m/z 134, 91, 75, 43 - these should be confirmed with a standard).

Data Analysis

• Qualitative Analysis: Identify the Dipropyl sulfoxide peak by its retention time and by comparing its mass spectrum to a reference library (e.g., NIST).

• Quantitative Analysis:

  • Prepare a series of calibration standards of Dipropyl sulfoxide of known concentrations.

  • Inject the standards and the samples under the same GC-MS conditions.

  • Construct a calibration curve by plotting the peak area of a characteristic ion versus the concentration of the standards.

  • Determine the concentration of Dipropyl sulfoxide in the samples by interpolating their peak areas on the calibration curve.

Visualizing the Workflow

GC-MS Analytical Workflow for Dipropyl Sulfoxide

Caption: A flowchart of the GC-MS analytical workflow for Dipropyl sulfoxide.

Conclusion: Making an Informed Decision

The choice of an analytical technique for Dipropyl sulfoxide requires a thorough understanding of the analytical goals and the sample matrix. GC-MS offers a powerful combination of separation and identification, making it a gold standard for many applications.[2] Its primary challenge, the potential for thermal degradation, can be mitigated with careful method development. For applications demanding the highest sensitivity for trace sulfur analysis, GC-SCD is an excellent alternative, while HPLC provides a robust solution for non-volatile samples or when thermal degradation is a significant concern. By understanding the principles and comparative performance of these techniques, researchers can confidently select and implement the most appropriate method for their specific needs.

References

• GC/MS-based quantitative analysis of sulfide ion in whole blood using ethenesulfonyl fluoride as a derivatization reagent. (2025). Forensic Toxicology. [Link]

• Gas Chromatography: an Accurate, Fundamental Tool in Sulphur Analysis. SilcoTek. [Link]

• A one step GC-MS analysis of medically and environmentally important compounds dissolved in DMSO. ResearchGate. [Link]

• Rapid Methods for High-Throughput Detection of Sulfoxides. (2011). Applied and Environmental Microbiology. [Link]

• Chemical Properties of Dipropyl sulfoxide (CAS 4253-91-2). Cheméo. [Link]

• Thermal Stability of Polymer Additives: Comparison of Decomposition Models Including Oxidative Pyrolysis. (2019). Journal of Vinyl and Additive Technology. [Link]

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• Fast - GC Method for Residual Solvent Analysis in Drug Discovery Workflow. Shimadzu. [Link]

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A Comparative Guide to Dipropyl Sulfoxide and DMSO as Solvents for Researchers and Drug Development Professionals

In the landscape of chemical and pharmaceutical research, the choice of solvent is a critical decision that profoundly influences experimental outcomes, from reaction kinetics to the biological activity of screened compounds. Dimethyl sulfoxide (DMSO) has long been the gold standard, a versatile and powerful polar aprotic solvent.[1][2] However, the exploration of alternative solvents is a continuous effort driven by the need for improved solubility, stability, and safety profiles. This guide provides an in-depth comparison of Dipropyl Sulfoxide and the well-established DMSO, offering a technical resource for researchers, scientists, and drug development professionals.

At a Glance: Key Physicochemical Properties

A fundamental understanding of the physicochemical properties of a solvent is paramount in predicting its behavior and suitability for a specific application. Below is a comparative summary of key properties for Dipropyl Sulfoxide and DMSO.

Property	Dipropyl Sulfoxide	Dimethyl Sulfoxide (DMSO)
Molecular Formula	C₆H₁₄OS[3]	C₂H₆OS[4]
Molecular Weight	134.24 g/mol [3]	78.13 g/mol [4]
Boiling Point	~202 °C (estimated)	189 °C[1]
Melting Point	Not readily available	18.5 °C[5]
Density	Not readily available	1.100 g/cm³ at 20°C[4]
Polarity	Polar aprotic	Polar aprotic[6][7]
Water Solubility	Expected to be lower than DMSO	Miscible[1]

Delving Deeper: A Comparative Analysis

Chemical Structure and its Implications

The difference in the alkyl chains—propyl groups in Dipropyl Sulfoxide versus methyl groups in DMSO—is the primary determinant of their distinct properties. The longer propyl chains in Dipropyl Sulfoxide are expected to increase its lipophilicity compared to DMSO. This structural variance can have significant implications for its solvent capabilities, potentially favoring the dissolution of less polar compounds.

Diagram: Molecular Structures of Dipropyl Sulfoxide and DMSO

Caption: Molecular structures of DMSO and Dipropyl Sulfoxide.

Solvent Properties and Performance

DMSO is renowned for its exceptional ability to dissolve a wide array of both polar and nonpolar compounds, earning it the moniker of a "universal solvent".[6][7] This versatility stems from its high polarity and its capacity to act as both a hydrogen bond acceptor and a polarizable species.[6] It is miscible with water and a broad range of organic solvents.[1]

Direct experimental data comparing the solvent power of Dipropyl Sulfoxide to DMSO is scarce. However, based on its larger alkyl groups, it is reasonable to hypothesize that Dipropyl Sulfoxide will exhibit enhanced solubility for nonpolar molecules and reduced miscibility with water compared to DMSO. This could be advantageous in specific applications where selective solubility is desired.

Applications in Research and Drug Development

DMSO is extensively used in drug discovery and development.[8] It serves as a solvent for high-throughput screening, a cryoprotectant for cell lines, and a vehicle for drug delivery.[9][10] Its ability to penetrate biological membranes is a key property utilized in topical drug formulations.

Dipropyl Sulfoxide is also used in organic synthesis and the pharmaceutical industry.[3] One notable application is its reaction with testosterone decanoate to form a sulfoxide derivative, which enhances the steroid's solubility and bioavailability.[3] This suggests its potential as a specialized solvent or reagent in formulating poorly soluble drugs.

Toxicity and Safety Considerations

DMSO is generally considered to have low toxicity.[11] However, it is a potent penetration enhancer, which means it can carry other, potentially toxic, substances through the skin.[12] It can also cause localized skin irritation and has been associated with a characteristic garlic-like odor on the breath and skin after absorption.[12] Some studies have indicated that DMSO can have cytotoxic effects on certain cell types, particularly at higher concentrations.[9]

Experimental Protocols for Solvent Evaluation

To rigorously compare Dipropyl Sulfoxide and DMSO for a specific application, a series of standardized experiments should be performed.

Protocol 1: Determination of Solubility

Objective: To quantitatively determine the solubility of a target compound in both Dipropyl Sulfoxide and DMSO.

Methodology:

• Preparation of Saturated Solutions: Add an excess amount of the solid compound to a known volume of each solvent in separate vials.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the vials to pellet the undissolved solid.

• Quantification: Carefully remove an aliquot of the supernatant and dilute it with a suitable solvent. Analyze the concentration of the dissolved compound using a validated analytical method such as High-Performance Liquid Chromatography (HPLC) or UV-Visible Spectroscopy.

• Calculation: Calculate the solubility in units such as mg/mL or mol/L.

Diagram: Workflow for Solubility Determination

Caption: Standard workflow for determining compound solubility.

Protocol 2: Assessment of Cytotoxicity

Objective: To evaluate and compare the cytotoxic effects of Dipropyl Sulfoxide and DMSO on a relevant cell line.

Methodology:

• Cell Culture: Plate cells at a predetermined density in a 96-well plate and allow them to adhere overnight.

• Treatment: Prepare a serial dilution of both solvents in cell culture medium. Replace the existing medium with the solvent-containing medium. Include a vehicle control (medium only).

• Incubation: Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

• Viability Assay: Perform a cell viability assay, such as the MTT or MTS assay, which measures mitochondrial activity as an indicator of cell viability.

• Data Analysis: Measure the absorbance at the appropriate wavelength and calculate the percentage of cell viability relative to the vehicle control. Plot the results to determine the IC50 (half-maximal inhibitory concentration) for each solvent.

Conclusion: Choosing the Right Sulfoxide

The decision to use Dipropyl Sulfoxide over the well-established DMSO will be highly application-dependent. DMSO remains a versatile and powerful solvent with a vast body of literature supporting its use.[1][2] Its high polarity and miscibility with water make it an excellent choice for a wide range of applications.

Dipropyl Sulfoxide, with its longer alkyl chains, presents an interesting alternative, particularly for applications requiring the solubilization of more lipophilic compounds. Its potential for lower water miscibility could also be advantageous in specific synthetic or formulation contexts. However, the current lack of comprehensive, direct comparative data on its solvent performance and toxicity necessitates a careful, case-by-case evaluation by researchers. For professionals in drug development, the potential for Dipropyl Sulfoxide to enhance the solubility and bioavailability of certain APIs, as demonstrated with testosterone decanoate, warrants further investigation.[3]

Ultimately, the principles of scientific integrity demand a thorough experimental evaluation of any new solvent system. The protocols outlined in this guide provide a framework for such an evaluation, enabling researchers to make data-driven decisions in their selection of the optimal sulfoxide solvent for their specific needs.

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A Comparative Guide to Dipropyl Sulfoxide and Di-n-butyl Sulfoxide for Researchers and Drug Development Professionals

An In-depth Analysis of Two Key Dialkyl Sulfoxides: Properties, Performance, and Practical Applications

In the landscape of modern chemistry and pharmaceutical development, the choice of solvent or reagent can be pivotal to the success of a synthesis or formulation. Among the versatile class of dialkyl sulfoxides, dipropyl sulfoxide and di-n-butyl sulfoxide have emerged as compounds of significant interest, each possessing a unique profile of properties that make them suitable for a range of specialized applications. This guide provides a comprehensive comparison of these two sulfoxides, offering researchers, scientists, and drug development professionals the critical data and experimental insights needed to make informed decisions for their work.

At a Glance: A Comparative Overview

While both dipropyl sulfoxide and di-n-butyl sulfoxide are polar aprotic solvents, their differing alkyl chain lengths give rise to distinct physicochemical properties. These differences can significantly impact their behavior as solvents, extractants, and reagents. The following sections will delve into these properties in detail, supported by experimental data and protocols.

Physicochemical Properties: A Head-to-Head Comparison

A thorough understanding of the physical and chemical properties of these sulfoxides is fundamental to their effective application. The key differentiating factors lie in their molecular weight, physical state at room temperature, and solvent characteristics.

Property	Dipropyl Sulfoxide	Di-n-butyl Sulfoxide
Molecular Formula	C6H14OS[1]	C8H18OS[2]
Molecular Weight	134.24 g/mol [1]	162.30 g/mol [2]
Appearance	-	White to pale yellow hygroscopic solid[2]
Melting Point	24.75 °C	31-34 °C[2]
Boiling Point	201.85 °C	250 °C[3]
Density	-	0.832 g/mL at 25 °C[3]
Water Solubility	-	Slightly soluble[3]
Dielectric Constant	Not available	24.73

The longer butyl chains in di-n-butyl sulfoxide result in a higher molecular weight, melting point, and boiling point compared to dipropyl sulfoxide. Notably, di-n-butyl sulfoxide is a solid at room temperature, which can be a key consideration for handling and formulation. The dielectric constant of di-n-butyl sulfoxide (24.73) indicates it is a polar solvent, and while the exact value for dipropyl sulfoxide is not available, it is expected to also be a polar solvent.

Performance in Key Applications: Where Do They Excel?

The utility of these sulfoxides extends across various scientific domains, from organic synthesis to specialized applications in drug development and materials science.

Solvent Properties and Applications in Organic Synthesis

Both dipropyl and di-n-butyl sulfoxide can serve as polar aprotic solvents in organic reactions. Their ability to dissolve a range of polar and nonpolar compounds makes them valuable in contexts where other common solvents may be unsuitable[4]. The choice between the two often depends on the specific reaction conditions and the desired solubility of the reactants.

Diphenyl sulfoxide, a related compound, is known for its unique advantages in oxidation reactions and carbon-carbon bond formation when compared to the more common dimethyl sulfoxide (DMSO)[5]. This suggests that the larger alkyl groups in dipropyl and di-n-butyl sulfoxide may also offer unique reactivity and selectivity profiles in certain synthetic transformations.

Extraction of Metal Ions: A Focus on Di-n-butyl Sulfoxide

A significant application of di-n-butyl sulfoxide is in the solvent extraction of metal ions. Studies have demonstrated its effectiveness in the extraction of platinum-group metals, such as palladium(II) and platinum(IV), from hydrochloric acid solutions[6]. The lipophilic nature of the butyl groups facilitates the transfer of the metal complexes into the organic phase. This makes di-n-butyl sulfoxide a promising candidate for hydrometallurgical processes and the recycling of precious metals.

The general mechanism for the extraction of metal ions from acidic solutions can involve either a cation exchange mechanism at lower acidity or a solvation mechanism at higher acidity[7].

Potential in Pharmaceutical Formulations and Drug Delivery

While dimethyl sulfoxide (DMSO) is widely used in the pharmaceutical industry for drug discovery, API synthesis, and as a penetration enhancer in topical formulations, the properties of its higher homologs are less explored[1][8]. The ability of sulfoxides to enhance the solubility and bioavailability of poorly water-soluble drugs is a key area of interest[9][10][11]. The longer alkyl chains of dipropyl and di-n-butyl sulfoxide could potentially offer different solubility profiles and skin penetration characteristics compared to DMSO, opening avenues for their use in novel drug delivery systems.

Cryoprotectant Properties: An Area for Future Exploration

Dimethyl sulfoxide is a well-established cryoprotectant used to prevent cell damage during freezing[12]. While there is limited specific data on the cryoprotectant properties of dipropyl and di-n-butyl sulfoxide, their structural similarity to DMSO suggests they could also possess cryoprotective capabilities. Further research is needed to evaluate their efficacy and potential toxicity in this application.

Experimental Protocols: A Practical Guide

To facilitate the practical application and comparative evaluation of these sulfoxides, this section provides detailed experimental protocols for their synthesis and the characterization of their solvent properties.

Synthesis of Dialkyl Sulfoxides by Oxidation of Sulfides

A common and effective method for the synthesis of sulfoxides is the oxidation of the corresponding sulfides. This protocol is a general procedure that can be adapted for the synthesis of both dipropyl and di-n-butyl sulfoxide.

Workflow for Sulfoxide Synthesis

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A Senior Application Scientist's Guide to Dipropyl Sulfoxide: Unveiling the Advantages Over Traditional Polar Aprotic Solvents

For decades, polar aprotic solvents like Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), and N-Methyl-2-pyrrolidone (NMP) have been mainstays in the chemist's toolkit. Their ability to dissolve a wide range of compounds and accelerate reaction rates, particularly for SN2 reactions, is well-documented.[1] However, growing concerns over the toxicity and handling of traditional solvents have spurred the search for safer, more effective alternatives. This guide introduces Dipropyl Sulfoxide (DPSO), a higher homolog of DMSO, and delineates its distinct advantages, supported by physicochemical data and practical insights for researchers in organic synthesis and drug development.

The Polar Aprotic Solvent Landscape: A Brief Overview

Polar aprotic solvents are characterized by their high polarity (high dielectric constant) and the absence of acidic protons.[2] This unique combination allows them to effectively solvate cations while leaving anions relatively "naked" and highly reactive.[3] This property is particularly beneficial for nucleophilic substitution reactions, where an unencumbered nucleophile leads to significantly enhanced reaction rates.[1][4]

While effective, the most common members of this class come with significant drawbacks:

• Dimethyl Sulfoxide (DMSO): Heralded as a "universal solvent," DMSO is known for its exceptional solvency and its ability to penetrate skin and other biological membranes.[5][6] This latter property, while useful for transdermal drug delivery, poses a significant safety risk, as it can carry dissolved toxic substances into the body.[7][8] Although less toxic than DMF or NMP, it is not without health concerns and can cause skin irritation and other side effects.[7][9]

• Dimethylformamide (DMF): A powerful solvent for many organic and inorganic compounds, DMF's utility is overshadowed by its significant toxicity. It is classified as a hepatotoxin and a reproductive hazard, leading to increasing regulatory scrutiny.[9][10]

• N-Methyl-2-pyrrolidone (NMP): Similar to DMF, NMP is a versatile solvent but also faces restrictions due to its reproductive toxicity.[9]

The quest for a solvent that retains the benefits of this class while mitigating the risks leads us to explore alternatives like Dipropyl Sulfoxide.

Introducing Dipropyl Sulfoxide (DPSO): A Structural and Functional Analysis

Dipropyl sulfoxide, with the chemical formula C₆H₁₄OS, is a structural analog of DMSO where the methyl groups are replaced by propyl groups.[11][12][13] This seemingly minor change in molecular structure has profound implications for its physical and chemical properties, offering a unique profile for specialized applications.

Caption: Molecular relationship between DPSO and common polar aprotic solvents.

The primary distinction of DPSO lies in its increased lipophilicity due to the longer propyl chains. This modification influences its solvency, reactivity, and interaction with biological systems, creating a set of advantages over its methyl counterpart.

Comparative Analysis: DPSO vs. The Incumbents

The superiority of a solvent is context-dependent. DPSO's advantages become clear when we compare its properties directly with those of DMSO, DMF, and NMP.

Key Advantages of Dipropyl Sulfoxide:

• Enhanced Solubility for Lipophilic Compounds: The two propyl groups give DPSO a more nonpolar character compared to DMSO. This is a significant advantage when working with reactions involving nonpolar or lipophilic starting materials that may have limited solubility in highly polar solvents like pure DMSO or DMF. This can lead to more homogeneous reaction mixtures and improved reaction rates and yields. For instance, in pharmaceutical formulations, DPSO can enhance the solubility and bioavailability of steroidal compounds.[13]

• Potentially Reduced Skin Permeability and Lower Toxicity: While comprehensive toxicological data for DPSO is less abundant than for DMSO, the larger molecular size and increased lipophilicity suggest a lower potential for rapid skin penetration. The well-known ability of DMSO to act as a carrier for other molecules across the skin is a major safety concern in laboratory and industrial settings.[8] DPSO, by being less permeable, presents a potentially safer handling profile.

• Higher Boiling Point and Thermal Stability: A higher boiling point is often desirable for reactions that require elevated temperatures, as it reduces solvent loss through evaporation and allows for a wider operational temperature range. This contributes to more consistent reaction conditions and improved process control.

• Unique Performance in Organic Synthesis: Like other sulfoxides, DPSO can be activated and used as a mild and selective oxidizing agent in transformations analogous to the Swern or Pfitzner-Moffatt oxidations.[14] The different steric and electronic properties conferred by the propyl groups can influence the selectivity and reactivity in these processes, offering a valuable alternative for optimizing complex syntheses.

Physicochemical Properties Comparison:

Property	Dipropyl Sulfoxide (DPSO)	Dimethyl Sulfoxide (DMSO)	Dimethylformamide (DMF)	N-Methyl-2-pyrrolidone (NMP)
Formula	C₆H₁₄OS	(CH₃)₂SO	HCON(CH₃)₂	C₅H₉NO
Molar Mass ( g/mol )	134.24[11][12]	78.13[5]	73.09	99.13
Boiling Point (°C)	~216 (Predicted)	189[5][9]	153[9][15]	202
Melting Point (°C)	N/A	19[5]	-61	-24
Dielectric Constant	N/A	47[15]	38[15]	32
Toxicity Profile	Data limited; expected lower skin permeability	Low acute toxicity, but high skin permeability[8][16]	Hepatotoxic, reproductive hazard[9][10]	Reproductive hazard[9]

Note: Experimental data for some of DPSO's properties are not as widely published as for more common solvents. The boiling point is an estimated value.

Experimental Protocol: Nucleophilic Aromatic Substitution (SNAr)

To illustrate the practical advantages of DPSO, let's consider a model SNAr reaction, a cornerstone of pharmaceutical and fine chemical synthesis. In this example, we will synthesize a diaryl ether. The enhanced solubility of a potentially lipophilic aryl halide in DPSO can be a deciding factor in achieving high yields.

Objective: To compare the efficacy of DPSO and DMSO as solvents in the SNAr reaction between 4-fluoronitrobenzene and the potassium salt of 4-tert-butylphenol.

Reaction Scheme: 4-Fluoronitrobenzene + Potassium 4-tert-butylphenoxide → 4-(4-tert-Butylphenoxy)-1-nitrobenzene + KF

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A Senior Application Scientist's Guide to Validating Dipropyl Sulfoxide as a Novel Cryoprotective Agent

For: Researchers, scientists, and drug development professionals exploring alternatives to conventional cryoprotectants.

Introduction: The Quest for Superior Cryopreservation

The long-term storage of viable cells and tissues through cryopreservation is a cornerstone of modern biomedical research and clinical applications. For decades, dimethyl sulfoxide (DMSO) has been the gold standard cryoprotective agent (CPA), prized for its ability to mitigate ice crystal formation and preserve cellular integrity at cryogenic temperatures.[1][2] However, the well-documented cytotoxic effects of DMSO, which can impair cellular function and even induce differentiation in sensitive cell types, have spurred a continuous search for less toxic and more effective alternatives.[2]

This guide focuses on a potential alternative: Dipropyl sulfoxide . As a dialkyl sulfoxide, it shares a chemical lineage with DMSO, suggesting it may possess cryoprotective properties. However, a significant gap exists in the scientific literature regarding its efficacy and toxicity profile in cryopreservation. This document, therefore, serves as a comprehensive framework for researchers to systematically validate and compare the experimental results of Dipropyl sulfoxide against the established benchmark, DMSO.

We will delve into the known physicochemical properties of Dipropyl sulfoxide, present a head-to-head comparison with DMSO, and provide detailed, self-validating experimental protocols to rigorously assess its potential as a novel cryoprotective agent.

Comparative Analysis of Physicochemical Properties

A cryoprotectant's efficacy is intrinsically linked to its physicochemical properties. These characteristics determine its ability to penetrate cell membranes, interact with water molecules to prevent ice crystal formation, and its potential for cytotoxicity. Below is a comparative table of known properties for Dipropyl sulfoxide and DMSO.

Property	Dipropyl Sulfoxide	Dimethyl Sulfoxide (DMSO)	Significance in Cryopreservation
Molecular Formula	C₆H₁₄OS	C₂H₆OS	Influences molecular size and interactions.
Molecular Weight	134.24 g/mol	78.13 g/mol	Affects membrane permeability and diffusion rates.
Boiling Point	475 K (201.85 °C)[3]	462 K (189 °C)[4]	Higher boiling points can indicate stronger intermolecular forces.
Melting Point	297.9 K (24.75 °C)[3]	292 K (19 °C)[4]	A lower melting point is generally preferred to avoid solidification at room temperature.
logP (Octanol/Water)	1.555[3]	-1.35	Indicates the hydrophobicity/hydrophilicity of the molecule, which is crucial for membrane penetration. A higher logP suggests greater hydrophobicity.
Water Solubility	Log10 of Water solubility in mol/l = -0.97[3]	Miscible	High water solubility is essential for preparing effective cryopreservation media.

Expert Insights: The higher molecular weight and logP of Dipropyl sulfoxide compared to DMSO suggest it is a larger and more hydrophobic molecule. This could potentially hinder its ability to rapidly penetrate cell membranes, a key characteristic of effective permeating cryoprotectants. However, its structural similarity to DMSO warrants a thorough experimental investigation into its cryoprotective capabilities.

Experimental Validation Workflow: A Head-to-Head Comparison

To rigorously evaluate Dipropyl sulfoxide, a series of controlled experiments against a 10% DMSO standard is essential. The following workflow provides a comprehensive approach to assess both the cryoprotective efficacy and the cytotoxic profile.

Caption: Experimental workflow for validating Dipropyl sulfoxide.

Phase 1: Foundational Cytotoxicity Assessment

Before evaluating its cryoprotective properties, it is crucial to determine the inherent toxicity of Dipropyl sulfoxide at physiological temperatures.

Detailed Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Plate a human cell line (e.g., HeLa, HepG2) in a 96-well plate at a density of 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Preparation of Test Solutions: Prepare a series of concentrations of Dipropyl sulfoxide and DMSO (e.g., 0.1%, 0.5%, 1%, 2.5%, 5%, 10% v/v) in complete cell culture medium.

• Exposure: Remove the old medium from the wells and add 100 µL of the prepared test solutions to the respective wells. Include a vehicle control (medium only).

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control.

Phase 2: Cryopreservation and Thawing Protocol

This phase directly compares the ability of Dipropyl sulfoxide and DMSO to protect cells during the freeze-thaw cycle.

Detailed Protocol: Standard Cryopreservation

• Cell Preparation: Harvest cells in the logarithmic growth phase and determine the viable cell count using a Trypan Blue exclusion assay.[5] Centrifuge the cell suspension and resuspend the pellet in cold cryopreservation medium at a concentration of 1 x 10⁶ viable cells/mL.

• Cryopreservation Media:

  • Control: 90% fetal bovine serum (FBS) + 10% DMSO.

  • Experimental: 90% FBS + a range of concentrations of Dipropyl sulfoxide (determined from Phase 1).

• Aliquoting: Dispense 1 mL of the cell suspension into cryovials.

• Controlled-Rate Freezing: Place the cryovials in a controlled-rate freezing container (e.g., "Mr. Frosty") and store at -80°C for 24 hours. This achieves a cooling rate of approximately -1°C/minute.[2]

• Cryogenic Storage: Transfer the cryovials to a liquid nitrogen dewar for long-term storage (at least 48 hours).

• Rapid Thawing: Rapidly thaw the cryovials in a 37°C water bath until a small ice crystal remains.[6]

Phase 3: Comprehensive Post-Thaw Assessment

A multi-faceted approach is necessary to thoroughly evaluate the health and functionality of the cryopreserved cells.

1. Immediate Post-Thaw Viability

Detailed Protocol: Trypan Blue Exclusion Assay

• Sample Preparation: Immediately after thawing, transfer the cell suspension to a centrifuge tube containing 9 mL of pre-warmed complete culture medium.

• Centrifugation: Centrifuge at 200 x g for 5 minutes to pellet the cells and remove the cryoprotectant.

• Resuspension: Resuspend the cell pellet in 1 mL of fresh medium.

• Staining: Mix 10 µL of the cell suspension with 10 µL of 0.4% Trypan Blue solution.

• Counting: Load the mixture onto a hemocytometer and count the number of viable (unstained) and non-viable (blue) cells under a microscope.

• Calculation: Calculate the percentage of viable cells.

2. Functional Assessment: Cell Proliferation

Detailed Protocol: Cell Proliferation Assay (MTT)

• Seeding: After the post-thaw viability count, seed a known number of viable cells (e.g., 5 x 10³ cells/well) into a 96-well plate.

• Incubation: Culture the cells for a period of 3-5 days, allowing for several population doublings.

• MTT Assay: Perform an MTT assay as described in Phase 1 at various time points (e.g., 24, 48, 72 hours) to assess the rate of proliferation.

3. Membrane Integrity and Apoptosis vs. Necrosis

Cryopreservation can induce two primary forms of cell death: apoptosis (programmed cell death) and necrosis (uncontrolled cell death due to injury).[7] Differentiating between these is crucial for understanding the mechanism of cryo-injury.

Caption: Differentiating apoptosis and necrosis in cryo-injury.

Detailed Protocol: Annexin V and Propidium Iodide (PI) Staining

• Cell Preparation: Following the post-thaw wash, resuspend 1 x 10⁵ cells in 100 µL of Annexin V binding buffer.

• Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide to the cell suspension.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Analysis: Analyze the stained cells by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Interpreting the Results: A Comparative Framework

The data gathered from these experiments will allow for a robust comparison of Dipropyl sulfoxide and DMSO.

Metric	Favorable Outcome for Dipropyl Sulfoxide	Potential Interpretation
Cytotoxicity	Higher cell viability at equivalent concentrations compared to DMSO.	Dipropyl sulfoxide is inherently less toxic to the cells.
Post-Thaw Viability	Significantly higher percentage of viable cells compared to 10% DMSO.	Dipropyl sulfoxide provides superior protection against cryo-injury.
Cell Proliferation	A shorter lag phase and a proliferation rate comparable to or faster than DMSO-treated cells.	Cells cryopreserved with Dipropyl sulfoxide recover their metabolic function more rapidly.
Apoptosis/Necrosis	A lower percentage of apoptotic and necrotic cells.	Dipropyl sulfoxide is more effective at preventing both immediate and delayed-onset cell death.

Conclusion and Future Directions

The absence of comprehensive data on Dipropyl sulfoxide as a cryoprotective agent presents both a challenge and an opportunity. By following the rigorous validation framework outlined in this guide, researchers can systematically evaluate its potential. Should Dipropyl sulfoxide demonstrate lower cytotoxicity and comparable or superior cryoprotective efficacy to DMSO, it could represent a significant advancement in the field of biopreservation. Further studies could then explore its efficacy with different cell types, its mechanism of action in inhibiting ice crystal formation, and its potential in more complex systems such as tissues and organoids.

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A Comparative Guide to Sulfoxide Ligands in Asymmetric Catalysis

For researchers, scientists, and drug development professionals, the selection of an appropriate chiral ligand is a critical decision that profoundly influences the efficiency and stereochemical outcome of an asymmetric catalytic reaction. While nitrogen- and phosphorus-based ligands have historically dominated the field, chiral sulfoxides have emerged as a versatile and powerful class of ligands, offering unique steric and electronic properties.[1][2] This guide provides an in-depth comparative analysis of different classes of sulfoxide ligands, supported by experimental data, to empower researchers in making informed decisions for their catalytic systems.

The Ascendancy of Sulfoxide Ligands: Unique Advantages in Catalysis

Chiral sulfoxide ligands offer several distinct advantages over traditional ligand scaffolds. The chirality is centered on the sulfur atom, which is directly involved in coordination to the metal center. This proximity of the chiral information to the reaction site can lead to highly effective stereochemical communication.[1][2] Furthermore, sulfoxides possess both a lone pair on the sulfur and an oxygen atom, allowing for flexible coordination to the metal center through either atom, which can influence the catalytic cycle in unique ways.[1][2]

The effectiveness of a sulfoxide ligand is dictated by the interplay of its electronic and steric properties. The electron-donating ability of the sulfoxide can be tuned by the nature of the substituents on the sulfur atom, which in turn influences the reactivity of the metal center. Steric hindrance around the chiral sulfur center plays a crucial role in creating a well-defined chiral pocket around the metal, which is essential for differentiating between the prochiral faces of the substrate.

A Comparative Analysis of Sulfoxide Ligand Classes

Sulfoxide ligands can be broadly categorized into three main classes: mono-sulfoxides, bis-sulfoxides, and hybrid sulfoxide ligands. Each class exhibits distinct characteristics and is suited for different types of catalytic transformations.

Mono-Sulfoxide Ligands

Simple chiral mono-sulfoxides are the foundational class of these ligands. Their synthesis is often straightforward, with the Andersen synthesis being a classical and widely used method for obtaining enantiomerically pure aryl alkyl sulfoxides.[3] These ligands have proven effective in a range of asymmetric reactions, including additions of organometallic reagents to aldehydes and imines.

Bis-Sulfoxide Ligands

Bis-sulfoxide ligands feature two chiral sulfoxide moieties, often connected by a flexible or rigid backbone. This bidentate coordination can lead to more stable metal complexes and a more defined chiral environment compared to their monodentate counterparts. This often translates to higher enantioselectivities in catalytic reactions. The bicyclic bis-sulfoxide ligands, for instance, have shown notable improvements in reaction kinetics and yields in palladium-catalyzed allylic C-H oxidation.[4]

Hybrid Sulfoxide Ligands

Hybrid sulfoxide ligands incorporate a chiral sulfoxide group alongside another coordinating group, such as a phosphine, an amine, or a Schiff base. These ligands combine the unique properties of the sulfoxide with the well-established catalytic performance of other ligand classes. For example, sulfoxide-phosphine ligands have been rationally designed for palladium-catalyzed asymmetric allylic alkylation, achieving excellent yields and enantioselectivities.[5] Similarly, metal-containing Schiff base/sulfoxide ligands have been successfully employed in palladium-catalyzed asymmetric intramolecular allylic C–H amination reactions.[6]

Performance Data in a Benchmark Reaction: Palladium-Catalyzed Asymmetric Allylic Alkylation (AAA)

To provide a clear comparison of the performance of different sulfoxide ligand classes, we will consider the well-established palladium-catalyzed asymmetric allylic alkylation (AAA) of 1,3-diphenylallyl acetate with dimethyl malonate as a benchmark reaction.

Ligand Class	Representative Ligand	Yield (%)	Enantiomeric Excess (ee, %)	Reference
Mono-sulfoxide	(R)-tert-Butyl phenyl sulfoxide	Moderate	Moderate	[7] (qualitative)
Bis-sulfoxide	Bicyclic bis-sulfoxide	Good to Excellent	Not reported for AAA	[4]
Hybrid (Sulfoxide-Phosphine)	Rationally designed SOP	up to 97%	up to >99%	[5]
Hybrid (Sulfoxide-Schiff Base)	Cu(II)-Schiff base/sulfoxide	Not reported for AAA	up to 91:9 er (for C-H amination)	[6]

Experimental Protocols

To ensure the practical applicability of this guide, we provide detailed, step-by-step methodologies for the synthesis of a representative chiral mono-sulfoxide ligand and for the benchmark palladium-catalyzed asymmetric allylic alkylation reaction.

Synthesis of (R)-tert-Butyl Phenyl Sulfoxide via the Andersen Method

The Andersen synthesis is a reliable method for the preparation of enantiomerically pure sulfoxides.[3] It involves the reaction of a diastereomerically pure sulfinate ester with a Grignard reagent, which proceeds with complete inversion of configuration at the sulfur atom.[3]

Protocol:

• Preparation of Diastereomerically Pure Menthyl p-Toluenesulfinate: This step is crucial and often involves the fractional crystallization of the diastereomeric mixture obtained from the reaction of p-toluenesulfinyl chloride with (-)-menthol.

• Grignard Reaction:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, place the diastereomerically pure menthyl p-toluenesulfinate.

  • Dissolve the sulfinate ester in an anhydrous ether solvent such as diethyl ether or tetrahydrofuran (THF).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of tert-butylmagnesium chloride in THF via the dropping funnel with vigorous stirring.

  • Allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the product with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the enantiomerically pure (R)-tert-butyl phenyl sulfoxide.

Palladium-Catalyzed Asymmetric Allylic Alkylation (AAA)

This protocol is a general procedure for the benchmark AAA reaction and can be adapted for screening different sulfoxide ligands.

Protocol:

• Catalyst Preparation:

  • In a glovebox or under an inert atmosphere, add the palladium precursor (e.g., [Pd(allyl)Cl]₂) and the chiral sulfoxide ligand to a dry Schlenk tube.

  • Add a dry, degassed solvent (e.g., dichloromethane or THF).

  • Stir the mixture at room temperature for a specified time to allow for complex formation.

• Reaction Setup:

  • In a separate Schlenk tube, dissolve 1,3-diphenylallyl acetate and the nucleophile (dimethyl malonate) in the reaction solvent.

  • Add the base (e.g., N,O-bis(trimethylsilyl)acetamide (BSA) and a catalytic amount of potassium acetate).

• Reaction Execution:

  • Cool the reaction mixture to the desired temperature (e.g., 0 °C or room temperature).

  • Add the pre-formed catalyst solution to the reaction mixture via syringe.

  • Stir the reaction under an inert atmosphere and monitor its progress by TLC or GC/LC.

• Work-up and Analysis:

  • Once the reaction is complete, quench it with a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent.

  • Wash the combined organic layers, dry over an anhydrous salt, and concentrate in vacuo.

  • Purify the product by column chromatography.

  • Determine the yield and enantiomeric excess (ee) of the product by chiral HPLC or GC analysis.

Mechanistic Insights and Ligand Design Principles

The stereochemical outcome of a sulfoxide-ligated catalytic reaction is governed by the precise three-dimensional arrangement of the ligand, substrate, and metal center in the transition state. The sulfoxide ligand controls stereoselectivity by creating a chiral pocket that favors one approach of the nucleophile to the substrate over the other.

The nature of the sulfoxide's substituents significantly impacts the shape and electronic properties of this chiral pocket. Bulky substituents can enhance steric repulsion, leading to higher enantioselectivity. The ability of the sulfoxide to coordinate through either the sulfur or oxygen atom adds another layer of complexity and potential for tuning the catalyst's reactivity and selectivity. In hybrid ligands, the interplay between the sulfoxide and the other donor atom is crucial in defining the geometry of the metal complex and, consequently, the stereochemical outcome.

Conclusion and Future Outlook

Chiral sulfoxide ligands have firmly established themselves as a valuable tool in the asymmetric catalysis toolbox. Their unique electronic and steric properties, coupled with their modular synthesis, make them an attractive alternative to more traditional ligand systems. This guide has provided a comparative overview of the different classes of sulfoxide ligands, highlighting the superior performance of hybrid systems in the benchmark palladium-catalyzed asymmetric allylic alkylation.

The detailed experimental protocols and mechanistic insights provided herein are intended to serve as a practical resource for researchers in the field. As our understanding of the subtle interplay between ligand structure and catalytic performance continues to grow, we can anticipate the development of even more efficient and selective sulfoxide-based catalysts for a wide range of asymmetric transformations, further advancing the fields of organic synthesis and drug discovery.

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A Senior Application Scientist's Guide to Assessing the Environmental Impact of Dipropyl Sulfoxide and Its Alternatives

In the landscape of modern chemical research and pharmaceutical development, the choice of a solvent extends far beyond its physical properties and reaction compatibility. As the principles of green chemistry become increasingly integral to sustainable science, a rigorous evaluation of a solvent's environmental footprint is no longer optional but essential. This guide provides an in-depth comparison of the environmental impact of Dipropyl sulfoxide against prominent and emerging alternatives, offering researchers the data and methodologies needed to make environmentally conscious decisions without compromising scientific outcomes.

The Overlooked Environmental Burden of Solvents

Organic solvents are ubiquitous in the laboratory, yet their environmental and health impacts are significant.[1] Many are volatile organic compounds (VOCs) that contribute to air pollution, while others exhibit persistence in ecosystems, bioaccumulate in food chains, or present considerable toxicity to aquatic life.[2] The entire lifecycle of a solvent, from its synthesis (often from petrochemical feedstocks) to its ultimate disposal (frequently via energy-intensive incineration), carries a substantial environmental cost.[3] This reality necessitates a shift towards solvents that are not only effective but also benign by design.

Environmental Profile of Dipropyl Sulfoxide

Dipropyl sulfoxide (C₆H₁₄OS) is an organosulfur compound with properties that make it a functional solvent in various applications.[4][5] However, a complete assessment of its environmental profile reveals areas of concern.

• Ecotoxicity: Data for the closely related compound, dipropyl sulfide, shows it to be harmful to aquatic life with long-lasting effects. One study on Pimephales promelas (fathead minnow) reported a 96-hour LC50 (the concentration lethal to 50% of the test population) of 21.7 mg/L, indicating significant aquatic toxicity. While direct, comprehensive ecotoxicity data for Dipropyl sulfoxide is limited in publicly available literature, the toxicity of its sulfide analogue warrants a cautious approach.

• Biodegradability: There is a notable lack of specific, standardized biodegradability data for Dipropyl sulfoxide in the reviewed literature. Its GHS classification includes warnings for inhalation, suggesting potential respiratory sensitization, but does not provide a clear picture of its environmental persistence.[6] The absence of "readily biodegradable" classification in available safety data sheets implies that it may persist in the environment.

• Health Hazards: According to aggregated GHS information, Dipropyl sulfoxide is classified as a respiratory sensitizer, meaning it may cause allergy or asthma symptoms if inhaled.[6]

A Survey of Greener Alternatives

The search for safer, more sustainable solvents has yielded several promising alternatives to traditional dipolar aprotic solvents. This guide will focus on comparing Dipropyl sulfoxide with a well-established solvent, Dimethyl sulfoxide (DMSO), and three emerging greener alternatives.

• Dimethyl Sulfoxide (DMSO): Perhaps the most well-known sulfoxide, DMSO is often considered a greener solvent alternative.[1] It is recyclable, has low toxicity, and can be produced from renewable resources like lignocellulosic biomass.[1][7]

• Cyrene™ (Dihydrolevoglucosenone): A bio-based solvent derived from waste cellulose, Cyrene™ is positioned as a direct replacement for solvents like NMP, DMF, and DMSO.[8] It is notable for being fully biodegradable and possessing low toxicity.[9]

• Sulfolane: This organosulfur solvent is used in industrial processes for purification.[10] While effective, its environmental profile includes concerns about contamination and persistence, though it is biodegradable under certain aerobic conditions.[2][10]

• N-Butyl-2-pyrrolidone (NBP): NBP is presented as a safer alternative to reprotoxic solvents like NMP.[11] However, it is classified as harmful if swallowed and causes skin and eye irritation.[12][13]

Comparative Environmental Impact Assessment

To facilitate an objective comparison, the following table summarizes key environmental and safety parameters for Dipropyl sulfoxide and its alternatives.

Solvent	Source	Biodegradability	Aquatic Toxicity (LC50/EC50)	Key Health Hazards
Dipropyl Sulfoxide	Petrochemical	Data not readily available; assumed not readily biodegradable.	21.7 mg/L (96h, Fathead Minnow, for Dipropyl sulfide)	Respiratory Sensitizer[6]
Dimethyl Sulfoxide (DMSO)	Petrochemical / Bio-based[7]	Photodegrades fairly rapidly; does not bioaccumulate.[1]	>1000 mg/L (Fish, Daphnia, Algae)	Low toxicity; not classified as hazardous under GHS.[14]
Cyrene™	Bio-based (Cellulose)[8]	Readily biodegradable (99% in 14 days).[9][15]	Defined as "practical non-toxic" to the environment.[15]	Causes serious eye irritation (H319).[8]
Sulfolane	Petrochemical	Biodegradable under aerobic conditions, but can be persistent.[2][10]	Oral LD50 (rat): 1.9 g/kg. Aquatic data varies.	Acutely toxic at high doses.[2]
N-Butyl-2-pyrrolidone (NBP)	Petrochemical	Data not readily available.	Data not readily available.	Harmful if swallowed; skin & eye irritant.[12][13]

Methodologies for Environmental Impact Assessment

Scientific integrity demands transparent and reproducible methods. The data presented in this guide is derived from standardized testing protocols, principally those established by the Organisation for Economic Co-operation and Development (OECD).

Experimental Protocol 1: Assessing Ready Biodegradability (OECD 301F)

The OECD 301F Manometric Respirometry Test is a cornerstone for evaluating if a chemical can be rapidly broken down by microorganisms in an aerobic environment.

Causality: This test operates on the principle that as microorganisms consume an organic substance, they consume oxygen. By measuring this oxygen depletion in a closed system over 28 days, we can quantify the extent of biodegradation. The carbon dioxide produced is absorbed, creating a pressure drop that is measured manometrically.

Step-by-Step Methodology:

• Preparation of Mineral Medium: Prepare a mineral salt medium containing essential nutrients for microbial life (e.g., potassium, magnesium, calcium, iron salts) in purified water.

• Inoculum Preparation: Collect activated sludge from a domestic wastewater treatment plant. This serves as a diverse source of environmental microorganisms. The sludge is washed and aerated to prepare it for the test.

• Test Setup:

  • Test Vessels: Add the mineral medium to several sealed glass bottles (respirometers).

  • Test Substance: Add the test substance (e.g., Dipropyl sulfoxide) to the test vessels to achieve a concentration that yields a theoretical oxygen demand (ThOD) of at least 100 mg/L.

  • Control Vessels: Prepare blank controls containing only the inoculum and mineral medium to measure background respiration.

  • Reference Vessels: Prepare positive controls with a readily biodegradable substance (e.g., sodium benzoate) to validate the activity of the inoculum.

  • CO2 Absorber: Place a small vial of a CO2 absorbent (e.g., sodium hydroxide) inside each sealed bottle.

• Incubation: Incubate all vessels at a constant temperature (typically 22 ± 2°C) in the dark for 28 days.[16] The bottles are continuously stirred to ensure oxygen distribution.

• Data Collection: The pressure change in each bottle is recorded continuously by the manometric sensor. This pressure drop is used to calculate the amount of oxygen consumed.

• Analysis: The percentage of biodegradation is calculated by dividing the measured biological oxygen demand (BOD) by the theoretical oxygen demand (ThOD) of the substance. A substance is considered "readily biodegradable" if it reaches 60% biodegradation within a 10-day window during the 28-day test.[17]

Experimental Protocol 2: Assessing Acute Aquatic Toxicity (OECD 202)

The OECD 202, Daphnia sp. Acute Immobilisation Test, is a standard method to determine the toxicity of a substance to aquatic invertebrates.

Causality: Daphnia magna (water fleas) are sensitive indicator species. Their immobilization or death upon exposure to a chemical provides a clear and measurable endpoint for acute toxicity. The concentration that immobilizes 50% of the population (EC50) is a critical metric for environmental risk assessment.

Step-by-Step Methodology:

• Test Organisms: Use juvenile Daphnia, less than 24 hours old, sourced from a healthy laboratory culture.

• Test Solutions:

  • Prepare a series of test solutions with varying concentrations of the substance (e.g., Dipropyl sulfoxide) in a suitable culture water. A geometric series of at least five concentrations is recommended.[18]

  • If the substance is poorly soluble, a solvent carrier may be used, but its concentration must be minimal and a solvent control group must be included.[18]

  • A control group containing only culture water is mandatory.

• Exposure:

  • Place a set number of daphnids (e.g., 5-10) into replicate test vessels for each concentration and the control.

  • Incubate the vessels for 48 hours at a controlled temperature (e.g., 20°C) with a defined light-dark cycle.[19]

• Observation: At 24 and 48 hours, count the number of immobilized daphnids in each vessel. An individual is considered immobilized if it cannot swim within 15 seconds after gentle agitation of the test vessel.[20]

• Data Analysis: Use statistical methods (e.g., probit analysis) to calculate the 48-hour EC50 value and its 95% confidence limits. This value represents the concentration of the substance that is effective in immobilizing 50% of the daphnids.

Visualization of the Decision-Making Workflow

Choosing a greener solvent involves a multi-faceted assessment. The following diagram illustrates a logical workflow for this process, integrating performance, safety, and environmental criteria.

Caption: A workflow for selecting a greener solvent alternative.

Expert Analysis and Recommendations

The available data presents a compelling case for choosing alternatives over Dipropyl sulfoxide where feasible.

• Clear Winners in Green Chemistry: For applications where a dipolar aprotic solvent is needed, Cyrene™ stands out as a superior alternative from an environmental perspective. Its derivation from renewable sources, coupled with its ready biodegradability and low toxicity, aligns perfectly with the principles of green chemistry.[9][15]

• The Established, Greener Choice: DMSO remains a robust and environmentally preferable alternative to many traditional solvents.[1] Its low toxicity, recyclability, and potential for bio-based production make it a reliable choice for a wide range of applications.[1][7] The vast body of literature on its use also provides a high degree of confidence in its performance.

• A Cautious Approach is Warranted: The significant lack of comprehensive and standardized environmental data for Dipropyl sulfoxide and N-Butyl-2-pyrrolidone is a major red flag. In a modern regulatory and sustainability-focused environment, the use of chemicals with incomplete environmental profiles carries inherent risks. The aquatic toxicity associated with the related dipropyl sulfide further strengthens the argument for avoiding Dipropyl sulfoxide in favor of better-characterized alternatives. Sulfolane , while biodegradable, has known contamination issues and should be used with stringent environmental controls.[10]

The imperative to integrate green chemistry into daily laboratory practice requires a critical re-evaluation of our most common tools, including solvents. While Dipropyl sulfoxide may be a functional solvent, the available evidence and significant data gaps regarding its environmental impact make it a less desirable choice compared to readily available, well-characterized, and more sustainable alternatives. Bio-based solvents like Cyrene™ represent the future of sustainable chemistry, while established solvents like DMSO offer a proven and environmentally sound option for today's researchers. By adopting the methodologies and data-driven approach outlined in this guide, scientists and drug development professionals can make informed decisions that protect our planet while advancing scientific discovery.

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A Comprehensive Cost-Benefit Analysis of Dipropyl Sulfoxide in Chemical Synthesis: A Guide for Researchers

In the landscape of modern chemical synthesis, the choice of solvent is a critical decision that profoundly influences reaction outcomes, process efficiency, and overall sustainability. While Dimethyl sulfoxide (DMSO) and Dimethylformamide (DMF) have long been the workhorses of polar aprotic solvents, the search for viable alternatives with improved safety and environmental profiles is a continuous endeavor. This guide offers a detailed cost-benefit analysis of Dipropyl sulfoxide (DPSO), a lesser-known dialkyl sulfoxide, as a potential alternative in various synthetic applications. We present a comparative overview of its performance, cost-effectiveness, and safety against the industry standards, DMSO and DMF, supported by available data and experimental insights.

Physicochemical Properties: A Comparative Overview

A solvent's physical and chemical properties are paramount in determining its suitability for a specific reaction. These properties influence solubility, reaction kinetics, and downstream processing. Below is a comparative table of key physicochemical parameters for DPSO, DMSO, and DMF.

Property	Dipropyl sulfoxide (DPSO)	Dimethyl sulfoxide (DMSO)	Dimethylformamide (DMF)
Molecular Formula	C₆H₁₄OS[1]	C₂H₆OS	C₃H₇NO
Molecular Weight ( g/mol )	134.24[1][2]	78.13	73.09
Boiling Point (°C)	~202	189	153
Melting Point (°C)	~25	18.5	-61
Density (g/mL at 20°C)	~1.00	1.100	0.944
Flash Point (°C)	89	87	58
Solubility in Water	Soluble	Miscible	Miscible

Key Insights:

• Higher Boiling Point: DPSO's higher boiling point compared to DMSO and DMF can be advantageous for reactions requiring elevated temperatures, offering a wider operational window and reduced solvent loss due to evaporation.

• Structural Bulk: The propyl chains in DPSO make it a bulkier molecule than DMSO. This increased steric hindrance can influence reaction mechanisms and selectivity in certain cases.

• Polarity: All three are polar aprotic solvents, capable of dissolving a wide range of polar and nonpolar compounds.[3] While specific polarity parameters for DPSO are less documented, its sulfoxide group ensures significant polarity.

Performance in Synthesis: A Nascent Exploration

While DMSO and DMF have been extensively studied and utilized in a vast array of organic transformations, the application of DPSO as a reaction solvent is a developing area of research. The available literature suggests its potential in various reaction types, though direct comparative studies with DMSO and DMF are limited.

Potential Applications:

• Nucleophilic Substitution Reactions: Like other polar aprotic solvents, DPSO is expected to excel in promoting SN2 reactions by solvating cations and leaving the nucleophile relatively free and highly reactive.

• Palladium-Catalyzed Cross-Coupling Reactions: The polarity and thermal stability of DPSO could make it a suitable solvent for reactions like Suzuki and Heck couplings, which often require high temperatures.

• Oxidation Reactions: Sulfoxides themselves can act as oxidants under certain conditions. While DMSO is well-known in this regard (e.g., Swern oxidation), the reactivity of DPSO as an oxidant is an area for further investigation.

• Pharmaceutical Synthesis: DPSO has been mentioned in the context of the pharmaceutical industry, suggesting its potential use in drug synthesis and formulation.[4]

Experimental Data:

Direct, side-by-side experimental comparisons of reaction yields and kinetics in DPSO versus DMSO and DMF are not widely available in published literature. To provide a tangible comparison, we present a hypothetical experimental protocol for a common reaction, such as a nucleophilic aromatic substitution, which could be used to evaluate these solvents.

Experimental Protocol: Comparative Analysis of Solvents in a Nucleophilic Aromatic Substitution Reaction

Objective: To compare the efficacy of DPSO, DMSO, and DMF as solvents in the reaction of 4-fluoronitrobenzene with morpholine to yield 4-(4-nitrophenyl)morpholine.

Materials:

• 4-Fluoronitrobenzene

• Morpholine

• Potassium Carbonate (K₂CO₃)

• Dipropyl sulfoxide (DPSO)

• Dimethyl sulfoxide (DMSO)

• Dimethylformamide (DMF)

• Ethyl acetate

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Standard laboratory glassware and equipment (round-bottom flasks, condensers, magnetic stirrers, etc.)

• Analytical equipment (GC-MS or HPLC) for yield determination

Procedure:

• Reaction Setup: In three separate round-bottom flasks, charge 4-fluoronitrobenzene (1 mmol), morpholine (1.2 mmol), and K₂CO₃ (1.5 mmol).

• Solvent Addition: To each flask, add 5 mL of the respective solvent: DPSO to the first, DMSO to the second, and DMF to the third.

• Reaction: Stir the mixtures at 80°C and monitor the reaction progress by TLC or GC-MS at regular intervals (e.g., every hour).

• Work-up: After completion (or a set time, e.g., 6 hours), cool the reaction mixtures to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (3 x 15 mL) and brine (15 mL).

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Analysis: Analyze the crude product by GC-MS or HPLC to determine the yield of 4-(4-nitrophenyl)morpholine in each solvent.

This standardized protocol would provide valuable, directly comparable data on the performance of each solvent under identical conditions.

Cost-Benefit Analysis: Balancing Price and Performance

A crucial aspect of solvent selection, particularly in industrial settings, is the cost. While performance is paramount, the economic viability of a process is equally important.

Bulk Pricing Comparison (Estimated):

Solvent	Estimated Bulk Price (per kg)
Dipropyl sulfoxide (DPSO)	Pricing is less standardized and subject to supplier and purity. Generally expected to be higher than DMSO and DMF due to lower production volume.
Dimethyl sulfoxide (DMSO)	~$2.50 - $4.00
Dimethylformamide (DMF)	~$1.50 - $3.00

Note: Prices are estimates and can vary significantly based on supplier, purity grade, and market fluctuations.

Cost-Benefit Considerations:

While DPSO may currently have a higher upfront cost, a comprehensive cost-benefit analysis should consider the following:

• Improved Yield or Selectivity: If DPSO leads to significantly higher reaction yields or improved product selectivity, the increased output could offset the higher solvent cost.

• Reduced Reaction Times: Faster reaction rates can lead to increased throughput and lower energy consumption, contributing to overall process economy.

• Safety and Environmental Costs: The lower toxicity and better environmental profile of DPSO compared to DMF can lead to significant cost savings in terms of personal protective equipment (PPE), ventilation requirements, waste disposal, and regulatory compliance.

• Downstream Processing: The physical properties of DPSO, such as its boiling point and solubility profile, may simplify product isolation and purification, reducing downstream processing costs.

Health, Safety, and Environmental (HSE) Profile: A Key Differentiator

The HSE profile of a solvent is a major factor in its selection, with increasing pressure to adopt "greener" and safer alternatives.

Toxicity and Safety:

• Dipropyl sulfoxide (DPSO): Specific toxicity data for DPSO is limited. However, as a higher alkyl sulfoxide, it is generally considered to have low toxicity. The primary hazard identified is the potential to cause respiratory sensitization upon inhalation.[1]

• Dimethyl sulfoxide (DMSO): DMSO is known for its low toxicity.[5] Its ability to penetrate the skin is a notable characteristic, which can be a concern if it is contaminated with toxic solutes.

• Dimethylformamide (DMF): DMF is classified as a substance of very high concern (SVHC) due to its reproductive toxicity. It is also a suspected carcinogen and can cause liver damage.

Environmental Impact:

• Dimethyl sulfoxide (DMSO): DMSO is considered to be a more environmentally friendly solvent compared to many other polar aprotic solvents. It is biodegradable and has a lower environmental impact.

• Dimethylformamide (DMF): DMF is not readily biodegradable and its disposal can be problematic. Its production also has a significant environmental footprint.

Waste Disposal and Recycling:

Proper disposal of chemical waste is crucial. For sulfoxide solvents, incineration is a common disposal method. However, recycling through distillation is a more sustainable option. The higher boiling point of DPSO may require more energy for distillation compared to DMSO and DMF, but the development of efficient recycling protocols is an important area for future research.

Workflow and Process Considerations

The integration of a new solvent into an existing workflow requires careful consideration of its practical implications.

Logical Workflow for Solvent Selection and Implementation

Caption: A logical workflow for evaluating and implementing a new solvent in a synthesis process.

Conclusion and Future Outlook

Dipropyl sulfoxide presents itself as a potentially valuable, greener alternative to traditional polar aprotic solvents like DMF and, in certain applications, even DMSO. Its favorable physical properties, including a high boiling point, and its anticipated lower toxicity profile make it an attractive candidate for further investigation.

However, the current lack of comprehensive, comparative experimental data is a significant barrier to its widespread adoption. To fully realize the potential of DPSO, the research community must undertake systematic studies to benchmark its performance against established solvents in a variety of important chemical transformations. Furthermore, a more thorough understanding of its toxicological and ecotoxicological profile is necessary.

For researchers and drug development professionals, the exploration of DPSO offers an opportunity to develop more sustainable and safer synthetic processes. While the initial investment in evaluating a new solvent may seem daunting, the long-term benefits in terms of process efficiency, safety, and environmental responsibility can be substantial. As the chemical industry continues its shift towards greener practices, solvents like Dipropyl sulfoxide are poised to play an increasingly important role.

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• 1,1'-Sulfinylbis(propane) | C6H14OS | CID 20252. PubChem. [Link]

• Chemical Properties of Dipropyl sulfoxide (CAS 4253-91-2). Cheméo. [Link]

• Recent Advances in the Use of Dimethyl Sulfoxide as a Synthon in Organic Chemistry. (2022). SpringerLink. [Link]

• A Sulfur Monoxide Surrogate Designed for the Synthesis of Sulfoxides and Sulfinamides. Open Access LMU. [Link]

• Degradation of dimethyl-sulfoxide-containing wastewater using airlift bioreactor by polyvinyl-alcohol-immobilized cell beads. PubMed. [Link]

• Comparison Guide for Methyl Sulfoxide and Other Polar Non-Protonic Solvents (DMF, NMP, Acetonitrile). Ecovia Chemical. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Dipropyl Sulfoxide

As researchers and drug development professionals, our work necessitates the handling of a diverse array of chemical compounds. While many are well-characterized, some, like Dipropyl sulfoxide, require a more cautious approach due to an incomplete toxicological profile. This guide provides essential, immediate safety and logistical information for handling Dipropyl sulfoxide, grounded in the principle of proactive risk mitigation. Our objective is to ensure your safety by explaining not just what to do, but why it's necessary.

Understanding the Risks: A Profile of Dipropyl Sulfoxide

Dipropyl sulfoxide is a compound for which the toxicological properties have not been fully investigated[1]. The available Material Safety Data Sheet (MSDS) indicates that it may cause eye, skin, and respiratory tract irritation[1]. The absence of comprehensive toxicity data is a critical finding in itself. In laboratory settings, any substance with unknown long-term effects must be handled as potentially hazardous, mandating the use of robust engineering controls and a comprehensive Personal Protective Equipment (PPE) strategy.

Known and Potential Hazards:

• Eye Contact: May cause irritation[1].

• Skin Contact: May cause irritation[1].

• Inhalation: May cause respiratory tract irritation[1].

• Ingestion: May cause irritation of the digestive tract[1].

• Chronic Effects: No information has been found on the long-term health effects of exposure[1].

Given these factors, our primary defense is a multi-layered safety protocol, beginning with engineering controls and culminating in the correct selection and use of PPE.

Foundational Safety: Engineering and Administrative Controls

Before any personal protective equipment is worn, the primary lines of defense must be in place. PPE is intended to protect you from hazards when engineering and administrative controls cannot eliminate the risk entirely[2].

• Engineering Controls: Always handle Dipropyl sulfoxide inside a certified chemical fume hood to control airborne levels of the substance. Facilities must be equipped with an eyewash station and a safety shower, ensuring immediate access in case of accidental exposure[1].

• Administrative Controls: Develop and strictly follow a Standard Operating Procedure (SOP) for all work involving this chemical. Ensure all personnel are trained on the specific hazards and handling procedures outlined in the SOP and this guide.

Personal Protective Equipment (PPE): Your Last Line of Defense

The selection of PPE must be deliberate and matched to the scale and nature of the operation. Below, we detail the minimum required PPE for routine handling and the enhanced protection needed for managing spills or handling larger quantities.

Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Routine Handling (Small quantities in a fume hood)	Chemical safety goggles (ANSI Z87.1 / EN166 compliant)[1].	Double-gloving with nitrile gloves is recommended for splash protection.	Fully-buttoned laboratory coat.	Not typically required when handled in a certified fume hood.
Spill Cleanup / Large Quantities	Chemical safety goggles and a full-face shield.	Heavy-duty chemical resistant gloves (e.g., Butyl rubber).	Chemical-resistant apron or coverall over a lab coat[2].	Air-purifying respirator with organic vapor cartridges (NIOSH/MSHA or EN 149 approved)[1].

Hand Protection: A Deeper Look

The MSDS for Dipropyl sulfoxide specifies "appropriate protective gloves" without naming a specific material[1]. In such cases, we must make an informed decision based on analogous, well-studied chemicals. Dimethyl sulfoxide (DMSO) is a structurally similar solvent known for its ability to permeate skin and many glove materials[3]. Using DMSO compatibility data as a conservative proxy is a prudent safety measure.

Glove Material Selection Guide (Based on DMSO as a proxy)

Glove Material	Splash Protection	Extended Contact	Rationale & Causality
Nitrile	Good	Poor	Provides good resistance to incidental splashes but can be permeated quickly with prolonged contact[4][5]. Must be changed immediately upon contamination.
Natural Rubber (Latex)	Good	Fair	Offers good splash protection but is susceptible to degradation from a variety of organic chemicals.
Neoprene	Excellent	Good	Provides a robust barrier against a broader range of chemicals than nitrile or latex.
Butyl Rubber	Excellent	Excellent	Often recommended for handling DMSO and other highly permeating organic solvents[6]. It offers superior resistance to degradation and permeation.

Field-Proven Insight: For routine operations involving small transfers, double-gloving with nitrile gloves provides excellent dexterity and a dual-layer barrier. If the outer glove is contaminated, it can be removed without exposing the skin. For any situation with a higher risk of prolonged contact, such as a spill, Butyl rubber gloves are the authoritative choice. Always inspect gloves for any signs of degradation or puncture before use[7].

Eye and Face Protection

Standard safety glasses are insufficient. Chemical splashes can easily circumvent them.

• Minimum Requirement: Chemical safety goggles that form a seal around the eyes are mandatory, as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166[1].

• Enhanced Protection: When handling larger volumes (>1 liter) or during any operation with a significant splash potential, a full-face shield must be worn in addition to chemical safety goggles[2][7].

Step-by-Step Protocols for Safety

Procedural discipline is key to ensuring that PPE is effective.

Donning and Doffing PPE

A disciplined sequence for putting on and removing PPE prevents cross-contamination.

Caption: PPE Donning and Doffing Sequence.

Spill Response Operational Plan

In the event of a spill, a calm and methodical response is critical.

Caption: Dipropyl Sulfoxide Spill Response Workflow.

Disposal Plan: Managing Contaminated Materials

Proper disposal is a crucial final step in the handling process.

• Chemical Waste: All unused Dipropyl sulfoxide and materials heavily contaminated with it must be collected in a clearly labeled, sealed container for hazardous waste. Do not mix with other waste streams. Follow all local, state, and national regulations for chemical waste disposal[8][9].

• Contaminated PPE: All disposable PPE used while handling Dipropyl sulfoxide, especially gloves, must be treated as hazardous waste.

  • Gloves: Remove gloves using a technique that avoids touching the outer surface with bare skin[7].

  • Disposal: Place contaminated gloves and other disposable items directly into a designated hazardous waste container.

  • Reusable PPE: Decontaminate reusable PPE, such as face shields and goggles, according to your institution's established procedures before reuse.

By adhering to these rigorous protocols, you build a self-validating system of safety that protects you and your colleagues. The lack of complete data on Dipropyl sulfoxide should not create uncertainty, but rather reinforce our commitment to disciplined, cautious, and expert chemical handling.

References

• Material Safety Data Sheet - Normal-Propyl Sulfoxide, Tech. Cole-Parmer.
• Dipropyl disulfide-SDS-MedChemExpress. MedChemExpress.
• SAFETY DATA SHEET - Dipropyl sulfide. Sigma-Aldrich.
• Dipropyl disulfide Safety D
• Safety Data Sheet: Dipropyl sulfide. Chemos GmbH & Co.KG.
• Material Safety Data Sheet - Dimethyl Sulphoxide 99%. ScienceLab.com.
• SAFETY DATA SHEET - Propyl disulfide. Fisher Scientific.
• Gloves Chemical Resistance Chart. Safety-Gloves.co.uk.
• MATERIAL SAFETY DATA SHEET - DIPROPYL SULFIDE.
• Glove Selection Examples of Chemical Resistance of Common Glove M
• Protective Gear for Chemical Handling Must-Have Equipment. SAMS Solutions.
• Glove Comp
• Recommended PPE to handle chemicals. Bernardo Ecenarro.
• Nitrile Glove Chemical-Comp
• CHEMICAL RESISTANCE & BARRIER GUIDE. AMG Medical Inc.

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. sams-solutions.com [sams-solutions.com]
• 3. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. pimdata.amgmedical.com [pimdata.amgmedical.com]
• 6. chemistry.osu.edu [chemistry.osu.edu]
• 7. mu-intel.com [mu-intel.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. chemos.de [chemos.de]